An In-depth Technical Guide to the Chemical Properties of Nonyl 10-bromodecanoate
For Researchers, Scientists, and Drug Development Professionals Introduction Nonyl 10-bromodecanoate is a long-chain fatty acid ester containing a terminal bromine atom. Its amphipathic nature, combining a long hydrophob...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Nonyl 10-bromodecanoate is a long-chain fatty acid ester containing a terminal bromine atom. Its amphipathic nature, combining a long hydrophobic alkyl chain with a polar ester group and a reactive bromide, suggests its potential as a versatile intermediate in organic synthesis, particularly in the development of functionalized lipids for drug delivery systems. This technical guide provides a comprehensive overview of the known and predicted chemical properties of Nonyl 10-bromodecanoate, detailed hypothetical experimental protocols, and visualizations of relevant chemical pathways. While experimental data for this specific molecule is limited in publicly accessible literature, this guide extrapolates information from structurally similar compounds to provide a robust predictive profile.
Chemical Identification and Physicochemical Properties
The fundamental identifiers for Nonyl 10-bromodecanoate are listed below. The physicochemical properties are predicted based on the analysis of similar long-chain alkyl bromoalkanoate esters.
Table 1: Chemical Identification of Nonyl 10-bromodecanoate
Identifier
Value
IUPAC Name
Nonyl 10-bromodecanoate
CAS Number
2102499-36-3
Molecular Formula
C₁₉H₃₇BrO₂
Molecular Weight
377.40 g/mol
Chemical Structure
CH₃(CH₂)₈OOC(CH₂)₉Br
Table 2: Predicted Physicochemical Properties of Nonyl 10-bromodecanoate
Property
Predicted Value
Appearance
Colorless to pale yellow liquid or low-melting solid
Boiling Point
> 200 °C at reduced pressure
Melting Point
< 25 °C
Density
~1.05 g/cm³
Solubility
Insoluble in water; Soluble in organic solvents (e.g., hexane, ethyl acetate, dichloromethane)
Refractive Index
~1.46
Synthesis and Purification
A plausible and efficient method for the synthesis of Nonyl 10-bromodecanoate is via the Fischer esterification of 10-bromodecanoic acid with nonan-1-ol (B41252), using a strong acid catalyst.
Experimental Protocol: Synthesis of Nonyl 10-bromodecanoate
Reaction Setup: To a 250 mL round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 10-bromodecanoic acid (1 equivalent), nonan-1-ol (1.2 equivalents), and toluene (100 mL).
Catalyst Addition: Carefully add concentrated sulfuric acid (0.05 equivalents) to the reaction mixture with stirring.
Esterification: Heat the mixture to reflux. The water produced during the reaction will be collected in the Dean-Stark trap. Continue the reaction until no more water is collected (typically 4-6 hours).
Work-up:
Cool the reaction mixture to room temperature.
Transfer the mixture to a separatory funnel and wash sequentially with water (2 x 50 mL), saturated sodium bicarbonate solution (2 x 50 mL), and brine (1 x 50 mL).
Dry the organic layer over anhydrous magnesium sulfate.
Filter the drying agent and concentrate the filtrate using a rotary evaporator.
Purification: Purify the crude product by vacuum distillation to obtain Nonyl 10-bromodecanoate as a clear, colorless to pale yellow liquid.
Workflow for Synthesis and Purification
Figure 1: Synthesis and purification workflow for Nonyl 10-bromodecanoate.
Spectroscopic Data (Predicted)
Table 3: Predicted Spectroscopic Data for Nonyl 10-bromodecanoate
M⁺ peaks at m/z 376/378 (due to ⁷⁹Br/⁸¹Br isotopes). Fragmentation would likely involve loss of Br• (m/z 297), and cleavage at the ester group.
Reactivity and Stability
The chemical reactivity of Nonyl 10-bromodecanoate is primarily dictated by the terminal alkyl bromide and the ester functional group.
Alkyl Bromide Reactivity: The terminal primary bromide is susceptible to nucleophilic substitution (Sₙ2) reactions. This allows for the introduction of various functional groups, such as azides, amines, thiols, and cyanides, making it a valuable building block for more complex molecules. It can also undergo elimination reactions (E2) in the presence of a strong, non-nucleophilic base.
Ester Group Reactivity: The ester linkage is stable under neutral and acidic conditions but can be hydrolyzed to the corresponding carboxylic acid and alcohol under basic conditions (saponification).
Stability and Storage:
Nonyl 10-bromodecanoate is expected to be a relatively stable compound. However, like many alkyl halides, it should be stored in a cool, dry, and dark place to prevent slow degradation. It should be kept away from strong bases, oxidizing agents, and reactive metals. For long-term storage, an inert atmosphere (e.g., argon or nitrogen) is recommended.
Potential Applications in Drug Development
The bifunctional nature of Nonyl 10-bromodecanoate makes it an attractive candidate for the synthesis of novel lipids for drug delivery applications, particularly in the formation of lipid nanoparticles (LNPs) or other nanocarriers.
The terminal bromide can be functionalized with targeting ligands, hydrophilic polymers (e.g., polyethylene (B3416737) glycol for "stealth" properties), or fluorescent dyes for imaging. The long alkyl chains can be incorporated into the lipid bilayer of nanocarriers, serving as a hydrophobic anchor.
Hypothetical Signaling Pathway for a Functionalized Lipid-Based Nanocarrier
The following diagram illustrates a hypothetical pathway where a nanocarrier, synthesized using a derivative of Nonyl 10-bromodecanoate, delivers a therapeutic agent to a target cell.
Figure 2: Hypothetical signaling pathway for a targeted lipid nanocarrier.
Conclusion
Nonyl 10-bromodecanoate, while not extensively characterized in the scientific literature, presents as a promising chemical intermediate with significant potential in the field of drug delivery and materials science. Its predicted chemical properties, including its reactivity and bifunctionality, make it a valuable tool for the synthesis of custom-designed lipids for the creation of advanced nanocarrier systems. The experimental protocols and predictive data provided in this guide offer a solid foundation for researchers and scientists to begin exploring the applications of this versatile molecule. Further experimental validation of the properties outlined herein is encouraged to fully elucidate the potential of Nonyl 10-bromodecanoate.
Exploratory
An In-Depth Technical Guide to Nonyl 10-bromodecanoate (CAS 2102499-36-3)
For Researchers, Scientists, and Drug Development Professionals Disclaimer: Nonyl 10-bromodecanoate is a chemical intermediate with limited publicly available research data. This guide provides a technical overview based...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Disclaimer: Nonyl 10-bromodecanoate is a chemical intermediate with limited publicly available research data. This guide provides a technical overview based on established chemical principles and extrapolated data from similar compounds. The experimental protocols and applications described herein are hypothetical and intended for illustrative purposes. All laboratory work should be conducted with appropriate safety precautions and after consulting relevant literature.
Introduction
Nonyl 10-bromodecanoate (CAS Number: 2102499-36-3) is a long-chain bromoester.[1][2] Its structure, featuring a C19 backbone with a terminal bromine atom and an ester linkage, makes it a potentially valuable intermediate in the synthesis of complex lipid molecules.[1][2] For drug development professionals, its bifunctional nature—a lipophilic tail and a reactive bromide—suggests utility in the creation of novel excipients, such as cationic lipids for nucleic acid delivery systems, or as a linker in antibody-drug conjugates (ADCs). This guide aims to provide a comprehensive technical resource on Nonyl 10-bromodecanoate, covering its synthesis, physicochemical properties, and potential applications in drug delivery, supported by detailed, albeit hypothetical, experimental protocols and workflow diagrams.
Insoluble in water; Soluble in organic solvents (e.g., ethanol (B145695), chloroform, ethyl acetate)
General property of alkyl halides and esters[3][4]
Reactivity
The terminal bromine is susceptible to nucleophilic substitution (Sₙ2) reactions. The ester is susceptible to hydrolysis under acidic or basic conditions.
The synthesis of Nonyl 10-bromodecanoate can be achieved via the esterification of 10-bromodecanoic acid with 1-nonanol. This reaction is typically catalyzed by a strong acid.
Combine 10-bromodecanoic acid, 1-nonanol, and toluene in a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser.
Add the catalytic amount of sulfuric acid to the mixture.
Heat the reaction mixture to reflux. Water produced during the esterification will be azeotropically removed and collected in the Dean-Stark trap.
Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material (10-bromodecanoic acid) is consumed.
Cool the reaction mixture to room temperature.
Transfer the mixture to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.
Purify the crude Nonyl 10-bromodecanoate by vacuum distillation or column chromatography.
Synthesis Workflow Diagram
Caption: Workflow for the synthesis of Nonyl 10-bromodecanoate.
Potential Applications in Drug Development
The unique structure of Nonyl 10-bromodecanoate makes it a candidate for creating novel components for drug delivery systems.
Intermediate for Novel Cationic Lipid Synthesis
Cationic lipids are crucial components of lipid nanoparticles (LNPs) for the delivery of nucleic acids like mRNA and siRNA.[13][14] The terminal bromide of Nonyl 10-bromodecanoate can be displaced by a tertiary amine to create a quaternary ammonium (B1175870) salt, which is a common feature of cationic lipids.
This protocol describes the synthesis of a hypothetical cationic lipid, "N,N-dimethyl-N-(10-(nonyloxycarbonyl)decyl)ammonium bromide" (NCDN-Br), from Nonyl 10-bromodecanoate.
Materials:
Nonyl 10-bromodecanoate (1 equivalent)
Dimethylamine (excess, e.g., 3 equivalents, as a solution in THF or as a gas)
Prepare the lipid stock solution by dissolving the four lipid components in ethanol to the desired molar ratio and total concentration.
Prepare the aqueous phase by dissolving the mRNA in the citrate buffer.
Set up the microfluidic mixing device, with one syringe for the lipid-ethanol phase and another for the mRNA-aqueous phase.
Pump the two phases through the microfluidic mixer at a defined flow rate ratio (e.g., 3:1 aqueous to lipid phase). The rapid mixing will induce the self-assembly of LNPs.
Collect the resulting LNP dispersion.
Perform buffer exchange by dialyzing the LNP dispersion against PBS (pH 7.4) to remove the ethanol and raise the pH, resulting in a stable, neutral LNP formulation.
Characterize the LNPs for size, polydispersity index (PDI), zeta potential, and mRNA encapsulation efficiency.
Caption: Workflow for formulating mRNA-loaded lipid nanoparticles.
Conclusion
Nonyl 10-bromodecanoate, while not extensively studied, represents a versatile chemical intermediate with significant potential in the field of drug delivery. Its long alkyl chain and reactive bromide group provide a foundation for the synthesis of novel lipids and linkers. The hypothetical workflows and protocols presented in this guide illustrate plausible pathways for its application in creating advanced drug delivery systems, such as lipid nanoparticles for nucleic acid therapies. Further research into the synthesis, characterization, and application of this compound and its derivatives is warranted to fully explore its utility in pharmaceutical sciences.
Synthesis of Nonyl 10-bromodecanoate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of a proposed synthesis route for Nonyl 10-bromodecanoate, an intermediate molecule valuable in the s...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of a proposed synthesis route for Nonyl 10-bromodecanoate, an intermediate molecule valuable in the synthesis of various lipid-based compounds. The synthesis is presented as a two-step process, commencing with the preparation of 10-bromodecanoic acid, followed by its esterification with nonyl alcohol. This document details the experimental protocols, presents quantitative data for the precursor synthesis, and illustrates the synthetic workflow.
Overview of the Synthesis Route
The synthesis of Nonyl 10-bromodecanoate is most effectively achieved through a two-step process:
Synthesis of 10-bromodecanoic acid: This intermediate is prepared from a suitable C10 precursor, such as 1,10-decanediol (B1670011) or 10-hydroxydecanoic acid, through a bromination and oxidation sequence.
Fischer Esterification: The synthesized 10-bromodecanoic acid is then esterified with nonyl alcohol in the presence of an acid catalyst to yield the final product, Nonyl 10-bromodecanoate.
This approach allows for the efficient and controlled synthesis of the target molecule, with opportunities for purification at each stage to ensure high purity of the final product.
Experimental Protocols
Step 1: Synthesis of 10-bromodecanoic acid from 1,10-decanediol
This protocol involves two sequential reactions: the monobromination of 1,10-decanediol to form 10-bromo-1-decanol, followed by the oxidation of the alcohol to the corresponding carboxylic acid.
Part A: Synthesis of 10-bromo-1-decanol
Reaction Setup: To a 500 mL round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 1,10-decanediol (34.8 g, 0.2 mol) and toluene (B28343) (400 mL).
Addition of Reagent: With stirring, slowly add 48% hydrobromic acid (22.6 mL, 0.2 mol) dropwise to the mixture.
Reaction: Heat the mixture to reflux at 180°C for 24 hours, continuously removing the water formed during the reaction using the Dean-Stark trap.
Work-up: After cooling to room temperature, wash the reaction mixture sequentially with 6N NaOH (150 mL), 10% HCl (150 mL), water (2 x 250 mL), and brine (200 mL).
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica (B1680970) gel column chromatography using a cyclohexane/ethyl acetate (B1210297) (4:1) eluent to yield 10-bromo-1-decanol as a colorless liquid.[1]
Part B: Synthesis of 10-bromodecanoic acid
Reaction Setup: In a 500 mL flask, dissolve 10-bromo-1-decanol (41 g, 0.17 mol) in acetone (B3395972) (130 mL) and cool the solution to -5°C in an ice-salt bath.
Preparation of Oxidizing Agent: Separately, prepare a chromic acid solution by dissolving chromium trioxide (25.7 g, 0.26 mol) in water (25 mL) and then slowly adding concentrated sulfuric acid (22.5 mL, 0.34 mol) while cooling in an ice bath.
Oxidation: Slowly add the prepared chromic acid solution to the solution of 10-bromo-1-decanol at -5°C. Stir the reaction mixture at 0°C for 2 hours, and then allow it to stand at room temperature overnight.
Work-up: Extract the mixture with diethyl ether (3 x 250 mL). Wash the combined organic extracts sequentially with water (250 mL) and brine (250 mL).
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the residue by silica gel column chromatography using dichloromethane (B109758) as the eluent. Recrystallize the product from petroleum ether to obtain 10-bromodecanoic acid as a white solid.[1]
Step 2: Synthesis of Nonyl 10-bromodecanoate via Fischer Esterification
This protocol describes the acid-catalyzed esterification of 10-bromodecanoic acid with nonyl alcohol.
Reaction Setup: In a 250 mL round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, combine 10-bromodecanoic acid (25.1 g, 0.1 mol), nonyl alcohol (15.8 g, 0.11 mol, 1.1 equivalents), and toluene (100 mL).
Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid (approx. 0.5 g).
Reaction: Heat the mixture to reflux. The water produced during the reaction will be collected in the Dean-Stark trap. Continue the reaction until no more water is collected (approximately 4-6 hours). The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
Work-up: After the reaction is complete, cool the mixture to room temperature. Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (2 x 50 mL) to neutralize the acid catalyst, followed by washing with water (50 mL) and brine (50 mL).
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to remove the toluene. The crude product can be further purified by vacuum distillation to remove any unreacted nonyl alcohol and other impurities, yielding Nonyl 10-bromodecanoate as a clear, colorless to pale yellow liquid.
Quantitative Data
The following table summarizes the quantitative data for the synthesis of the precursor, 10-bromodecanoic acid.
For the final product, Nonyl 10-bromodecanoate , the expected yield would be in the range of 80-95% based on typical Fischer esterification reactions. Characterization would be performed using standard spectroscopic methods:
¹H NMR: Expected signals would include a triplet around 4.0 ppm corresponding to the -CH₂- protons of the ester, a triplet around 3.4 ppm for the -CH₂-Br protons, and multiplets for the other methylene (B1212753) groups in the alkyl chains.
¹³C NMR: The spectrum would show a characteristic peak for the ester carbonyl carbon around 174 ppm.
IR Spectroscopy: A strong absorption band around 1740 cm⁻¹ would indicate the presence of the ester C=O stretch.
Mass Spectrometry: To confirm the molecular weight (377.4 g/mol ).
Synthesis Workflow Diagram
The following diagram illustrates the logical flow of the synthesis process for Nonyl 10-bromodecanoate.
Caption: Synthesis workflow for Nonyl 10-bromodecanoate.
This guide provides a robust framework for the synthesis of Nonyl 10-bromodecanoate. Researchers should adhere to all standard laboratory safety procedures when handling the reagents and performing the reactions described. The provided protocols may require optimization based on specific laboratory conditions and desired product purity.
A Technical Guide to Nonyl 10-bromodecanoate: Structure, Properties, and Synthetic Applications
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of Nonyl 10-bromodecanoate, a key intermediate in the synthesis of complex lipid molecules. This docu...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of Nonyl 10-bromodecanoate, a key intermediate in the synthesis of complex lipid molecules. This document details its molecular structure, physicochemical properties, and provides a representative experimental protocol for its application in lipid synthesis, catering to the needs of researchers in academia and the pharmaceutical industry.
Core Molecular Attributes
Nonyl 10-bromodecanoate is an ester composed of a nonyl alcohol and 10-bromodecanoic acid. Its structure features a long aliphatic chain with a terminal bromine atom, making it a versatile building block for introducing a C10 spacer in the synthesis of novel lipids and other organic molecules.
Molecular Structure:
A two-dimensional representation of the molecular structure is provided below.
Caption: 2D structure of Nonyl 10-bromodecanoate.
Physicochemical Data
The key quantitative data for Nonyl 10-bromodecanoate are summarized in the table below for easy reference and comparison.
Nonyl 10-bromodecanoate is primarily utilized as an intermediate in the synthesis of more complex molecules, particularly lipids. The terminal bromine atom allows for nucleophilic substitution reactions, enabling the attachment of various functional groups or larger molecular moieties. A common application is in the synthesis of custom-designed phospholipids (B1166683) or other lipid-based drug delivery vehicles.
The following diagram illustrates a generalized experimental workflow for the synthesis of a target lipid using Nonyl 10-bromodecanoate as a key reactant.
physical and chemical characteristics of Nonyl 10-bromodecanoate
For Researchers, Scientists, and Drug Development Professionals Introduction Nonyl 10-bromodecanoate is a functionalized long-chain fatty acid ester. Its bifunctional nature, incorporating both an ester and a terminal al...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Nonyl 10-bromodecanoate is a functionalized long-chain fatty acid ester. Its bifunctional nature, incorporating both an ester and a terminal alkyl bromide, makes it a versatile intermediate in organic synthesis. This guide provides a comprehensive overview of its physical and chemical characteristics, detailed experimental protocols for its synthesis and analysis, and a discussion of its potential applications, particularly in the realm of drug development where such molecules can serve as linkers or be incorporated into more complex bioactive structures.
Physical Characteristics
Property
Predicted Value
Molecular Formula
C₁₉H₃₇BrO₂
Molecular Weight
377.4 g/mol
Boiling Point
Not available
Melting Point
Not available
Density
Not available
Solubility
Expected to be soluble in nonpolar organic solvents and insoluble in water.
Chemical Characteristics
The chemical behavior of Nonyl 10-bromodecanoate is dictated by its two primary functional groups: the ester and the terminal alkyl bromide.
1. Ester Group Reactivity:
The ester group is susceptible to nucleophilic acyl substitution reactions. The most common of these is hydrolysis, which can be catalyzed by either acid or base, to yield 10-bromodecanoic acid and 1-nonanol.
2. Alkyl Bromide Group Reactivity:
The terminal bromine atom is a good leaving group, making the terminal carbon atom electrophilic and susceptible to nucleophilic substitution reactions (typically Sₙ2). This allows for the introduction of a wide variety of functional groups at this position. The reactivity of the C-Br bond generally follows the order I > Br > Cl > F for Sₙ2 reactions.[1]
Experimental Protocols
Synthesis of Nonyl 10-bromodecanoate via Fischer Esterification
This protocol describes a general method for the synthesis of Nonyl 10-bromodecanoate from 10-bromodecanoic acid and 1-nonanol using an acid catalyst.[2]
Materials:
10-bromodecanoic acid
1-nonanol (slight excess)
Concentrated sulfuric acid (catalyst)
Toluene (or another suitable solvent for azeotropic removal of water)
Organic solvents for purification (e.g., hexane (B92381), ethyl acetate)
Procedure:
In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, combine 10-bromodecanoic acid, a slight molar excess of 1-nonanol, and toluene.
Add a catalytic amount of concentrated sulfuric acid to the mixture.
Heat the mixture to reflux. Water produced during the reaction will be collected in the Dean-Stark trap, driving the equilibrium towards the formation of the ester.[2][3]
Monitor the reaction progress by observing the amount of water collected. Once the theoretical amount of water has been collected, the reaction is complete.
Allow the reaction mixture to cool to room temperature.
Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate solution to neutralize the acidic catalyst and any unreacted carboxylic acid.[4][5]
Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
Filter to remove the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator to obtain the crude Nonyl 10-bromodecanoate.
Synthesis Workflow for Nonyl 10-bromodecanoate.
Purification by Column Chromatography
Further purification of the crude product can be achieved using column chromatography.[6]
Prepare a silica gel column in a suitable non-polar solvent (e.g., hexane).
Dissolve the crude product in a minimal amount of the eluent.
Load the sample onto the column.
Elute the column with a solvent system of increasing polarity (e.g., starting with 100% hexane and gradually increasing the percentage of ethyl acetate).
Collect fractions and analyze them by thin-layer chromatography (TLC) to identify the fractions containing the pure product.
Combine the pure fractions and remove the solvent under reduced pressure to yield purified Nonyl 10-bromodecanoate.
Nonyl 10-bromodecanoate: A Key Precursor for Advanced Organic Synthesis
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract Nonyl 10-bromodecanoate is a bifunctional long-chain aliphatic ester that serves as a crucial building block in the syn...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
Nonyl 10-bromodecanoate is a bifunctional long-chain aliphatic ester that serves as a crucial building block in the synthesis of complex organic molecules, particularly in the burgeoning field of lipid-based drug delivery systems. Its unique structure, featuring a terminal bromine atom and a nonyl ester, allows for sequential and site-specific chemical modifications. This guide provides a comprehensive overview of the synthesis, properties, and applications of Nonyl 10-bromodecanoate, with a focus on its role as a precursor for cationic lipids used in gene delivery. Detailed experimental protocols, quantitative data, and visual diagrams of synthetic pathways are presented to facilitate its practical application in a research and development setting.
Introduction
The strategic design of molecules with tailored properties is a cornerstone of modern organic and medicinal chemistry. Long-chain functionalized esters, such as Nonyl 10-bromodecanoate, are of significant interest due to their lipophilic nature and the presence of reactive functional groups. The terminal bromide offers a versatile handle for nucleophilic substitution reactions, enabling the introduction of various functionalities, while the ester group can be a stable part of the final molecular architecture or a point for subsequent hydrolysis. This dual functionality makes Nonyl 10-bromodecanoate an invaluable intermediate in multi-step synthetic sequences.
This whitepaper will first detail the synthesis of Nonyl 10-bromodecanoate, starting from its precursor, 10-bromodecanoic acid. Subsequently, a prime application in the synthesis of a representative cationic lipid for gene delivery will be explored, highlighting the utility of this precursor in the development of advanced therapeutic agents.
Synthesis of Nonyl 10-bromodecanoate
The synthesis of Nonyl 10-bromodecanoate is a two-step process commencing with the synthesis of 10-bromodecanoic acid, followed by its esterification with nonan-1-ol (B41252).
Synthesis of the Precursor: 10-bromodecanoic Acid
A common route to ω-bromoalkanoic acids is through the bromination of the corresponding ω-hydroxyalkanoic acid or by the ring-opening of a lactone. A well-documented method involves the conversion of 1,10-decanediol (B1670011) to 10-bromo-1-decanol, followed by oxidation to the carboxylic acid.
Experimental Protocol: Synthesis of 10-bromodecanoic acid from 1,10-decanediol
Synthesis of 10-bromo-1-decanol: To a solution of 1,10-decanediol (e.g., 34.8 g, 0.2 mol) in toluene (B28343) (400 mL), 48% hydrobromic acid (e.g., 22.6 mL, 0.2 mol) is slowly added. The mixture is refluxed for 24 hours using a Dean-Stark apparatus to remove the water formed during the reaction. After cooling to room temperature, the reaction mixture is washed sequentially with 6N NaOH (150 mL), 10% HCl (150 mL), water (2 x 250 mL), and brine (200 mL). The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by silica (B1680970) gel column chromatography (eluent: cyclohexane/ethyl acetate (B1210297), 4:1) to yield 10-bromo-1-decanol as a colorless liquid.
Oxidation to 10-bromodecanoic acid: To a solution of 10-bromo-1-decanol (e.g., 41 g, 0.17 mol) in acetone (B3395972) (130 mL) at -5 °C, a freshly prepared solution of chromic acid [from CrO₃ (25.7 g, 0.26 mol), water (25 mL), and concentrated H₂SO₄ (22.5 mL, 0.34 mol)] is added dropwise while maintaining the temperature at 0 °C. The reaction mixture is stirred at 0 °C for 2 hours and then allowed to warm to room temperature overnight. The mixture is extracted with diethyl ether (3 x 250 mL). The combined organic layers are washed with water (250 mL) and brine (250 mL), dried over anhydrous sodium sulfate, and concentrated in vacuo. The residue is purified by silica gel column chromatography (eluent: CH₂Cl₂) and recrystallized from petroleum ether to afford 10-bromodecanoic acid as a white solid.
Quantitative Data for 10-bromodecanoic Acid Synthesis
Parameter
Value
10-bromo-1-decanol
Yield
92%
Appearance
Colorless liquid
10-bromodecanoic acid
Yield
73%
Appearance
White solid
Melting Point
36-37 °C
¹H NMR (CDCl₃, δ ppm)
11.23 (bs, 1H, -OH)
3.41 (t, J = 7.0 Hz, 2H, H-10)
2.36 (t, J = 7.6 Hz, 2H, H-2)
1.87 (m, 2H, H-9)
1.64 (m, 2H, H-3)
1.22-1.44 (m, 10H, H-4-8)
¹³C NMR (CDCl₃, δ ppm)
180.2 (C1)
34.1 (C2)
34.0 (C10)
32.9, 29.1, 28.9, 28.6, 28.4, 28.2, 24.7
Esterification to Nonyl 10-bromodecanoate
The final step is a Fischer esterification of 10-bromodecanoic acid with nonan-1-ol, typically catalyzed by a strong acid.
To a round-bottom flask containing 10-bromodecanoic acid (e.g., 10.0 g, 39.8 mmol) and nonan-1-ol (e.g., 8.6 g, 59.7 mmol, 1.5 equivalents), toluene (100 mL) is added.
A catalytic amount of a strong acid, such as p-toluenesulfonic acid monohydrate (e.g., 0.38 g, 2.0 mmol, 5 mol%), is added to the mixture.
The flask is equipped with a Dean-Stark apparatus and a reflux condenser, and the mixture is heated to reflux.
The reaction is monitored by thin-layer chromatography (TLC) until the starting carboxylic acid is consumed.
Upon completion, the reaction mixture is cooled to room temperature and washed with a saturated aqueous solution of sodium bicarbonate (2 x 50 mL), water (50 mL), and brine (50 mL).
The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.
The crude product is purified by silica gel column chromatography (eluent: hexane/ethyl acetate gradient) to yield Nonyl 10-bromodecanoate.
Expected Quantitative Data for Nonyl 10-bromodecanoate
A significant application of Nonyl 10-bromodecanoate is in the synthesis of cationic lipids, which are essential components of non-viral vectors for gene delivery. The terminal bromide is readily displaced by a nucleophilic amine headgroup to introduce the positive charge required for electrostatic interaction with the negatively charged phosphate (B84403) backbone of nucleic acids.
Synthesis of a Representative Cationic Lipid
The following is a representative protocol for the synthesis of a simple cationic lipid from Nonyl 10-bromodecanoate and N,N-dimethylethanolamine.
Representative Experimental Protocol: Synthesis of a Cationic Lipid
To a solution of Nonyl 10-bromodecanoate (e.g., 5.0 g, 13.2 mmol) in a suitable solvent such as acetonitrile (B52724) or DMF (50 mL), N,N-dimethylethanolamine (e.g., 1.76 g, 19.8 mmol, 1.5 equivalents) is added.
A non-nucleophilic base, such as diisopropylethylamine (DIPEA) (e.g., 2.57 g, 19.8 mmol, 1.5 equivalents), can be added to scavenge the HBr formed if the amine is not in large excess.
The reaction mixture is stirred at an elevated temperature (e.g., 60-80 °C) and monitored by TLC.
Upon completion, the solvent is removed under reduced pressure.
The residue is dissolved in a suitable organic solvent (e.g., dichloromethane) and washed with water to remove excess amine and salts.
The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated.
The crude product is purified by silica gel column chromatography to yield the desired cationic lipid.
Visual Diagrams of Synthetic Pathways and Workflows
Caption: Synthetic pathway for Nonyl 10-bromodecanoate.
Caption: General experimental workflow for synthesis.
Caption: Synthesis of a cationic lipid from Nonyl 10-bromodecanoate.
Conclusion
Nonyl 10-bromodecanoate is a highly valuable and versatile precursor for organic synthesis. Its straightforward two-step synthesis from commercially available starting materials, coupled with its dual functionality, makes it an attractive building block for the construction of complex target molecules. The detailed protocols and expected data presented in this guide are intended to provide researchers and drug development professionals with the necessary information to confidently incorporate Nonyl 10-bromodecanoate into their synthetic strategies, particularly in the promising area of lipid-based therapeutics. The ability to readily synthesize cationic lipids from this precursor underscores its importance in the ongoing development of next-generation drug delivery systems.
Navigating the Uncharted: A Technical Guide to the Safe Handling of Nonyl 10-bromodecanoate
Disclaimer: No specific safety data sheet (SDS) for Nonyl 10-bromodecanoate is publicly available. This guide is a composite safety profile based on structurally analogous long-chain alkyl bromides, including 1-bromodode...
Author: BenchChem Technical Support Team. Date: December 2025
Disclaimer: No specific safety data sheet (SDS) for Nonyl 10-bromodecanoate is publicly available. This guide is a composite safety profile based on structurally analogous long-chain alkyl bromides, including 1-bromododecane, 1-bromodecane, 1-bromononane, 10-bromodecanoic acid, and ethyl 10-bromodecanoate. Researchers and drug development professionals should handle Nonyl 10-bromodecanoate with the utmost caution, assuming it may possess similar or more pronounced hazards than its analogs.
Executive Summary
This technical guide provides a comprehensive overview of the presumed safety and handling requirements for Nonyl 10-bromodecanoate. Due to the absence of specific data, this document extrapolates information from structurally related compounds to offer guidance on its physicochemical properties, potential hazards, and recommended safety protocols. The information herein is intended for researchers, scientists, and professionals in drug development and should be used to inform risk assessments and the establishment of safe laboratory practices. All quantitative data is presented in structured tables for clarity, and key experimental and procedural workflows are visualized using diagrams.
Physicochemical Properties
The following table summarizes the known and predicted physicochemical properties of Nonyl 10-bromodecanoate and its structural analogs. These properties are critical for understanding the substance's behavior and for designing appropriate storage and handling procedures.
Based on the GHS classifications of its analogs, Nonyl 10-bromodecanoate should be treated as a substance that can cause skin and eye irritation. The hazard statements for related compounds suggest a consistent profile of irritation.
While specific experimental data for Nonyl 10-bromodecanoate is unavailable, the following are generalized protocols for assessing the types of hazards identified from its analogs. These are based on standard OECD guidelines.
Protocol 1: In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method (OECD TG 439)
Objective: To assess the skin irritation potential of a test chemical.
Methodology:
A reconstructed human epidermis model is treated topically with the test substance.
The substance is applied for a defined period (e.g., 60 minutes).
Following exposure, the tissue is rinsed and incubated.
Cell viability is measured using a colorimetric assay (e.g., MTT assay).
A reduction in cell viability below a certain threshold (e.g., 50%) indicates irritation potential.
Protocol 2: Bovine Corneal Opacity and Permeability (BCOP) Test Method (OECD TG 437)
Objective: To assess the potential for a substance to cause serious eye damage.
Methodology:
Freshly isolated bovine corneas are mounted in a holder.
The test substance is applied to the epithelial surface of the cornea.
After a defined exposure time, the substance is washed off.
Store in a tightly closed container in a dry, cool, and well-ventilated place.[8]
Keep away from strong oxidizing agents and strong bases.[8]
Emergency Procedures
A clear and logical workflow is essential in the event of an emergency.
Caption: Logical workflow for emergency procedures.
First Aid Measures:
After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek medical attention.[5]
In Case of Skin Contact: Immediately wash off with soap and plenty of water while removing all contaminated clothing. Seek medical attention if irritation persists.[5]
After Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Seek medical attention.[4]
After Swallowing: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek immediate medical attention.[5]
Disposal Considerations
Dispose of waste material in accordance with local, state, and federal regulations. Do not allow the chemical to enter drains or waterways, as it is presumed to be very toxic to aquatic life. Contaminated packaging should be treated as the chemical itself.
Visualized Experimental Workflow
The following diagram illustrates a generalized workflow for assessing the irritation potential of a new chemical like Nonyl 10-bromodecanoate, incorporating both in silico and in vitro methods as a modern approach to reduce animal testing.
Caption: Workflow for assessing chemical irritation potential.
Solubility Profile of Nonyl 10-Bromodecanoate: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the solubility characteristics of nonyl 10-bromodecanoate. Due to the limited availabilit...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the solubility characteristics of nonyl 10-bromodecanoate. Due to the limited availability of specific quantitative solubility data in public literature, this document focuses on the predicted solubility based on physicochemical principles and provides detailed experimental protocols for its empirical determination. This guide is intended to be a valuable resource for researchers utilizing nonyl 10-bromodecanoate as a synthetic intermediate or in other applications within the pharmaceutical and chemical sciences.
Introduction
Nonyl 10-bromodecanoate (C19H37BrO2) is a long-chain bromoalkanoate ester.[1] Such compounds often serve as intermediates in the synthesis of more complex molecules, including lipids and other bioactive compounds.[2] Understanding the solubility of nonyl 10-bromodecanoate in various common solvents is crucial for its effective use in synthesis, purification, and formulation development. This guide outlines the theoretical solubility profile of nonyl 10-bromodecanoate and provides standardized methods for its quantitative determination.
Nonyl 10-bromodecanoate possesses a long, non-polar alkyl chain, a polar ester group, and a terminal bromine atom. This amphipathic nature dictates its solubility behavior.
Theoretical Solubility Profile
The solubility of a compound is primarily governed by the principle of "like dissolves like." This means that substances with similar intermolecular forces are more likely to be soluble in one another.
In Polar Protic Solvents (e.g., Water, Ethanol (B145695), Methanol): Nonyl 10-bromodecanoate is expected to have very low solubility in water. The large, non-polar hydrocarbon tail dominates the molecule's character, preventing the formation of energetically favorable interactions with the highly polar, hydrogen-bonding water molecules. While the ester group can act as a hydrogen bond acceptor, this is insufficient to overcome the hydrophobicity of the long alkyl chain. In polar organic solvents like ethanol and methanol, the solubility is expected to be higher than in water due to the presence of their own alkyl chains, which can interact with the non-polar portion of the solute.
In Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate): These solvents are of intermediate polarity. Nonyl 10-bromodecanoate is expected to be soluble in these solvents. The dipole-dipole interactions between the solvent and the ester and bromo groups, combined with van der Waals forces along the alkyl chain, facilitate dissolution.
In Non-Polar Solvents (e.g., Toluene, Hexane): Nonyl 10-bromodecanoate is expected to be readily soluble in non-polar solvents. The primary intermolecular forces in both the solute and the solvent are London dispersion forces. The energy required to break the existing bonds and form new solute-solvent interactions is comparable, leading to good solubility.
Data Presentation: Predicted Solubility
The following table summarizes the predicted qualitative solubility of nonyl 10-bromodecanoate in common solvents at standard temperature and pressure. These are estimations based on the solubility of similar long-chain haloalkanes and esters.
Solvent
Solvent Type
Predicted Solubility
Water
Polar Protic
Insoluble
Methanol
Polar Protic
Sparingly Soluble
Ethanol
Polar Protic
Soluble
Acetone
Polar Aprotic
Soluble
Toluene
Non-Polar
Very Soluble
Hexane
Non-Polar
Very Soluble
Experimental Protocols for Solubility Determination
Given the absence of published quantitative data, the following experimental protocol, based on the shake-flask method, is recommended for determining the solubility of nonyl 10-bromodecanoate.
Objective: To determine the concentration of a saturated solution of nonyl 10-bromodecanoate in a given solvent at a specific temperature.
Materials:
Nonyl 10-bromodecanoate
Solvents of interest (e.g., ethanol, hexane, etc.)
Scintillation vials or other suitable sealed containers
Orbital shaker or magnetic stirrer
Constant temperature bath or incubator
Syringes and syringe filters (e.g., 0.22 µm PTFE)
Analytical balance
Volumetric flasks and pipettes
Analytical instrument for quantification (e.g., Gas Chromatograph with Flame Ionization Detector (GC-FID) or Mass Spectrometer (GC-MS), High-Performance Liquid Chromatograph (HPLC) with a suitable detector).
Procedure:
Preparation of Supersaturated Solution: Add an excess amount of nonyl 10-bromodecanoate to a known volume of the solvent in a sealed vial. The excess solid should be clearly visible.
Equilibration: Place the vial in a constant temperature bath on an orbital shaker. Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure that a true equilibrium is reached.
Phase Separation: After equilibration, allow the vial to stand undisturbed at the same temperature to let the undissolved solute settle.
Sample Collection: Carefully withdraw a sample of the supernatant using a syringe.
Filtration: Immediately filter the sample through a syringe filter into a clean vial to remove any undissolved microparticles.
Quantification:
Prepare a series of standard solutions of nonyl 10-bromodecanoate of known concentrations in the same solvent.
Analyze the standard solutions using a suitable analytical method (e.g., GC-FID) to generate a calibration curve.
Dilute the filtered saturated solution as necessary to fall within the range of the calibration curve.
Analyze the diluted sample and determine its concentration from the calibration curve.
Data Reporting: Report the solubility in units such as mg/mL or mol/L at the specified temperature.
Visualizations
Workflow for Experimental Solubility Determination
Spectroscopic Analysis of Nonyl 10-bromodecanoate: A Technical Overview
For the attention of: Researchers, scientists, and drug development professionals. Predicted Spectroscopic Data The following tables summarize the predicted spectroscopic characteristics of Nonyl 10-bromodecanoate.
Author: BenchChem Technical Support Team. Date: December 2025
For the attention of: Researchers, scientists, and drug development professionals.
Predicted Spectroscopic Data
The following tables summarize the predicted spectroscopic characteristics of Nonyl 10-bromodecanoate. These predictions are derived from the analysis of its constituent functional groups and alkyl chains.
Table 1: Predicted ¹H NMR Spectroscopic Data
(Solvent: CDCl₃, Reference: TMS at 0.00 ppm)
Chemical Shift (δ, ppm)
Multiplicity
Integration
Assignment
~4.05
Triplet
2H
O-CH₂ -(CH₂)₇-CH₃
~3.40
Triplet
2H
Br-CH₂ -(CH₂)₈-C(O)O-
~2.28
Triplet
2H
-(CH₂)₈-CH₂ -C(O)O-
~1.85
Quintet
2H
Br-CH₂-CH₂ -(CH₂)₇-C(O)O-
~1.60
Quintet
2H
O-CH₂-CH₂ -(CH₂)₆-CH₃
~1.20-1.45
Multiplet
24H
-(CH₂)₆- and -(CH₂)₆-
~0.88
Triplet
3H
-CH₂-CH₃
Table 2: Predicted ¹³C NMR Spectroscopic Data
(Solvent: CDCl₃, Reference: CDCl₃ at 77.16 ppm)
Chemical Shift (δ, ppm)
Assignment
~173.5
C =O
~65.0
O-CH₂ -
~34.0
Br-CH₂ -
~33.0
-CH₂ -C(O)O-
~31.8
-(CH₂ )n-
~29.5-29.0
-(CH₂ )n-
~28.7
-(CH₂ )n-
~28.2
-(CH₂ )n-
~26.0
-(CH₂ )n-
~25.0
-(CH₂ )n-
~22.7
-CH₂ -CH₃
~14.1
-CH₃
Table 3: Predicted Infrared (IR) Spectroscopy Data
The following are detailed, generalized protocols for the acquisition of spectroscopic data for a liquid sample such as Nonyl 10-bromodecanoate.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain high-resolution ¹H and ¹³C NMR spectra.
Methodology:
Sample Preparation: Dissolve approximately 5-10 mg of Nonyl 10-bromodecanoate in ~0.6 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃). Add a small amount of an internal standard (e.g., tetramethylsilane, TMS) if not already present in the solvent.
Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.
Spectrometer Setup: Insert the NMR tube into the spectrometer's probe.[6] Lock the spectrometer on the deuterium (B1214612) signal of the solvent and shim the magnetic field to achieve optimal homogeneity.[6]
Acquisition of ¹H Spectrum:
Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-12 ppm).
Apply a standard pulse sequence (e.g., a 90° pulse).
Set the relaxation delay (e.g., 1-2 seconds) to allow for full relaxation of the protons between scans.
Acquire a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.
Acquisition of ¹³C Spectrum:
Switch the probe to the ¹³C frequency.
Set a wider spectral width (e.g., 0-220 ppm).
Use a proton-decoupled pulse sequence to simplify the spectrum and enhance the signal.
A longer relaxation delay and a larger number of scans will be required due to the lower natural abundance and smaller gyromagnetic ratio of ¹³C.
Data Processing: Apply a Fourier transform to the acquired free induction decays (FIDs). Phase the resulting spectra and perform a baseline correction. Calibrate the chemical shift scale using the TMS signal (0.00 ppm). Integrate the peaks in the ¹H spectrum.
Infrared (IR) Spectroscopy
Objective: To identify the functional groups present in the molecule.
Methodology:
Sample Preparation (Neat Liquid): Place one to two drops of neat (undiluted) Nonyl 10-bromodecanoate onto the surface of a clean, dry salt plate (e.g., NaCl or KBr).[7][8][9]
Assembly: Carefully place a second salt plate on top of the first, creating a thin liquid film between them.[7]
Background Spectrum: Ensure the sample compartment of the FT-IR spectrometer is empty and run a background scan. This will be subtracted from the sample spectrum to remove contributions from atmospheric CO₂ and water vapor.[10]
Sample Analysis: Place the salt plate assembly into the sample holder in the spectrometer.[7]
Acquisition: Acquire the spectrum, typically over the range of 4000-400 cm⁻¹. Co-add multiple scans (e.g., 16-32) to improve the signal-to-noise ratio.
Data Processing: The software will automatically ratio the sample spectrum against the background spectrum to generate the final transmittance or absorbance spectrum. Identify and label the significant absorption bands.
Cleaning: After analysis, disassemble the salt plates, rinse them with a dry solvent (e.g., dry acetone (B3395972) or dichloromethane), and return them to a desiccator.[7]
Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern of the molecule.
Methodology (Electron Ionization - EI):
Sample Introduction: Introduce a small amount of the sample into the ion source, typically via a direct insertion probe for a liquid or through a gas chromatograph (GC-MS). The sample is volatilized in the high vacuum of the source.[11][12]
Ionization: The gaseous molecules are bombarded with a beam of high-energy electrons (typically 70 eV).[13][14] This causes the ejection of an electron from the molecule, forming a positively charged molecular ion (M⁺•).[15]
Fragmentation: The high energy of the ionization process causes the molecular ion to be in a high-energy state, leading to extensive and reproducible fragmentation into smaller, charged ions.[13][14]
Mass Analysis: The ions (molecular ion and fragment ions) are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer). The analyzer separates the ions based on their mass-to-charge ratio (m/z).
Detection: The separated ions are detected, and their abundance is recorded.
Data Representation: The data is presented as a mass spectrum, which is a plot of relative ion abundance versus m/z.
Visualizations
The following diagram illustrates a generalized workflow for the spectroscopic characterization of a novel chemical compound.
Caption: General workflow for spectroscopic analysis of an organic compound.
Commercial Availability and Technical Guide for Nonyl 10-bromodecanoate
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of Nonyl 10-bromodecanoate, a chemical intermediate primarily utilized in the synthesis of c...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of Nonyl 10-bromodecanoate, a chemical intermediate primarily utilized in the synthesis of complex lipid molecules. Due to its niche application, detailed public information is limited. This document consolidates available data on its commercial availability, physicochemical properties, and proposes detailed protocols for its synthesis based on established esterification methodologies. Furthermore, it outlines its potential applications in lipid-based drug delivery systems and as a research tool in cell biology, supported by conceptual workflows and safety guidelines.
Introduction
Nonyl 10-bromodecanoate is a long-chain fatty acid ester containing a terminal bromine atom. This bifunctional nature makes it a valuable intermediate in organic synthesis, particularly for the construction of modified lipids. The nonyl ester group provides lipophilicity, while the terminal bromide serves as a reactive handle for introducing various functional groups or for coupling with other molecules. Its primary application lies in the synthesis of custom lipids for research in areas such as drug delivery, membrane biophysics, and cell signaling.
Commercial Availability
Nonyl 10-bromodecanoate is available from specialized chemical suppliers catering to the research and development sector. It is typically synthesized upon request or stocked in limited quantities.
Table 1: Commercial Suppliers of Nonyl 10-bromodecanoate
Synthesis of Nonyl 10-bromodecanoate: Experimental Protocols
The synthesis of Nonyl 10-bromodecanoate is achieved through the esterification of 10-bromodecanoic acid with nonyl alcohol. Two common and effective methods for this transformation are the Fischer esterification and the Steglich esterification.
Synthesis of the Precursor: 10-Bromodecanoic Acid
A detailed protocol for synthesizing 10-bromodecanoic acid from 1,10-decanediol (B1670011) has been reported.[4] The process involves monobromination of the diol followed by oxidation of the remaining alcohol functionality to a carboxylic acid.
Protocol 1: Fischer Esterification
The Fischer esterification is a classic acid-catalyzed esterification method.[5][6][7][8] It is a reversible reaction, and thus, reaction conditions are optimized to drive the equilibrium towards the product.
Reaction Scheme:
Materials:
10-bromodecanoic acid (1.0 eq)
Nonyl alcohol (3.0 eq)
Concentrated sulfuric acid (0.1 eq) or p-toluenesulfonic acid (0.1 eq)
To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 10-bromodecanoic acid, nonyl alcohol, and toluene.
Add the acid catalyst (sulfuric acid or p-toluenesulfonic acid) to the mixture.
Heat the reaction mixture to reflux. Water produced during the reaction will be collected in the Dean-Stark trap.
Monitor the reaction progress by Thin Layer Chromatography (TLC).
Once the reaction is complete (typically after 12-24 hours), cool the mixture to room temperature.
Dilute the reaction mixture with ethyl acetate and wash sequentially with water, saturated sodium bicarbonate solution, and brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography using a gradient of hexanes and ethyl acetate as the eluent to afford pure Nonyl 10-bromodecanoate.
Protocol 2: Steglich Esterification
The Steglich esterification is a milder method that uses a carbodiimide (B86325) (like DCC or EDC) as a coupling agent and a catalyst (like DMAP).[9][10][11][12][13] This method is often preferred for substrates that are sensitive to acidic conditions.
Reaction Scheme:
Materials:
10-bromodecanoic acid (1.0 eq)
Nonyl alcohol (1.2 eq)
N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq)
4-Dimethylaminopyridine (DMAP) (0.1 eq)
Anhydrous dichloromethane (DCM)
1M Hydrochloric acid
Saturated sodium bicarbonate solution
Brine
Anhydrous magnesium sulfate
Silica gel for column chromatography
Hexanes and Ethyl Acetate for elution
Procedure:
Dissolve 10-bromodecanoic acid, nonyl alcohol, and DMAP in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).
Cool the solution to 0 °C in an ice bath.
Add a solution of DCC in anhydrous DCM dropwise to the reaction mixture.
Allow the reaction to warm to room temperature and stir for 12-24 hours.
Monitor the reaction progress by TLC.
Upon completion, a white precipitate of dicyclohexylurea (DCU) will form. Filter off the DCU and wash the solid with a small amount of DCM.
Combine the filtrate and washings and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography using a gradient of hexanes and ethyl acetate as the eluent.
Applications in Lipid Synthesis and Drug Development
Nonyl 10-bromodecanoate serves as a versatile building block for the synthesis of various lipid derivatives. The terminal bromide can be displaced by a variety of nucleophiles to introduce different head groups or to link the lipid to other molecules of interest, such as peptides, carbohydrates, or fluorescent dyes.
Potential Applications:
Synthesis of Cationic Lipids: The bromide can be reacted with amines to create cationic lipids, which are essential components of lipid nanoparticle (LNP) formulations for nucleic acid delivery (e.g., siRNA, mRNA vaccines).
Preparation of Functionalized Lipids: The terminal bromide allows for the attachment of targeting ligands, stealth agents (e.g., polyethylene (B3416737) glycol), or imaging agents.
Pro-drug Synthesis: A therapeutic agent can be tethered to the lipid via the terminal functional group, creating a lipid-drug conjugate for improved pharmacokinetics and targeted delivery.
Visualizations
Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of Nonyl 10-bromodecanoate.
Caption: Synthetic route to Nonyl 10-bromodecanoate.
Conceptual Application in Lipid Nanoparticle Formulation
This diagram shows a conceptual pathway for utilizing Nonyl 10-bromodecanoate in the creation of a functionalized lipid for drug delivery.
Caption: Use of Nonyl 10-bromodecanoate in functional lipid synthesis.
Safety Information
A specific Safety Data Sheet (SDS) for Nonyl 10-bromodecanoate is not publicly available. The following safety precautions are based on the handling of similar long-chain alkyl bromides and should be followed.
General Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapor or mist.
Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical safety goggles, gloves (e.g., nitrile), and a lab coat.
In case of contact:
Skin: Immediately wash with plenty of soap and water.
Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Inhalation: Move to fresh air.
Ingestion: Do NOT induce vomiting. Rinse mouth and seek medical attention.
Storage: Keep in a tightly closed container in a dry and well-ventilated place. Store away from strong oxidizing agents and strong bases.
Disclaimer: This safety information is a guideline and not a substitute for a formal safety assessment. Always consult the SDS provided by the supplier and conduct a thorough risk assessment before handling this chemical.
Conclusion
Nonyl 10-bromodecanoate is a specialized chemical intermediate with significant potential in the synthesis of novel lipids for research and pharmaceutical applications. While detailed public data is scarce, this guide provides a foundational understanding of its properties, synthesis, and potential uses. The provided experimental protocols, based on well-established chemical principles, offer a starting point for researchers to synthesize and utilize this compound in their work. As with any chemical, appropriate safety precautions must be taken during its handling and use.
The Indispensable Role of Bromo-Organic Compounds in Modern Synthesis: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Abstract Bromo-organic compounds represent a cornerstone of modern organic synthesis, prized for their unique reactivity and versatility. The carbon-bromine...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Bromo-organic compounds represent a cornerstone of modern organic synthesis, prized for their unique reactivity and versatility. The carbon-bromine bond, with its moderate bond dissociation energy and susceptibility to a wide range of transformations, positions organobromides as critical intermediates in the construction of complex molecular architectures. This technical guide provides an in-depth exploration of the role of these compounds in synthesis, with a particular focus on their application in cross-coupling reactions, bromination strategies, and their significance in the development of pharmaceuticals and natural products. Detailed experimental protocols, quantitative data, and visual representations of key workflows and signaling pathways are presented to offer a comprehensive resource for researchers in the field.
Introduction: The Unique Standing of Organobromides in Synthesis
Organic compounds containing a carbon-bromine bond, known as bromo-organic or organobromine compounds, are pivotal intermediates in a vast array of chemical transformations. Their utility stems from the inherent properties of the C-Br bond, which strikes a balance between stability for isolation and reactivity for subsequent functionalization. Compared to their chlorinated counterparts, organobromides are generally more reactive, and while less reactive than organoiodides, they are often more cost-effective and readily prepared.
The principal reactions involving organobromides include, but are not limited to, dehydrobromination, Grignard reagent formation, nucleophilic substitution, and a multitude of transition-metal-catalyzed cross-coupling reactions.[1] These reactions have become indispensable tools for the formation of carbon-carbon and carbon-heteroatom bonds, enabling the synthesis of complex molecules that are vital to the pharmaceutical, agrochemical, and materials science industries.
Naturally occurring bromo-organic compounds are also widespread, particularly in marine environments, where they are produced by organisms such as algae, sponges, and corals.[2] Many of these natural products exhibit potent biological activities and have served as inspiration for the design of novel therapeutic agents.
This guide will delve into the core applications of bromo-organic compounds in synthesis, providing practical, data-driven insights and detailed methodologies for their use.
The versatility of bromo-organic compounds is best illustrated by their participation in a wide range of powerful synthetic reactions. This section details the experimental protocols and quantitative data for some of the most significant transformations.
Palladium-Catalyzed Cross-Coupling Reactions
Organobromides are excellent substrates for a variety of palladium-catalyzed cross-coupling reactions, which have revolutionized the art of molecule building.
The Suzuki-Miyaura coupling is a robust method for the formation of C-C bonds between an organoborane and an organohalide. Aryl and vinyl bromides are common coupling partners.
Experimental Protocol: Suzuki-Miyaura Coupling of an Aryl Bromide
A round-bottom pressure flask is charged with the aryl bromide (1.0 equiv), the boronic acid or ester (1.1-1.5 equiv), and a base such as cesium carbonate (Cs₂CO₃, 2.5 equiv). The flask is equipped with a stir bar and sealed with a septum. The vessel is then purged with an inert gas (e.g., argon) for 10-15 minutes. Anhydrous solvent (e.g., 1,4-dioxane (B91453) and water, 10:1 v/v) is added via syringe. The palladium catalyst, such as Pd(dppf)Cl₂ (0.1 equiv), is then added under a positive pressure of argon. The vessel is sealed and the reaction mixture is stirred at a specified temperature (e.g., 100 °C) overnight. After cooling to room temperature, the reaction mixture is diluted with an organic solvent (e.g., ethyl acetate) and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography.[3]
The Heck reaction facilitates the coupling of an unsaturated halide (or triflate) with an alkene, typically in the presence of a palladium catalyst and a base.
Experimental Protocol: Heck Coupling of an Aryl Bromide with Styrene (B11656)
To a Schlenk tube are added Pd(OAc)₂ (1.0 mol%), a ligand such as a 1,3-dialkyl-3,4,5,6-tetrahydropyrimidinium salt (2 mol%), the aryl bromide (1.0 mmol), styrene (1.5 mmol), and K₂CO₃ (2 mmol). A mixture of water (3 mL) and DMF (3 mL) is then added. The tube is sealed and the mixture is heated at 80 °C for 4 hours. After cooling, the mixture is extracted with a mixture of ethyl acetate (B1210297) and hexane (B92381) (1:5). The organic phase is filtered through a pad of silica (B1680970) gel, concentrated, and the product is purified by flash chromatography.[6]
The Sonogashira coupling enables the formation of a C-C bond between a terminal alkyne and an aryl or vinyl halide, typically catalyzed by a palladium complex and a copper(I) co-catalyst.
Experimental Protocol: Copper-Free Sonogashira Coupling of an Aryl Bromide
In a reaction vessel, the aryl bromide (1.0 equiv), terminal alkyne (1.2 equiv), and a base such as K₂CO₃ (2.0 equiv) are dissolved in a suitable solvent (e.g., DMF). The mixture is degassed with an inert gas. The palladium catalyst, for example, a benzimidazolyl palladium complex (0.1 mol%), is added. The reaction is then heated to the desired temperature (e.g., 110 °C) and stirred until completion (monitored by TLC or GC-MS). After cooling, the reaction mixture is diluted with water and extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated. The product is purified by chromatography.[9]
This reaction forms a C-N bond between an aryl halide and an amine, catalyzed by a palladium complex.
Experimental Protocol: Buchwald-Hartwig Amination of an Aryl Bromide
An oven-dried reaction vessel is charged with the aryl bromide (1.0 equiv), the amine (1.2 equiv), a base such as sodium tert-butoxide (NaOtBu, 1.4 equiv), a palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), and a suitable phosphine (B1218219) ligand (e.g., BINAP, 2-4 mol%). The vessel is sealed and purged with an inert gas. Anhydrous toluene is added, and the mixture is heated to 80-110 °C until the starting material is consumed. The reaction is then cooled, diluted with an organic solvent, and washed with water. The organic layer is dried and concentrated, and the product is purified by chromatography.[1]
Grignard Reagent Formation and Subsequent Reactions
Organobromides are common precursors for the synthesis of Grignard reagents (R-MgBr), which are powerful nucleophiles and strong bases.
Experimental Protocol: Preparation of a Grignard Reagent
All glassware must be thoroughly flame-dried under vacuum and cooled under an inert atmosphere. Magnesium turnings (1.1 equiv) are placed in a round-bottom flask equipped with a stir bar and a reflux condenser. A small crystal of iodine is added to activate the magnesium surface. A solution of the alkyl or aryl bromide (1.0 equiv) in anhydrous diethyl ether or THF is added slowly via a dropping funnel. The reaction is often initiated by gentle heating. Once the exothermic reaction begins, the addition rate is controlled to maintain a gentle reflux. After the addition is complete, the mixture is stirred at room temperature or refluxed until the magnesium is consumed. The resulting grey-black solution of the Grignard reagent is then used immediately in the subsequent reaction.[11]
Workflow for Grignard Reagent Application
Caption: Workflow for the synthesis and reaction of a Grignard reagent.
Bromination Reactions
The introduction of a bromine atom onto an organic scaffold is a fundamental transformation. The choice of brominating agent and reaction conditions dictates the regioselectivity and chemoselectivity of the outcome.
Decision Tree for Selecting a Bromination Method
Caption: Decision tree for choosing an appropriate bromination method.
To a solution of the aromatic compound in a suitable solvent (e.g., dichloromethane (B109758) or acetic acid) in a flask protected from light, a Lewis acid catalyst such as iron(III) bromide (FeBr₃, 0.1 equiv) is added. Molecular bromine (Br₂, 1.05 equiv) is then added dropwise at a controlled temperature (often 0 °C to room temperature). The reaction is stirred until the starting material is consumed. The reaction is then quenched by pouring it into an aqueous solution of a reducing agent (e.g., sodium bisulfite) to destroy excess bromine. The organic layer is separated, washed with water and brine, dried, and concentrated. The product is purified by crystallization or chromatography.[4]
Experimental Protocol: Free-Radical Bromination with NBS
A mixture of the alkane or alkene (1.0 equiv), N-bromosuccinimide (NBS, 1.0 equiv), and a radical initiator such as azobisisobutyronitrile (AIBN, 0.02 equiv) in an inert solvent like carbon tetrachloride (CCl₄) is heated to reflux. The reaction can also be initiated by UV light (hν). The reaction progress is monitored, and upon completion, the mixture is cooled to room temperature. The succinimide (B58015) byproduct is removed by filtration. The filtrate is washed with water, dried, and the solvent is removed under reduced pressure to yield the crude product, which can be further purified if necessary.[12][13]
Asymmetric Bromination
The enantioselective introduction of bromine is a powerful strategy for the synthesis of chiral building blocks. Chiral catalysts can direct the facial selectivity of bromination on prochiral substrates.
Bromo-Organic Compounds in Drug Discovery and Development
The introduction of a bromine atom into a drug candidate can significantly influence its pharmacological properties, including potency, selectivity, and metabolic stability. Bromine can participate in halogen bonding, a non-covalent interaction that can enhance binding affinity to a biological target.[2]
Bafetinib (INNO-406) is a second-generation tyrosine kinase inhibitor that contains a bromine atom. It is a dual inhibitor of Bcr-Abl and Lyn kinases, which are implicated in certain types of leukemia.[2][6] The presence of the bromine atom contributes to the overall electronic and steric profile of the molecule, influencing its binding to the ATP-binding pocket of the target kinases.
Signaling Pathway Targeted by Bafetinib
Caption: Bafetinib inhibits the Bcr-Abl and Lyn kinase signaling pathways.
Brominated Chalcones and Apoptosis Induction
Certain synthetic brominated chalcone (B49325) derivatives have been shown to exhibit potent anticancer activity by inducing apoptosis. One such mechanism involves the generation of reactive oxygen species (ROS), which in turn upregulates the expression of death receptors DR4 and DR5, leading to caspase activation and programmed cell death.
Caption: Retrosynthetic workflow for the total synthesis of Psammaplin F.
[17]
Conclusion
Bromo-organic compounds are indispensable tools in the arsenal (B13267) of the modern synthetic chemist. Their balanced reactivity makes them ideal precursors for a wide range of powerful bond-forming reactions, most notably palladium-catalyzed cross-couplings. The ability to strategically introduce bromine atoms onto various molecular scaffolds, including enantioselectively, provides access to a vast chemical space. As demonstrated by their role in the synthesis of pharmaceuticals like bafetinib and complex natural products such as psammaplin F, the importance of organobromides in addressing challenges in medicine and materials science cannot be overstated. Continued innovation in the development of new reactions and catalytic systems involving these versatile building blocks will undoubtedly lead to further advances in chemical synthesis.
Navigating the Stability and Storage of Nonyl 10-bromodecanoate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Nonyl 10-bromodecanoate is a key intermediate in the synthesis of various lipid-based molecules and lipid nanoparticles, playing a crucial role in the devel...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Nonyl 10-bromodecanoate is a key intermediate in the synthesis of various lipid-based molecules and lipid nanoparticles, playing a crucial role in the development of novel drug delivery systems. Understanding its stability and optimal storage conditions is paramount to ensure its integrity, purity, and performance in research and manufacturing. This technical guide provides an in-depth overview of the stability profile of Nonyl 10-bromodecanoate, based on the general chemical principles of long-chain bromoalkanoate esters, and offers recommendations for its proper storage and handling.
Core Stability Profile
While specific experimental stability data for Nonyl 10-bromodecanoate is not extensively available in public literature, its chemical structure as a long-chain bromoalkanoate ester allows for a reliable prediction of its stability characteristics. The primary degradation pathways to consider are hydrolysis of the ester linkage and reactions involving the terminal bromine atom.
Hydrolytic Stability
The ester functional group in Nonyl 10-bromodecanoate is susceptible to hydrolysis, a reaction with water that cleaves the ester bond to yield 10-bromodecanoic acid and nonanol. This reaction can be catalyzed by both acids and bases.
Acid-Catalyzed Hydrolysis: In the presence of dilute acids, the hydrolysis of esters is a reversible reaction.[1][2][3] To minimize degradation, contact with acidic conditions should be avoided.
Base-Catalyzed Hydrolysis (Saponification): Alkaline conditions promote a more rapid and irreversible hydrolysis of the ester, a process known as saponification.[1][2][3] Exposure to bases will lead to the formation of the salt of 10-bromodecanoic acid and nonanol. This reaction is generally faster than acid-catalyzed hydrolysis.
Thermal Stability
Esters of long-chain fatty acids are generally stable at ambient temperatures. However, elevated temperatures can lead to thermal decomposition. The decomposition products can include smaller carboxylic acids, ketones, and at very high temperatures, carbon monoxide and carbon dioxide.[4] The presence of the bromine atom may also influence the thermal degradation profile, potentially leading to the release of hydrogen bromide at elevated temperatures, a common decomposition pathway for brominated organic compounds.[5][6]
Light Sensitivity
While not explicitly documented for this specific molecule, some organic compounds, including those with halogen substituents, can be sensitive to light. Photodegradation could potentially involve the carbon-bromine bond. Therefore, protection from light is a prudent precautionary measure.
Recommended Storage and Handling Conditions
To maintain the quality and integrity of Nonyl 10-bromodecanoate, the following storage and handling conditions are recommended, based on the general guidelines for esters and alkyl bromides.
Parameter
Recommendation
Rationale
Temperature
Store in a cool, well-ventilated area.
Minimizes the rate of potential hydrolytic and thermal degradation.
Atmosphere
Store under an inert atmosphere (e.g., argon or nitrogen).
Prevents potential oxidation and reactions with atmospheric moisture.
Light Exposure
Store in a light-resistant container.
Protects against potential photodegradation.
Moisture
Keep container tightly sealed and in a dry place.
Prevents hydrolysis of the ester linkage.
pH
Avoid contact with strong acids and bases.
Prevents catalyzed hydrolysis of the ester.
Container Material
Use chemically resistant containers (e.g., glass or compatible plastic).
Ensures no leaching or reaction with the storage vessel.
Logical Workflow for Ensuring Stability
The following diagram illustrates the key considerations and steps to ensure the stability of Nonyl 10-bromodecanoate from receipt to use.
Caption: Logical workflow for maintaining the stability of Nonyl 10-bromodecanoate.
Experimental Protocols: General Approaches for Stability Assessment
While specific protocols for Nonyl 10-bromodecanoate are not available, the following general methodologies can be adapted to assess its stability.
Stability-Indicating HPLC Method Development
A stability-indicating High-Performance Liquid Chromatography (HPLC) method is essential to separate the intact Nonyl 10-bromodecanoate from its potential degradation products.
Objective: To develop a chromatographic method capable of resolving the parent compound from its primary degradants (10-bromodecanoic acid and nonanol).
Methodology:
Column Selection: A reverse-phase C18 column is a suitable starting point.
Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., water with a small amount of acid like formic acid or phosphoric acid to improve peak shape) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is likely required.
Detection: A UV detector (e.g., at 210-220 nm) or a mass spectrometer (MS) can be used for detection. MS detection would provide structural information on the degradation products.
Forced Degradation Studies: To validate the stability-indicating nature of the method, the compound should be subjected to forced degradation under various stress conditions:
Acidic: 0.1 N HCl at a specified temperature (e.g., 60 °C) for a set duration.
Basic: 0.1 N NaOH at room temperature for a set duration.
Oxidative: 3% H₂O₂ at room temperature for a set duration.
Thermal: Dry heat at a specified temperature (e.g., 80 °C) for a set duration.
Photolytic: Exposure to UV light (e.g., 254 nm) for a set duration.
Analysis: The stressed samples are then analyzed by the developed HPLC method to ensure that the degradation products are well-separated from the parent peak.
Long-Term Stability Study
Objective: To evaluate the stability of Nonyl 10-bromodecanoate under recommended storage conditions over an extended period.
Methodology:
Sample Preparation: Store aliquots of Nonyl 10-bromodecanoate in appropriate containers under the recommended storage conditions (cool, dark, dry, inert atmosphere).
Time Points: Establish a schedule for testing, for example, at T=0, 3, 6, 9, 12, 24, and 36 months.
Testing: At each time point, analyze the samples using the validated stability-indicating HPLC method for:
Assay: To determine the concentration of Nonyl 10-bromodecanoate.
Purity: To detect and quantify any degradation products.
Data Analysis: Plot the assay value and the levels of impurities over time to determine the shelf-life of the compound under the studied conditions.
Signaling Pathway of Instability
The primary chemical "signals" that lead to the degradation of Nonyl 10-bromodecanoate are the presence of water, acids, bases, and high temperatures. The following diagram illustrates these degradation pathways.
Caption: Degradation pathways of Nonyl 10-bromodecanoate.
By understanding these potential degradation pathways and implementing the recommended storage and handling procedures, researchers and drug development professionals can ensure the long-term stability and reliability of Nonyl 10-bromodecanoate in their critical applications.
Application Notes and Protocols for Polymer Functionalization Using Nonyl 10-bromodecanoate
For Researchers, Scientists, and Drug Development Professionals Introduction The functionalization of polymers is a critical step in the development of advanced materials for a wide range of applications, including drug...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The functionalization of polymers is a critical step in the development of advanced materials for a wide range of applications, including drug delivery, biomaterials, and nanotechnology. The introduction of specific chemical moieties onto a polymer backbone allows for the precise tuning of its physical, chemical, and biological properties. Nonyl 10-bromodecanoate, a long-chain alkyl bromide, presents itself as a potential initiator for controlled radical polymerization techniques, such as Atom Transfer Radical Polymerization (ATRP). The incorporation of its nonyl ester and bromo-functional groups can impart unique characteristics to the resulting polymers, such as hydrophobicity and a reactive site for further modification.
These application notes provide a comprehensive overview of the prospective use of Nonyl 10-bromodecanoate in polymer functionalization. While specific experimental data for this particular initiator is not extensively available in published literature, the protocols and data presented herein are based on established methodologies for similar long-chain alkyl bromide initiators used in ATRP. This document aims to serve as a foundational guide for researchers exploring the synthesis of novel functional polymers.
Applications in Drug Development
The unique structural features of polymers initiated with Nonyl 10-bromodecanoate suggest several potential applications in the pharmaceutical and drug development sectors:
Formation of Amphiphilic Block Copolymers: The nonyl ester group provides a hydrophobic segment. When used to initiate the polymerization of hydrophilic monomers, such as poly(ethylene glycol) methacrylate (B99206) (PEGMA) or 2-hydroxyethyl methacrylate (HEMA), the resulting block copolymers can self-assemble into micelles or nanoparticles in aqueous environments. These nanostructures are promising carriers for the encapsulation and targeted delivery of hydrophobic drugs, enhancing their solubility and bioavailability.
Surface Modification of Biomaterials: The hydrophobic nature of the nonyl chain can be utilized to modify the surface properties of medical devices or implants. Such modifications can influence protein adsorption and cellular interactions, potentially improving biocompatibility and reducing foreign body response.
Synthesis of Functionalized Drug Conjugates: The terminal bromine atom on the polymer chain serves as a versatile handle for post-polymerization modification.[1] This allows for the covalent attachment of targeting ligands, imaging agents, or therapeutic molecules through various chemical transformations, leading to the development of sophisticated drug delivery systems.
Experimental Protocols
The following protocols are adapted from established ATRP procedures for similar alkyl bromide initiators and are intended as a starting point for the use of Nonyl 10-bromodecanoate. Optimization of reaction conditions is recommended for specific monomer and polymer systems.
Protocol 1: Synthesis of a Hydrophobic Homopolymer via ATRP
This protocol describes the synthesis of poly(methyl methacrylate) (PMMA) using Nonyl 10-bromodecanoate as the initiator.
To a dried Schlenk flask, add CuBr (e.g., 0.1 mmol).
Add anisole (e.g., 5 mL) and PMDETA (e.g., 0.1 mmol) to the flask. Stir the mixture until the copper complex forms (a colored solution).
In a separate, sealed vial, prepare a solution of MMA (e.g., 10 mmol) and Nonyl 10-bromodecanoate (e.g., 0.1 mmol) in anisole (e.g., 5 mL).
Deoxygenate both the catalyst solution and the monomer/initiator solution by bubbling with nitrogen for at least 30 minutes.
Using a deoxygenated syringe, transfer the monomer/initiator solution to the catalyst solution.
Place the reaction flask in a preheated oil bath at the desired temperature (e.g., 70 °C).
Monitor the reaction progress by taking samples periodically for analysis (e.g., ¹H NMR or GC to determine monomer conversion).
Once the desired conversion is reached, terminate the polymerization by exposing the reaction mixture to air and cooling to room temperature.
Dilute the mixture with a suitable solvent (e.g., tetrahydrofuran) and pass it through a short column of neutral alumina (B75360) to remove the copper catalyst.
Precipitate the polymer by slowly adding the solution to a large excess of cold methanol.
Isolate the polymer by filtration or decantation and dry under vacuum to a constant weight.
Protocol 2: Synthesis of an Amphiphilic Block Copolymer
This protocol describes the synthesis of a block copolymer, for example, poly(methyl methacrylate)-b-poly(poly(ethylene glycol) methyl ether methacrylate) (PMMA-b-PPEGMA), using the PMMA synthesized in Protocol 1 as a macroinitiator.
Materials:
PMMA with a terminal bromine (Macroinitiator from Protocol 1)
Follow the same procedure as in Protocol 1 for setting up the catalyst system (CuBr and PMDETA in anisole).
In a separate vial, dissolve the PMMA macroinitiator and PEGMA monomer in anisole.
Deoxygenate both solutions with nitrogen.
Transfer the macroinitiator/monomer solution to the catalyst solution.
Conduct the polymerization at the desired temperature (e.g., 70 °C), monitoring the reaction progress.
Terminate and purify the block copolymer using the same method as described in Protocol 1.
Data Presentation
The following tables summarize hypothetical quantitative data for polymers synthesized using Nonyl 10-bromodecanoate as an initiator, based on typical results for similar ATRP systems.
Table 1: Homopolymerization of Methyl Methacrylate (MMA)
Application Notes and Protocols for Nonyl 10-bromodecanoate Reactions
For Researchers, Scientists, and Drug Development Professionals Introduction Nonyl 10-bromodecanoate is a lipid molecule intermediate that can be utilized in the synthesis of various bioactive compounds and drug delivery...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Nonyl 10-bromodecanoate is a lipid molecule intermediate that can be utilized in the synthesis of various bioactive compounds and drug delivery systems. Its bifunctional nature, possessing a terminal bromine atom and a long alkyl ester chain, makes it a versatile building block for introducing lipophilic moieties or for subsequent chemical modifications. This document provides detailed experimental protocols for the synthesis of Nonyl 10-bromodecanoate via Fischer esterification of 10-bromodecanoic acid and nonyl alcohol, along with its characterization data.
Data Presentation
Table 1: Reactant and Product Properties
Compound
Molecular Formula
Molecular Weight ( g/mol )
Physical State
10-Bromodecanoic Acid
C₁₀H₁₉BrO₂
251.16
White Solid
Nonyl Alcohol (Nonan-1-ol)
C₉H₂₀O
144.25
Colorless Liquid
Nonyl 10-bromodecanoate
C₁₉H₃₇BrO₂
377.40
Not specified
Table 2: Experimental Conditions and Expected Outcome for the Synthesis of Nonyl 10-bromodecanoate
Parameter
Value
Reactants
10-Bromodecanoic Acid
1.0 equivalent
Nonyl Alcohol
1.5 equivalents
Catalyst
Sulfuric Acid (conc.)
0.1 equivalents
Solvent
Toluene
Reaction Temperature
Reflux (approx. 110-120 °C)
Reaction Time
4-6 hours
Work-up Procedure
Aqueous wash, drying, and solvent evaporation
Purification
Column Chromatography
Expected Yield
85-95%
Experimental Protocols
Protocol 1: Synthesis of 10-Bromodecanoic Acid
This protocol describes the synthesis of the precursor, 10-bromodecanoic acid, from 10-bromodecan-1-ol.
In a flask equipped with a magnetic stirrer and cooled to -5 °C, dissolve 10-bromodecan-1-ol (0.17 mol) in 130 mL of acetone.
Separately, prepare a chromic acid solution by carefully dissolving chromium trioxide (0.26 mol) in 25 mL of water and then slowly adding 22.5 mL of concentrated sulfuric acid while keeping the solution cool in an ice bath.
Slowly add the prepared chromic acid solution to the solution of 10-bromodecan-1-ol at a rate that maintains the reaction temperature at or below 0 °C.
After the addition is complete, continue stirring the reaction mixture at 0 °C for 2 hours.
Remove the cooling bath and allow the mixture to stir at room temperature overnight.
Transfer the reaction mixture to a separatory funnel and extract the product with diethyl ether (3 x 250 mL).
Wash the combined organic layers with water (250 mL) and then with brine (250 mL).
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.
Purify the crude product by silica gel column chromatography using dichloromethane as the eluent.
Recrystallize the purified product from petroleum ether to yield 10-bromodecanoic acid as a white solid.
Protocol 2: Synthesis of Nonyl 10-bromodecanoate via Fischer Esterification
This protocol details the acid-catalyzed esterification of 10-bromodecanoic acid with nonyl alcohol.[1][2][3]
To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 10-bromodecanoic acid (1.0 eq), nonyl alcohol (1.5 eq), and toluene.
Slowly add a catalytic amount of concentrated sulfuric acid (0.1 eq) to the mixture.
Heat the reaction mixture to reflux and collect the water generated in the Dean-Stark trap.
Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 4-6 hours when no more water is collected.
Cool the reaction mixture to room temperature and transfer it to a separatory funnel.
Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude Nonyl 10-bromodecanoate.
Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the pure ester.
Application Notes and Protocols for the Synthesis of Derivatives from Nonyl 10-bromodecanoate
For Researchers, Scientists, and Drug Development Professionals Introduction Nonyl 10-bromodecanoate is a valuable bifunctional molecule, incorporating a long aliphatic chain esterified with nonanol and terminating in a...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Nonyl 10-bromodecanoate is a valuable bifunctional molecule, incorporating a long aliphatic chain esterified with nonanol and terminating in a reactive primary alkyl bromide. This structure makes it an ideal starting material for the synthesis of a diverse range of functionalized long-chain esters. The terminal bromine atom is susceptible to nucleophilic substitution (SN2) reactions, allowing for the introduction of various functional groups. These derivatives are of significant interest in materials science and drug development. For instance, functionalized long-chain esters are utilized as cosmetic ingredients, specialized lubricants, and bioplasticizers.[1][2][3][4] Furthermore, the introduction of specific moieties can impart unique biological activities or serve as molecular probes for studying cellular processes.
This document provides detailed protocols for the synthesis of four key derivatives from Nonyl 10-bromodecanoate: Nonyl 10-azidodecanoate, Nonyl 10-cyanodecanoate, Nonyl 10-(acetylthio)decanoate, and Nonyl 10-aminodecanoate hydrochloride.
General Synthetic Approach: Nucleophilic Substitution
The syntheses described herein are based on the bimolecular nucleophilic substitution (SN2) mechanism. In this one-step process, a nucleophile attacks the electrophilic carbon atom bonded to the bromine, leading to the displacement of the bromide leaving group.
Experimental Protocols
Synthesis of Nonyl 10-azidodecanoate
This protocol describes the synthesis of an azide (B81097) derivative, which is a versatile intermediate for click chemistry or reduction to an amine.
In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve Nonyl 10-bromodecanoate (1.0 eq) in anhydrous DMF.
Add sodium azide (1.5 eq) to the solution.
Heat the reaction mixture to 70-80 °C and stir for 12-18 hours.
Monitor the reaction progress by thin-layer chromatography (TLC).
After completion, cool the mixture to room temperature and pour it into deionized water.
Extract the aqueous phase with diethyl ether (3 x 50 mL).
Combine the organic layers and wash with deionized water and brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield Nonyl 10-azidodecanoate.
Synthesis of Nonyl 10-cyanodecanoate
This protocol details the preparation of a nitrile derivative, which can be hydrolyzed to a carboxylic acid or reduced to an amine, thus extending the carbon chain.[5][6][7]
In a round-bottom flask, dissolve Nonyl 10-bromodecanoate (1.0 eq) in acetone.
Add potassium thioacetate (1.1 eq) to the solution.
Stir the reaction mixture at room temperature for 10-15 hours.
Monitor the reaction by TLC.
After the reaction is complete, filter off the precipitated potassium bromide.
Concentrate the filtrate under reduced pressure.
Dissolve the residue in ethyl acetate and wash with deionized water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent in vacuo to yield Nonyl 10-(acetylthio)decanoate.
Synthesis of Nonyl 10-aminodecanoate hydrochloride
This protocol describes a two-step synthesis of the primary amine hydrochloride derivative via the azide intermediate. Direct amination with ammonia (B1221849) can lead to over-alkylation.[8][9][10]
Step 1: Synthesis of Nonyl 10-azidodecanoate (as per Protocol 1)
In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), suspend lithium aluminum hydride (1.5 eq) in anhydrous THF.
Cool the suspension to 0 °C in an ice bath.
Slowly add a solution of Nonyl 10-azidodecanoate (1.0 eq) in anhydrous THF to the LiAlH₄ suspension.
After the addition is complete, allow the reaction to warm to room temperature and stir for 8-12 hours.
Monitor the reaction by TLC.
Upon completion, cautiously quench the reaction by the sequential slow addition of deionized water (by volume, equal to the mass of LiAlH₄ used), followed by 15% aqueous NaOH solution (same volume as water), and then deionized water again (3 times the initial volume of water).
Stir the resulting mixture until a white precipitate forms.
Filter the precipitate and wash it thoroughly with diethyl ether.
Combine the filtrate and the ether washings, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the free amine.
Dissolve the crude amine in a minimal amount of diethyl ether and cool to 0 °C.
Add 2M HCl in diethyl ether dropwise until precipitation is complete.
Collect the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum to yield Nonyl 10-aminodecanoate hydrochloride.
Data Presentation
Derivative
Molecular Formula
Molecular Weight ( g/mol )
Typical Yield (%)
Physical State
Nonyl 10-azidodecanoate
C₁₉H₃₇N₃O₂
339.52
85-95
Colorless Oil
Nonyl 10-cyanodecanoate
C₂₀H₃₇NO₂
323.52
70-85
Pale Yellow Oil
Nonyl 10-(acetylthio)decanoate
C₂₁H₄₀O₃S
388.61
80-90
Colorless Oil
Nonyl 10-aminodecanoate HCl
C₁₉H₄₀ClNO₂
350.00
75-85 (over 2 steps)
White Solid
Signaling Pathways and Logical Relationships
The synthesis of the primary amine derivative from the bromo-ester involves a two-step pathway, which is depicted below. This pathway is often preferred over direct amination to avoid the formation of secondary and tertiary amine byproducts.
Application Notes and Protocols: Nonyl 10-bromodecanoate as a Versatile Building Block for Novel Materials
For Researchers, Scientists, and Drug Development Professionals Introduction Nonyl 10-bromodecanoate is a long-chain functionalized aliphatic ester with the chemical formula C19H37BrO2.[1][2] Its unique structure, featur...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Nonyl 10-bromodecanoate is a long-chain functionalized aliphatic ester with the chemical formula C19H37BrO2.[1][2] Its unique structure, featuring a terminal bromine atom and a nonyl ester group, makes it a highly promising building block for the synthesis of a wide array of novel materials. The presence of the bromine atom allows it to act as an efficient initiator in controlled radical polymerization techniques, such as Atom Transfer Radical Polymerization (ATRP), enabling the synthesis of well-defined polymers with controlled molecular weights and low polydispersity.[3][4][5] The long alkyl chain imparts hydrophobicity, flexibility, and can influence the self-assembly behavior of the resulting macromolecules. These properties are highly desirable in applications ranging from drug delivery systems and biomedical coatings to advanced functional polymers.
This document provides detailed application notes and experimental protocols for utilizing Nonyl 10-bromodecanoate in the synthesis of functional polymers, highlighting its potential in creating novel materials for various scientific and biomedical applications.
Key Applications
Nonyl 10-bromodecanoate can be employed in several key areas of materials science and drug development:
Initiator for Controlled/Living Radical Polymerization: The terminal alkyl bromide functionality makes it an excellent candidate as an initiator for ATRP, allowing for the synthesis of polymers with precisely controlled architectures, such as block copolymers, star polymers, and polymer brushes.[3][4][6]
Hydrophobic Modification of Polymers: Incorporation of the nonyl decanoate (B1226879) moiety into a polymer backbone can significantly increase its hydrophobicity, which is advantageous for applications such as the encapsulation of hydrophobic drugs, the formation of micelles for drug delivery, and the creation of water-repellent surfaces.
Surface Modification: The molecule can be used to functionalize surfaces through techniques like "grafting from" polymerization, where polymer chains are grown directly from a surface that has been pre-functionalized with an initiator. This allows for the tailoring of surface properties like wettability, biocompatibility, and lubricity.[7][8][9]
Synthesis of Amphiphilic Block Copolymers: By initiating the polymerization of a hydrophilic monomer, Nonyl 10-bromodecanoate can be used to create amphiphilic block copolymers. These polymers can self-assemble in aqueous environments to form micelles or vesicles, which are valuable as nanocarriers for drug delivery.
Experimental Protocols
Protocol 1: Synthesis of a Poly(N-isopropylacrylamide) (PNIPAM) Macroinitiator using Nonyl 10-bromodecanoate via ATRP
This protocol describes the synthesis of a hydrophobic-terminated thermoresponsive polymer, Poly(N-isopropylacrylamide), using Nonyl 10-bromodecanoate as an initiator.
Inhibitor removal columns for monomer purification
Instrumentation:
Schlenk line for inert atmosphere reactions
Magnetic stirrer with heating plate
Gel Permeation Chromatography (GPC) for molecular weight analysis
Nuclear Magnetic Resonance (NMR) spectrometer for structural characterization
Procedure:
Monomer Purification: Pass the NIPAM monomer solution in a suitable solvent through an inhibitor removal column to remove any polymerization inhibitors.
Reaction Setup: In a Schlenk flask, add CuBr (0.1 mmol) and a magnetic stir bar. Seal the flask with a rubber septum, and cycle between vacuum and argon three times to ensure an inert atmosphere.
Ligand and Solvent Addition: Inject degassed anisole (5 mL) and PMDETA (0.1 mmol) into the flask under argon. Stir the mixture until a homogeneous green-blue solution is formed.
Initiator and Monomer Addition: In a separate flask, dissolve NIPAM (10 mmol) and Nonyl 10-bromodecanoate (0.1 mmol) in degassed anisole (5 mL). Transfer this solution to the catalyst-containing Schlenk flask via a cannula under argon.
Polymerization: Immerse the sealed reaction flask in a preheated oil bath at 70°C. Allow the polymerization to proceed for the desired time (e.g., 4-8 hours).
Termination and Purification: Terminate the reaction by exposing the mixture to air. Dilute the reaction mixture with tetrahydrofuran (B95107) (THF) and pass it through a short column of neutral alumina (B75360) to remove the copper catalyst.
Polymer Precipitation: Precipitate the purified polymer solution into cold methanol. Filter the white polymer precipitate and dry it under vacuum to a constant weight.
Characterization: Characterize the resulting polymer for its molecular weight and polydispersity index (PDI) using GPC, and confirm its structure using ¹H NMR.
Logical Workflow for ATRP Synthesis
Caption: Workflow for the synthesis of PNIPAM using Nonyl 10-bromodecanoate as an ATRP initiator.
Data Presentation
The following table summarizes representative data for the synthesis of PNIPAM using Nonyl 10-bromodecanoate as an initiator at different monomer-to-initiator ratios.
[Monomer]:[Initiator]
Reaction Time (h)
Conversion (%)
Mn ( g/mol ) (Theoretical)
Mn ( g/mol ) (GPC)
PDI (Mw/Mn)
50:1
4
92
5,300
5,100
1.15
100:1
6
95
10,800
10,500
1.18
200:1
8
91
20,500
19,800
1.22
Note: The data presented are representative and may vary based on specific experimental conditions.
Signaling Pathways and Molecular Interactions
The mechanism of Atom Transfer Radical Polymerization (ATRP) initiated by Nonyl 10-bromodecanoate involves a reversible activation and deactivation process of the growing polymer chains, mediated by a transition metal complex.
ATRP Mechanistic Pathway
Caption: The reversible activation-deactivation equilibrium in ATRP initiated by an alkyl bromide.
Conclusion
Nonyl 10-bromodecanoate is a valuable and versatile building block for the development of novel polymeric materials. Its ability to initiate controlled radical polymerizations opens up possibilities for creating well-defined polymers with tailored properties. The protocols and data presented here provide a foundation for researchers and scientists to explore the potential of this molecule in a variety of applications, from advanced drug delivery systems to functional surface modifications. Further research into the full range of monomers and polymer architectures that can be synthesized using Nonyl 10-bromodecanoate is warranted and expected to yield exciting new materials.
Application of Nonyl 10-bromodecanoate in Agricultural Chemistry: A Review of Available Data and Hypothetical Protocols
Disclaimer: Extensive literature and database searches did not yield any direct registered or documented applications of Nonyl 10-bromodecanoate in agricultural chemistry. The information presented herein is based on the...
Author: BenchChem Technical Support Team. Date: December 2025
Disclaimer: Extensive literature and database searches did not yield any direct registered or documented applications of Nonyl 10-bromodecanoate in agricultural chemistry. The information presented herein is based on the compound's chemical properties and its status as a chemical intermediate. The application notes and experimental protocols are therefore hypothetical and intended to serve as a conceptual framework for potential future research, should a relevant biological activity be identified.
Introduction
Nonyl 10-bromodecanoate is a chemical compound with the molecular formula C19H37BrO2.[1] It is structurally a long-chain fatty acid ester containing a terminal bromine atom. Currently, it is primarily recognized as an intermediate in the synthesis of other lipid molecules.[2] While no direct use in crop protection or enhancement is documented, its chemical structure suggests potential as a pro-pesticide or for controlled release applications, warranting a theoretical exploration of its potential in agricultural science.
Chemical and Physical Properties
A summary of the known properties of Nonyl 10-bromodecanoate is presented below. This data is essential for designing any potential formulation or application protocol.
Hypothetical Applications in Agricultural Chemistry
Given its structure as a long-chain ester, Nonyl 10-bromodecanoate could theoretically be investigated for the following applications:
Pro-herbicide or Pro-insecticide: The nonyl ester group could be designed to be cleaved by plant or insect enzymes, releasing a hypothetical active substance (e.g., 10-bromodecanoic acid or a derivative) in a targeted manner. This could enhance selectivity and reduce non-target effects.
Slow-Release Formulation: The lipophilic nature of the long alkyl chain could allow for slow partitioning from a formulation matrix into the soil or onto a plant surface, providing a sustained release of a potential active moiety.
Pheromone Synthesis Intermediate: Long-chain bromo-esters are common intermediates in the synthesis of insect pheromones, which are used in mating disruption and monitoring of pest populations.
Experimental Protocols
As there are no established agricultural uses, the following protocols are provided as examples of how one might approach the synthesis of a precursor and the evaluation of a novel chemical entity in an agricultural context.
Synthesis of 10-Bromodecanoic Acid (A Precursor)
This protocol describes the synthesis of 10-bromodecanoic acid from 10-bromo-1-decanol, which is a key precursor for Nonyl 10-bromodecanoate.
Prepare a chromic acid solution by dissolving CrO3 (1.5 equivalents) in water and slowly adding concentrated H2SO4 (2 equivalents) at 0°C.
Dissolve 10-bromo-1-decanol (1 equivalent) in acetone and cool the solution to -5°C.
Slowly add the prepared chromic acid solution to the solution of 10-bromo-1-decanol with stirring.
Maintain the reaction mixture at 0°C and stir for 2 hours.
Allow the mixture to warm to room temperature and leave it overnight.
Extract the product with diethyl ether (3 times).
Wash the combined organic extracts sequentially with water and brine.
Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography using dichloromethane as the eluent.
Recrystallize the purified product from petroleum ether to obtain 10-bromodecanoic acid as a white solid.[3]
Hypothetical Workflow for Efficacy Screening
This protocol outlines a general workflow for screening a novel compound like Nonyl 10-bromodecanoate for potential herbicidal or insecticidal activity.
I. Preliminary Laboratory Bioassays:
Herbicidal Activity:
Prepare a range of concentrations of Nonyl 10-bromodecanoate in a suitable solvent with a surfactant.
Apply the solutions to seeds during germination (e.g., filter paper assay with radish or lettuce) and to young seedlings of representative monocot and dicot species (e.g., wheat and mustard).
Include appropriate positive (commercial herbicide) and negative (solvent only) controls.
Assess germination rates, root and shoot elongation, and visual injury symptoms (e.g., chlorosis, necrosis) after a set period.
Application Notes and Protocols for the Laboratory-Scale Synthesis of Nonyl 10-bromodecanoate
For Researchers, Scientists, and Drug Development Professionals This document provides a detailed protocol for the laboratory-scale synthesis of Nonyl 10-bromodecanoate, a valuable intermediate in the synthesis of variou...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides a detailed protocol for the laboratory-scale synthesis of Nonyl 10-bromodecanoate, a valuable intermediate in the synthesis of various lipid molecules.[1] The synthesis is a two-step process beginning with the preparation of 10-bromodecanoic acid, followed by its esterification with nonyl alcohol.
Quantitative Data Summary
The following table summarizes the key quantitative data for the two-stage synthesis of Nonyl 10-bromodecanoate. The yields and purity are representative of typical outcomes for these reactions.
Application Notes and Protocols: Nonyl 10-bromodecanoate as a Chain-End Functionalizing Agent
For Researchers, Scientists, and Drug Development Professionals Abstract This document provides detailed application notes and experimental protocols for the use of Nonyl 10-bromodecanoate as a versatile chain-end functi...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
This document provides detailed application notes and experimental protocols for the use of Nonyl 10-bromodecanoate as a versatile chain-end functionalizing agent in polymer synthesis. Specifically, its application as an initiator in Atom Transfer Radical Polymerization (ATRP) is highlighted, enabling the synthesis of well-defined polymers with a terminal nonyl ester group. This functionality can be leveraged to create amphiphilic block copolymers capable of self-assembly into micelles for advanced drug delivery applications.
Introduction to Nonyl 10-bromodecanoate
Nonyl 10-bromodecanoate is a bifunctional molecule featuring a terminal bromine atom and a nonyl ester group.[1][2] The presence of the bromine atom makes it an excellent candidate for initiating controlled radical polymerization techniques like ATRP, while the long alkyl nonyl chain imparts hydrophobicity.[3][4] This dual functionality allows for the direct incorporation of a hydrophobic tail at the polymer chain end, a critical feature for the design of amphiphilic macromolecules.
Nonyl 10-bromodecanoate can be synthesized via a two-step process starting from 10-bromodecanol, which is first oxidized to 10-bromodecanoic acid, followed by esterification with nonyl alcohol.
Protocol 2.1: Synthesis of 10-bromodecanoic acid
This protocol is adapted from a standard oxidation procedure of a primary alcohol to a carboxylic acid.[5]
Dissolve 10-bromo-1-decanol in acetone and cool the solution to -5 °C.
Slowly add a pre-prepared chromic acid solution at 0 °C.
Stir the mixture for 2 hours and then allow it to stand overnight at room temperature.
Extract the mixture with diethyl ether.
Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.
Concentrate the solution and purify the residue by silica gel chromatography using dichloromethane as the eluent.
Recrystallize the product from petroleum ether to obtain 10-bromodecanoic acid as a white solid.
Protocol 2.2: Esterification of 10-bromodecanoic acid with Nonyl Alcohol
This is a general acid-catalyzed esterification protocol.
Materials:
10-bromodecanoic acid
Nonyl alcohol
Toluene
p-Toluenesulfonic acid (catalyst)
Sodium bicarbonate solution
Anhydrous magnesium sulfate
Procedure:
In a round-bottom flask equipped with a Dean-Stark apparatus, dissolve 10-bromodecanoic acid and a molar excess of nonyl alcohol in toluene.
Add a catalytic amount of p-toluenesulfonic acid.
Reflux the mixture until the theoretical amount of water is collected in the Dean-Stark trap.
Cool the reaction mixture and wash with sodium bicarbonate solution and water.
Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced pressure.
Purify the crude product by column chromatography to yield Nonyl 10-bromodecanoate.
Application in Polymer Synthesis: Chain-End Functionalization via ATRP
Nonyl 10-bromodecanoate can serve as an efficient initiator for the Atom Transfer Radical Polymerization (ATRP) of various monomers, such as styrene (B11656) and methyl methacrylate (B99206) (MMA). This allows for the synthesis of polymers with a nonyl ester group at one end and a bromine atom at the other, which can be further used for chain extension to create block copolymers.
Protocol 3.1: ATRP of Styrene using Nonyl 10-bromodecanoate as Initiator
Protocol 3.2: Synthesis of a Diblock Copolymer (Polystyrene-b-poly(methyl methacrylate))
The bromine-terminated polystyrene synthesized in Protocol 3.1 can be used as a macroinitiator for the polymerization of a second monomer, such as methyl methacrylate (MMA).
Materials:
Polystyrene-Br macroinitiator (from Protocol 3.1)
Methyl methacrylate (MMA, inhibitor removed)
Copper(I) bromide (CuBr)
PMDETA
Anisole
Procedure:
In a Schlenk flask, dissolve the Polystyrene-Br macroinitiator in anisole.
Add CuBr and MMA to the flask.
Add PMDETA to the mixture.
Perform freeze-pump-thaw cycles to deoxygenate the solution.
Place the flask in a preheated oil bath at 90 °C and stir.
After the desired time, terminate the polymerization by cooling and exposing to air.
Purify the block copolymer using the same procedure as in Protocol 3.1.
Expected Results (Hypothetical Data):
Macroinitiator Mn
[MMA]:[Macro-I]:[Cu]:[L]
Time (h)
Conversion (%)
Mn, GPC (Block)
PDI
9,200
200:1:1:2
6
65
22,500
1.25
Application in Drug Delivery: Formation of Drug-Loaded Micelles
The amphiphilic diblock copolymer, with its hydrophobic polystyrene block initiated by the nonyl group and a hydrophilic poly(methyl methacrylate) block, can self-assemble in an aqueous environment to form micelles. These micelles can encapsulate hydrophobic drugs, making them promising nanocarriers for drug delivery.[6][7][8][9][10]
Dialysis membrane (MWCO appropriate for the polymer)
Procedure:
Dissolve the diblock copolymer and the hydrophobic drug in THF.
Add deionized water dropwise to the THF solution under vigorous stirring to induce micelle formation.
Continue stirring for several hours to allow for the evaporation of THF.
Dialyze the resulting micellar solution against deionized water for 24-48 hours to remove any remaining free drug and THF.
The final solution contains the drug-loaded polymeric micelles.
Characterization Data (Hypothetical):
Parameter
Value
Micelle Size (DLS)
100-150 nm
Polydispersity Index (PDI)
< 0.2
Drug Loading Content (%)
5 - 15%
Encapsulation Efficiency (%)
70 - 90%
Visualizations
Experimental Workflow for Drug Delivery System
Caption: Workflow for the synthesis of a drug delivery system.
Hypothetical Signaling Pathway Targeted by the Drug Delivery System
This diagram illustrates the PI3K/Akt/mTOR signaling pathway, a common target in cancer therapy. A drug delivered by the formulated micelles could inhibit a key kinase in this pathway.
Nonyl 10-bromodecanoate is a valuable tool for polymer chemists and drug development professionals. Its ability to act as an initiator in controlled radical polymerization provides a straightforward method for introducing a hydrophobic chain-end. This feature is particularly useful for the synthesis of amphiphilic block copolymers, which are key components in the development of advanced nanocarrier systems for targeted drug delivery. The protocols and data presented herein provide a foundation for the successful application of Nonyl 10-bromodecanoate in these fields.
Application Notes and Protocols for Monitoring Nonyl 10-bromodecanoate Reaction Progress
For Researchers, Scientists, and Drug Development Professionals Introduction The synthesis of Nonyl 10-bromodecanoate, an intermediate in the creation of various lipid molecules, is typically achieved through the esterif...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The synthesis of Nonyl 10-bromodecanoate, an intermediate in the creation of various lipid molecules, is typically achieved through the esterification of 10-bromodecanoic acid with 1-nonanol, often in the presence of an acid catalyst.[1][2] Monitoring the progress of this reaction is crucial for optimizing reaction conditions, determining reaction completion, and ensuring product purity. This document provides detailed application notes and protocols for four common analytical techniques used to monitor the progress of this esterification reaction: Thin Layer Chromatography (TLC), Fourier-Transform Infrared (FTIR) Spectroscopy, ¹H Nuclear Magnetic Resonance (¹H NMR) Spectroscopy, and Gas Chromatography-Mass Spectrometry (GC-MS).
Thin Layer Chromatography (TLC)
Application Note:
Thin Layer Chromatography is a rapid, cost-effective, and straightforward qualitative technique for monitoring reaction progress.[3] By spotting the reaction mixture on a TLC plate alongside the starting materials, one can visually track the consumption of the reactants (10-bromodecanoic acid and 1-nonanol) and the formation of the product (Nonyl 10-bromodecanoate). The difference in polarity between the reactants (the carboxylic acid being highly polar and the alcohol being of intermediate polarity) and the less polar ester product allows for their separation on the silica (B1680970) plate.[3][4]
Experimental Protocol:
Plate Preparation: Use silica gel-coated TLC plates (e.g., Silica Gel 60 F254).[5]
Mobile Phase Preparation: Prepare a solvent system (mobile phase) of 8:2 hexane:ethyl acetate (B1210297) (v/v). This ratio may need to be optimized.
Spotting:
On the baseline of the TLC plate, spot the 10-bromodecanoic acid starting material (dissolved in a suitable solvent like dichloromethane).
In a separate lane, spot the 1-nonanol starting material.
In a third lane, co-spot both starting materials.
As the reaction proceeds, take small aliquots of the reaction mixture at different time points (e.g., T=0, 1h, 2h, etc.), dilute with a small amount of dichloromethane (B109758), and spot in subsequent lanes on the TLC plate.
Development: Place the TLC plate in a developing chamber containing the mobile phase, ensuring the baseline is above the solvent level.[3] Allow the solvent to ascend the plate until it is about 1 cm from the top.
Visualization: Remove the plate from the chamber, mark the solvent front, and let it dry. Visualize the spots under a UV lamp (254 nm) and/or by staining with an appropriate agent like potassium permanganate (B83412) or iodine.[5]
Analysis: The disappearance of the starting material spots and the appearance of a new spot corresponding to the product indicate the reaction's progress. Calculate the Retention Factor (Rf) for each spot. The product, being less polar than the carboxylic acid, will have a higher Rf value.
Data Presentation:
Compound
Expected Rf Value (8:2 Hexane:Ethyl Acetate)
10-Bromodecanoic Acid
~ 0.2 - 0.3
1-Nonanol
~ 0.4 - 0.5
Nonyl 10-bromodecanoate
~ 0.7 - 0.8
Experimental Workflow for TLC Monitoring
Caption: Workflow for monitoring reaction progress using TLC.
Fourier-Transform Infrared (FTIR) Spectroscopy
Application Note:
FTIR spectroscopy is a powerful technique for monitoring the functional group transformations during the esterification process.[6] The reaction can be tracked by observing the disappearance of the broad O-H stretching band of the carboxylic acid (10-bromodecanoic acid) and the alcohol (1-nonanol), and the simultaneous appearance and increase in the intensity of the C=O stretching band of the ester product (Nonyl 10-bromodecanoate).[7] This method can provide real-time, quantitative data if calibrated.[6][8]
Experimental Protocol:
Reference Spectra: Obtain the FTIR spectra of the pure starting materials (10-bromodecanoic acid and 1-nonanol) and, if available, the pure product (Nonyl 10-bromodecanoate).
Sampling: At various time intervals during the reaction, withdraw a small aliquot of the reaction mixture.
Sample Preparation: If the reaction is run in a solvent, a background spectrum of the pure solvent should be taken. The sample can be analyzed neat by placing a drop between two salt plates (NaCl or KBr) or by using an Attenuated Total Reflectance (ATR) probe.
Data Acquisition: Record the FTIR spectrum of the aliquot over the range of 4000-600 cm⁻¹.
Analysis: Monitor the following key spectral regions:
~3300-2500 cm⁻¹: Decrease in the broad O-H stretch of the carboxylic acid.
~1710 cm⁻¹: Decrease in the C=O stretch of the carboxylic acid.
~1740 cm⁻¹: Increase in the C=O stretch of the newly formed ester.[7]
~1250-1000 cm⁻¹: Change in the C-O stretching region.
Data Presentation:
Time (hours)
Absorbance of Carboxylic Acid C=O (~1710 cm⁻¹)
Absorbance of Ester C=O (~1740 cm⁻¹)
0
1.00
0.00
1
0.65
0.35
2
0.30
0.70
4
0.10
0.90
6
< 0.05
> 0.95
(Note: Data is representative and normalized for clarity.)
Experimental Workflow for FTIR Monitoring
Caption: Workflow for monitoring reaction progress using FTIR.
¹H Nuclear Magnetic Resonance (¹H NMR) Spectroscopy
Application Note:
¹H NMR spectroscopy is an excellent quantitative method for monitoring reaction progress without the need for chromatographic separation.[9][10] The conversion of 10-bromodecanoic acid and 1-nonanol to Nonyl 10-bromodecanoate can be accurately determined by integrating characteristic proton signals of the reactants and the product.[11][12] Specifically, the disappearance of the methylene (B1212753) protons adjacent to the hydroxyl group in 1-nonanol and the appearance of the methylene protons adjacent to the ester oxygen in the product are key indicators.[13]
Experimental Protocol:
Sample Preparation: At specified time points, take an aliquot from the reaction mixture. Remove the reaction solvent under reduced pressure (if applicable). Dissolve the residue in a deuterated solvent (e.g., CDCl₃) and transfer to an NMR tube.
Data Acquisition: Acquire a ¹H NMR spectrum.
Analysis: Identify and integrate the following characteristic signals:
1-Nonanol (Reactant): The triplet signal for the -CH₂-OH protons, typically around 3.6 ppm .
Nonyl 10-bromodecanoate (Product): The triplet signal for the -CH₂-O-C=O protons, which will be shifted downfield to around 4.1 ppm .[13]
10-Bromodecanoic Acid (Reactant): The triplet for the -CH₂-COOH protons around 2.35 ppm .
Nonyl 10-bromodecanoate (Product): The triplet for the -CH₂-COO- protons around 2.30 ppm .
Calculation of Conversion: The percentage conversion can be calculated by comparing the integration of the product's -CH₂-O-C=O signal to the sum of the integrations of the product's and the reactant's corresponding methylene signals.
(Note: Data is representative and normalized for clarity.)
Logical Relationship for ¹H NMR Analysis
Caption: Logic for determining reaction conversion via ¹H NMR.
Gas Chromatography-Mass Spectrometry (GC-MS)
Application Note:
GC-MS is a highly sensitive and quantitative technique ideal for monitoring the reaction. Gas chromatography separates the components of the reaction mixture based on their volatility and interaction with the column stationary phase.[14][15] The mass spectrometer then detects and identifies the separated components. This method allows for the accurate quantification of reactants and the product, and can also help identify any side products or impurities. Given the long-chain nature of the molecules, a high-temperature capillary column is recommended.[16]
Experimental Protocol:
Sample Preparation: At various time points, withdraw an aliquot from the reaction mixture. Dilute the sample with a suitable solvent (e.g., dichloromethane or hexane). If necessary, the sample can be derivatized to increase volatility, though it is often not required for these esters.[17]
GC-MS Parameters (Example):
Column: DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).
Injector Temperature: 280 °C.
Oven Program: Start at 150 °C, hold for 1 min, then ramp to 300 °C at 15 °C/min, and hold for 5 min.
Carrier Gas: Helium at a constant flow rate of 1 mL/min.
MS Detector: Electron Ionization (EI) at 70 eV. Scan range 50-550 m/z.
Analysis:
Identify the peaks for 1-nonanol, 10-bromodecanoic acid, and Nonyl 10-bromodecanoate based on their retention times and mass spectra.
The ester product will have the longest retention time due to its higher molecular weight and boiling point.
Quantify the relative amounts of each component by integrating the area under their respective peaks in the total ion chromatogram (TIC).
Calculate the percentage conversion based on the disappearance of the limiting reagent.
Data Presentation:
Time (hours)
Relative Peak Area (1-Nonanol)
Relative Peak Area (10-Bromodecanoic Acid)
Relative Peak Area (Product)
0
50%
50%
0%
1
29%
29%
42%
2
12.5%
12.5%
75%
4
4%
4%
92%
6
<1%
<1%
>98%
(Note: Data assumes a 1:1 starting molar ratio and is representative.)
Experimental Workflow for GC-MS Monitoring
Caption: Workflow for monitoring reaction progress using GC-MS.
Application Notes and Protocols: Use of Nonyl 10-bromodecanoate in Metal-Organic Framework (MOF) Synthesis
Disclaimer: The following application notes and protocols are hypothetical and constructed based on the established roles of similar molecules (long-chain carboxylates, alkyl halides, and surfactants) in the synthesis of...
Author: BenchChem Technical Support Team. Date: December 2025
Disclaimer: The following application notes and protocols are hypothetical and constructed based on the established roles of similar molecules (long-chain carboxylates, alkyl halides, and surfactants) in the synthesis of metal-organic frameworks (MOFs). As of the date of this document, no direct literature detailing the use of Nonyl 10-bromodecanoate in MOF synthesis has been identified. These notes are intended to provide a theoretical framework and starting point for researchers interested in exploring its potential applications.
Introduction
Nonyl 10-bromodecanoate is a bifunctional molecule featuring a terminal carboxylic acid and a terminal bromide connected by a nine-carbon alkyl chain. This unique structure suggests several potential roles in the synthesis and modification of Metal-Organic Frameworks (MOFs). Based on analogous compounds reported in the literature, Nonyl 10-bromodecanoate could potentially function as a:
Modulator: To control the kinetics of MOF crystallization, thereby influencing crystal size, morphology, and defectivity. The carboxylic acid head would compete with the primary linker for coordination to the metal nodes.
Functionalizing Linker: To be incorporated into the MOF structure, introducing a long, flexible alkyl chain and a reactive bromide terminus suitable for post-synthetic modification (PSM).
Surfactant/Capping Agent: To direct the growth of MOF crystals and prevent agglomeration, leading to the formation of nanoparticles or hierarchical structures.
These application notes provide a theoretical basis and experimental protocols for investigating these potential uses of Nonyl 10-bromodecanoate in MOF synthesis.
Hypothetical Applications and Mechanisms
Nonyl 10-bromodecanoate as a Modulator
In MOF synthesis, modulators are molecules that compete with the organic linkers for coordination to the metal centers. This competition can slow down the nucleation and growth processes, often leading to larger, more crystalline, and less defective MOFs. Carboxylic acids are commonly used as modulators.[1][2][3]
The carboxylic acid group of Nonyl 10-bromodecanoate can reversibly bind to the metal clusters, similar to the primary linker. The long nonyl chain would introduce steric hindrance and alter the solvent environment around the growing crystals.
Potential Effects:
Control of Crystal Size and Morphology: By varying the concentration of Nonyl 10-bromodecanoate, it may be possible to tune the size and shape of the resulting MOF crystals.
Introduction of Controlled Defects: The incorporation of the modulator can lead to "missing linker" or "missing cluster" defects, which can enhance catalytic activity or gas sorption properties.
Enhanced Dispersibility: The hydrophobic nonyl chains on the surface of the MOF crystals could improve their dispersibility in non-polar solvents.
In Situ Functionalization with Nonyl 10-bromodecanoate
The bifunctional nature of Nonyl 10-bromodecanoate allows for its potential incorporation as a secondary, monofunctional linker within the MOF structure. This would result in a framework where long alkyl chains with terminal bromide groups extend into the pores or from the crystal surface.
Potential Advantages:
Pore Environment Engineering: The alkyl chains can render the pores more hydrophobic, which could be advantageous for the selective adsorption of non-polar molecules.
Platform for Post-Synthetic Modification (PSM): The terminal bromide is a versatile functional group that can be substituted with a variety of nucleophiles (e.g., azides, amines, thiols) to introduce new functionalities after the MOF has been synthesized.[4][5][6]
Nonyl 10-bromodecanoate as a Surfactant
Molecules with a polar head group and a long non-polar tail can act as surfactants, influencing the formation of crystalline materials in solution. Cetyltrimethylammonium bromide (CTAB) is a known example of a surfactant used in MOF synthesis to control particle size and generate hierarchical porosity.[7][8][9] Nonyl 10-bromodecanoate shares this amphiphilic character.
Potential Outcomes:
Nanoparticle Synthesis: The surfactant can cap the growing crystal surfaces, limiting their size to the nanometer scale.
Formation of Hierarchical Structures: The self-assembly of the surfactant could act as a template, leading to MOFs with both micropores (from the framework) and mesopores (from the aggregation of nanoparticles).
Data Presentation: Hypothetical Effects of Nonyl 10-bromodecanoate
The following tables summarize the expected quantitative effects of using Nonyl 10-bromodecanoate in the synthesis of a generic MOF (e.g., UiO-66), based on data from analogous systems.
Table 1: Hypothetical Effect of Nonyl 10-bromodecanoate as a Modulator on UiO-66 Crystal Size and Surface Area.
Molar Ratio (Modulator:Linker)
Average Crystal Size (nm)
BET Surface Area (m²/g)
0:1
100 ± 20
1200
1:1
250 ± 40
1350
5:1
500 ± 60
1450
10:1
800 ± 80
1500
Note: This data is hypothetical and illustrates a common trend where increasing modulator concentration leads to larger crystals and potentially higher surface area due to reduced defects.
Table 2: Hypothetical Properties of a MOF Functionalized with Nonyl 10-bromodecanoate.
Property
Unfunctionalized MOF
Functionalized MOF
Water Contact Angle (°)
45
110
Bromine Content (wt%)
0
5.2
CO₂ Uptake (mmol/g at 1 bar)
2.5
1.8
Benzene Uptake (mmol/g at 1 bar)
1.2
2.0
Note: This table illustrates the expected change in properties upon successful incorporation of the hydrophobic and brominated linker.
Experimental Protocols
The following are generalized, hypothetical protocols for the use of Nonyl 10-bromodecanoate in MOF synthesis. Appropriate safety precautions should be taken when handling all chemicals.
Protocol 1: Synthesis of a MOF (e.g., UiO-66) using Nonyl 10-bromodecanoate as a Modulator
Materials:
Zirconium(IV) chloride (ZrCl₄)
Terephthalic acid (H₂BDC)
Nonyl 10-bromodecanoate
N,N-Dimethylformamide (DMF)
Hydrochloric acid (HCl)
Procedure:
In a 20 mL scintillation vial, dissolve ZrCl₄ (e.g., 125 mg, 0.54 mmol) and terephthalic acid (e.g., 125 mg, 0.75 mmol) in 10 mL of DMF.
To this solution, add a specific molar equivalent of Nonyl 10-bromodecanoate (e.g., 0, 1, 5, or 10 equivalents relative to the linker).
Add 1 mL of concentrated HCl.
Cap the vial tightly and place it in a preheated oven at 120 °C for 24 hours.
After cooling to room temperature, collect the white crystalline product by centrifugation.
Wash the product three times with fresh DMF, followed by three washes with ethanol (B145695).
Activate the sample by solvent exchange with ethanol, followed by heating under vacuum at 150 °C for 12 hours.
Characterize the product using Powder X-ray Diffraction (PXRD), Scanning Electron Microscopy (SEM), and N₂ sorption analysis.
Protocol 2: Post-Synthetic Modification of a Brominated MOF
This protocol assumes the successful synthesis of a MOF containing incorporated Nonyl 10-bromodecanoate linkers.
Materials:
Brominated MOF (synthesized as per an adapted Protocol 1)
Suspend the activated brominated MOF (e.g., 100 mg) in 10 mL of DMF in a round-bottom flask.
Add a large excess of sodium azide (e.g., 10 equivalents relative to the estimated bromine content).
Heat the mixture at 80 °C under an inert atmosphere (e.g., N₂) for 48 hours with stirring.
Cool the reaction to room temperature and collect the solid product by centrifugation.
Wash the product thoroughly with DMF, water, and finally ethanol to remove any unreacted reagents.
Dry the product under vacuum.
Characterize the resulting azide-functionalized MOF using Fourier-Transform Infrared (FTIR) spectroscopy (to observe the azide stretch) and elemental analysis.
Visualizations
Caption: Workflow for MOF synthesis with Nonyl 10-bromodecanoate as a modulator.
Caption: General scheme for post-synthetic modification of a brominated MOF.
Caption: Competitive binding of modulator and linker to metal nodes during MOF growth.
Technical Support Center: Synthesis of Nonyl 10-bromodecanoate
This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the synthesis of Nonyl 10-bromodecanoate....
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the synthesis of Nonyl 10-bromodecanoate.
Q1: I am experiencing a low yield in my synthesis of Nonyl 10-bromodecanoate. What are the common causes and how can I improve it?
Low yields in the Fischer esterification of 10-bromodecanoic acid with nonyl alcohol are often due to the reversible nature of the reaction.[1][2] To drive the equilibrium towards the product, Nonyl 10-bromodecanoate, consider the following strategies:
Increase the concentration of one reactant: A common and effective method is to use a large excess of the alcohol (nonyl alcohol), which can also serve as the solvent.[1][2]
Remove water as it forms: Water is a byproduct of the reaction, and its removal will shift the equilibrium to favor the ester product.[1][2] This can be achieved by:
Using a Dean-Stark apparatus to azeotropically remove water.[1][2]
Adding a desiccant or molecular sieves to the reaction mixture.[1]
Ensure an appropriate catalyst is used: An acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, is essential for this reaction.[1]
Q2: My final product contains unreacted 10-bromodecanoic acid. How can I ensure the reaction goes to completion?
The presence of starting material in the final product indicates an incomplete reaction.[1] To address this, you can:
Increase the reaction time: Esterification reactions can be slow. Extending the reaction time may allow the equilibrium to be reached.
Increase the reaction temperature: While higher temperatures can increase the reaction rate, they can also promote side reactions. The optimal temperature should be determined experimentally.
Ensure efficient water removal: As mentioned in Q1, continuous removal of water is crucial for driving the reaction to completion.[1][2]
Q3: I am observing byproducts in my reaction mixture. What are the likely side reactions and how can I minimize them?
Several side reactions can occur during the synthesis of Nonyl 10-bromodecanoate:
Hydrolysis of the bromo group: The presence of water and acid, especially at elevated temperatures, can lead to the hydrolysis of the terminal bromo group, forming 10-hydroxynonanoic acid. To minimize this, ensure all reagents and glassware are dry before starting the reaction.[1]
Elimination reaction: Although less likely with a primary alkyl halide like 10-bromodecanoic acid, elimination to form an alkene can be a competing reaction, particularly at higher temperatures.[1] Using a lower reaction temperature can favor the desired substitution reaction.[1]
Self-reaction of 10-bromodecanoic acid: Under certain conditions, intermolecular esterification can occur, leading to the formation of dimers or oligomers.[1] This is more likely at higher concentrations and temperatures.
Q4: What is the best method for purifying Nonyl 10-bromodecanoate?
Purification of the final product is essential to remove unreacted starting materials, the catalyst, and any byproducts. Common purification techniques include:
Extraction: An acid-base extraction can be used to separate the ester product from unreacted carboxylic acid and the acid catalyst.
Column chromatography: Silica gel column chromatography is an effective method for separating the desired ester from non-polar byproducts and other impurities.
Distillation: If the product is volatile enough and stable at higher temperatures, fractional distillation under reduced pressure can be employed for purification.
Experimental Protocol: Fischer Esterification of 10-bromodecanoic acid
This protocol provides a general procedure for the synthesis of Nonyl 10-bromodecanoate. Optimization of specific parameters may be required to achieve the desired yield and purity.
Materials:
10-bromodecanoic acid
Nonyl alcohol (1-nonanol)
Sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)
Toluene (B28343) (or another suitable solvent for azeotropic water removal)
Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)
Procedure:
Set up a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser.
To the flask, add 10-bromodecanoic acid, a 5 to 10-fold molar excess of nonyl alcohol, and a catalytic amount of sulfuric acid or p-toluenesulfonic acid (typically 1-5 mol%).
Add toluene to the flask to facilitate azeotropic removal of water.
Heat the reaction mixture to reflux. The water-toluene azeotrope will distill into the Dean-Stark trap, and the water will separate and can be drained periodically.
Monitor the reaction progress by thin-layer chromatography (TLC) or another suitable analytical technique. The reaction is complete when the starting carboxylic acid is no longer observed.
Once the reaction is complete, cool the mixture to room temperature.
Dilute the reaction mixture with an organic solvent like diethyl ether or ethyl acetate.
Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst and remove unreacted carboxylic acid), and brine.
Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
Filter to remove the drying agent and concentrate the organic solvent under reduced pressure to obtain the crude Nonyl 10-bromodecanoate.
Purify the crude product by column chromatography or vacuum distillation.
Data on Reaction Condition Optimization
The following table presents hypothetical data to illustrate the effect of varying reaction parameters on the yield of Nonyl 10-bromodecanoate.
Entry
Molar Ratio (Acid:Alcohol)
Catalyst (mol%)
Temperature (°C)
Reaction Time (h)
Water Removal Method
Yield (%)
1
1:3
1% H₂SO₄
110
8
None
45
2
1:5
1% H₂SO₄
110
8
Molecular Sieves
75
3
1:10
1% H₂SO₄
110
8
Dean-Stark
92
4
1:10
5% p-TsOH
110
6
Dean-Stark
95
5
1:10
1% H₂SO₄
130
8
Dean-Stark
88 (byproduct formation observed)
Visualizing the Process
Caption: Experimental workflow for the synthesis of Nonyl 10-bromodecanoate.
Caption: Troubleshooting decision tree for improving the yield and purity of Nonyl 10-bromodecanoate.
Technical Support Center: Purification of Crude Nonyl 10-bromodecanoate
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of crude Nonyl 10-bromodec...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of crude Nonyl 10-bromodecanoate.
Frequently Asked Questions (FAQs)
Q1: What are the common impurities in crude Nonyl 10-bromodecanoate?
A1: Common impurities in crude Nonyl 10-bromodecanoate can include unreacted starting materials such as 10-bromodecanoic acid and nonanol, residual solvents from the synthesis (e.g., toluene, DMF), and by-products from side reactions.[1]
Q2: Which analytical techniques are recommended for assessing the purity of Nonyl 10-bromodecanoate?
A2: The most effective techniques for purity assessment are Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS).[1][2] ¹H NMR and ¹³C NMR can confirm the structure and identify organic impurities, while GC-MS is excellent for detecting volatile impurities and by-products.[3] Quantitative ¹H NMR (qNMR) can be used for accurate purity determination.[4][5][6]
Q3: What is the most suitable method for purifying crude Nonyl 10-bromodecanoate on a laboratory scale?
A3: For laboratory-scale purification, flash column chromatography using silica (B1680970) gel is a highly effective and widely used method for separating Nonyl 10-bromodecanoate from polar impurities like unreacted acids and alcohols.[3][7]
Q4: Can distillation be used to purify Nonyl 10-bromodecanoate?
A4: While distillation is a common purification technique for alkyl bromides, it may be less suitable for a long-chain molecule like Nonyl 10-bromodecanoate due to its high boiling point, which can lead to decomposition.[8] Vacuum distillation could be an option if the compound is thermally stable under reduced pressure.
Q5: My purified Nonyl 10-bromodecanoate appears to be an oil, but I expected a solid. Is this normal?
A5: While some related long-chain bromo-acids are solids at room temperature, it is plausible for Nonyl 10-bromodecanoate to be a liquid or a low-melting solid.[9] The final physical state can be influenced by minor impurities.
Troubleshooting Guide
Issue
Possible Cause
Recommended Action
Low Purity After Column Chromatography
1. Inappropriate solvent system (eluent). 2. Column overloading. 3. Cracks or channels in the silica gel bed.
1. Optimize the eluent system using Thin Layer Chromatography (TLC) to achieve good separation. 2. Reduce the amount of crude material loaded onto the column. 3. Repack the column carefully to ensure a uniform stationary phase.[10]
Presence of Starting Materials in Final Product
Incomplete reaction or insufficient purification.
1. Monitor the reaction to completion using TLC or GC-MS. 2. Use a more polar eluent system during column chromatography to better separate the more polar starting materials.
NMR Spectrum Shows Unknown Peaks
1. Presence of by-products. 2. Residual solvent from purification. 3. Isomerization of the alkyl chain.
1. Characterize the by-products using MS and 2D NMR techniques.[5] 2. Dry the sample under high vacuum for an extended period. 3. Review the reaction conditions; acidic conditions can sometimes promote isomerization.
Product Decomposes During Purification
Thermal instability, especially at high temperatures.
1. Avoid high temperatures. If using distillation, perform it under high vacuum. 2. For chromatography, ensure solvents are free of acidic or basic impurities that could catalyze decomposition.
Inconsistent Results Between Batches
Variations in reaction conditions or raw material quality.
1. Standardize all reaction and purification parameters. 2. Ensure the purity of starting materials before beginning the synthesis.
Experimental Protocols
Protocol 1: Purity Assessment by ¹H NMR
This protocol outlines the procedure for determining the purity of Nonyl 10-bromodecanoate using ¹H NMR spectroscopy.
Sample Preparation: Accurately weigh approximately 5-10 mg of the purified Nonyl 10-bromodecanoate into an NMR tube.[11]
Solvent Addition: Add approximately 0.75 mL of a deuterated solvent, such as chloroform-d (B32938) (CDCl₃), to the NMR tube.[1] Ensure the sample is fully dissolved.
Data Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz or higher spectrometer. Use a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time to ensure accurate integration for quantitative analysis.
Data Processing: Process the spectrum using appropriate software. Carefully phase and baseline the spectrum.
Purity Calculation: Integrate the characteristic peaks of Nonyl 10-bromodecanoate and any identifiable impurity peaks. The percentage purity can be estimated by comparing the relative integrations. For absolute quantification (qNMR), a certified internal standard is required.[5][6][11]
Protocol 2: Purification by Flash Column Chromatography
This protocol provides a detailed methodology for purifying crude Nonyl 10-bromodecanoate using flash column chromatography.
Eluent Selection: Determine an appropriate eluent system by performing TLC analysis of the crude mixture. A solvent system that gives the product an Rf value of approximately 0.3 is often ideal. A common starting point for esters is a mixture of hexanes and ethyl acetate.
Column Packing:
Plug the bottom of a glass column with glass wool or cotton.[10]
Add a small layer of sand.
Prepare a slurry of silica gel in the initial, non-polar eluent.
Pour the slurry into the column and allow it to pack under gravity or with gentle pressure, ensuring no air bubbles are trapped.[10]
Sample Loading:
Dissolve the crude Nonyl 10-bromodecanoate in a minimal amount of a suitable solvent (e.g., dichloromethane (B109758) or the eluent).
Carefully apply the sample to the top of the silica gel bed.
Elution:
Begin eluting with the non-polar solvent system, gradually increasing the polarity if necessary (e.g., from 100% hexanes to a 9:1 mixture of hexanes:ethyl acetate).
Collect fractions in test tubes.
Fraction Analysis:
Analyze the collected fractions by TLC to identify those containing the pure product.
Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.
Final Drying: Dry the purified product under high vacuum to remove any residual solvent.
Data Presentation
Table 1: GC-MS Parameters for Purity Analysis
Parameter
Value
Purpose
GC Column
DB-5ms or similar non-polar column (30 m x 0.25 mm ID, 0.25 µm film)
Separation of components based on boiling point and polarity.
Injector Temperature
250 °C
Ensures rapid volatilization of the sample.
Oven Program
50 °C (hold 2 min), then ramp at 10 °C/min to 300 °C (hold 5 min)
Provides good separation of volatile and semi-volatile compounds.[12]
Carrier Gas
Helium at a constant flow rate of 1 mL/min
Mobile phase for carrying the sample through the column.
Technical Support Center: Synthesis of Nonyl 10-bromodecanoate
Welcome to the technical support center for the synthesis of Nonyl 10-bromodecanoate. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and addr...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for the synthesis of Nonyl 10-bromodecanoate. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address frequently asked questions encountered during the synthesis of this long-chain bromoalkanoate ester.
Troubleshooting Guide
Low yields and impure products are common challenges in organic synthesis. This guide provides a structured approach to identifying and resolving issues in the synthesis of Nonyl 10-bromodecanoate, which is typically prepared via a Fischer esterification of 10-bromodecanoic acid with nonyl alcohol under acidic catalysis.
Issue 1: Low Yield of Nonyl 10-bromodecanoate
A common problem encountered is a lower than expected yield of the desired ester. This is often due to the reversible nature of the Fischer esterification reaction.
Possible Causes and Solutions:
Cause
Recommended Action
Expected Outcome
Incomplete Reaction (Equilibrium)
The Fischer esterification is an equilibrium process. To drive the reaction towards the product, use a large excess of nonyl alcohol (e.g., 5-10 equivalents) or remove water as it is formed.[1]
An increase in the conversion of 10-bromodecanoic acid to the desired ester, leading to a higher isolated yield.
Presence of Water in Reagents
Ensure all reagents (10-bromodecanoic acid, nonyl alcohol, and solvent) and glassware are thoroughly dried before use. Water can shift the equilibrium back towards the starting materials.
Minimizes the reverse reaction (hydrolysis of the ester), thereby improving the net yield of the product.
Insufficient Catalyst
Use a catalytic amount of a strong acid like sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH). Typically, 1-5 mol% is sufficient.
Ensures a sufficiently fast reaction rate to reach equilibrium within a reasonable timeframe.
Suboptimal Reaction Temperature
The reaction should be heated to reflux to ensure an adequate reaction rate. The specific temperature will depend on the solvent used.
Faster attainment of equilibrium and higher conversion within the reaction time.
Premature Work-up
Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure it has gone to completion before quenching the reaction.
Avoids isolating a mixture of starting materials and product, leading to a higher yield of the pure ester.
Issue 2: Presence of Impurities in the Final Product
The presence of side products can complicate purification and affect the quality of the final product. Below are common impurities and strategies to minimize their formation.
Common Side Products and Mitigation Strategies:
Side Product
Formation Mechanism
Mitigation Strategy
Dinonyl ether
Acid-catalyzed dehydration of two molecules of nonyl alcohol.
Use a minimal amount of acid catalyst and avoid excessively high temperatures. Using an excess of the carboxylic acid relative to the alcohol can also disfavor this side reaction, but this is often not practical.
10-Hydroxydecanoic acid nonyl ester
Hydrolysis of the C-Br bond of the starting material or product, followed by esterification.
Ensure anhydrous reaction conditions. Minimize reaction time and temperature to reduce the likelihood of bromide hydrolysis.
Nonyl dec-9-enoate
Elimination of HBr from the product, often promoted by heat and the presence of a base during work-up.
Maintain acidic or neutral conditions during work-up and purification. Avoid strong bases. Use moderate temperatures during distillation.
Unreacted 10-bromodecanoic acid
Incomplete reaction.
Drive the reaction to completion by using an excess of nonyl alcohol or by removing water.
Unreacted nonyl alcohol
Use of excess nonyl alcohol.
Remove excess nonyl alcohol after the reaction by vacuum distillation or column chromatography.
Frequently Asked Questions (FAQs)
Q1: What is the primary reaction for synthesizing Nonyl 10-bromodecanoate?
A1: The most common method is the Fischer esterification of 10-bromodecanoic acid with nonyl alcohol, using a strong acid catalyst such as sulfuric acid. This reaction involves the formation of an ester and water as the primary byproduct.
Q2: How can I effectively remove water from the reaction to improve the yield?
A2: A Dean-Stark apparatus is a common and effective method for removing water azeotropically during the reaction, especially when using a solvent like toluene. Alternatively, adding a drying agent such as molecular sieves to the reaction mixture can also sequester the water that is formed.
Q3: What are the typical reaction conditions for the synthesis of Nonyl 10-bromodecanoate?
A3: Typical conditions involve refluxing a mixture of 10-bromodecanoic acid, an excess of nonyl alcohol (which can also serve as the solvent), and a catalytic amount of a strong acid. The reaction is generally heated for several hours and monitored by TLC until completion.
Q4: How can I purify the final product?
A4: Purification is typically achieved through a series of steps:
Neutralization: After the reaction is complete, the mixture is cooled and washed with a weak base (e.g., sodium bicarbonate solution) to neutralize the acid catalyst.
Extraction: The ester is extracted into an organic solvent like diethyl ether or ethyl acetate.
Washing: The organic layer is washed with water and brine to remove any remaining water-soluble impurities.
Drying and Evaporation: The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure.
Distillation or Chromatography: The crude product can be further purified by vacuum distillation or column chromatography on silica (B1680970) gel to remove unreacted starting materials and side products.
Q5: What analytical techniques are used to confirm the structure and purity of Nonyl 10-bromodecanoate?
A5: The structure and purity are typically confirmed using:
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to confirm the chemical structure of the ester and to detect any impurities.
Gas Chromatography-Mass Spectrometry (GC-MS): This technique is excellent for assessing the purity of the sample and identifying volatile impurities by their mass spectra.
Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the characteristic functional groups, particularly the ester carbonyl (C=O) stretch.
Visualizing the Troubleshooting Workflow
The following diagram illustrates a logical workflow for troubleshooting common issues during the synthesis of Nonyl 10-bromodecanoate.
Caption: Troubleshooting workflow for Nonyl 10-bromodecanoate synthesis.
Technical Support Center: Nonyl 10-bromodecanoate Production
This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals involved in the synthesis and scale-up of Nonyl 10-bromodecanoate. The content pri...
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals involved in the synthesis and scale-up of Nonyl 10-bromodecanoate. The content primarily focuses on the common and direct synthesis route: the Fischer esterification of 10-bromodecanoic acid with 1-nonanol.
Frequently Asked Questions (FAQs)
Q1: What is the most common laboratory-scale synthesis method for Nonyl 10-bromodecanoate?
A1: The most prevalent and straightforward method is the Fischer esterification. This reaction involves heating 10-bromodecanoic acid with an excess of 1-nonanol in the presence of a strong acid catalyst, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH).[1]
Q2: Why is removing water crucial during the esterification process?
A2: Fischer esterification is a reversible equilibrium reaction that produces water as a byproduct.[2][3] According to Le Chatelier's principle, removing water as it forms shifts the equilibrium towards the product side, thereby increasing the yield of the desired ester, Nonyl 10-bromodecanoate.[1] This is often achieved using a Dean-Stark apparatus.[1][4]
Q3: What are the primary challenges when scaling up this reaction from the lab to a pilot plant?
A3: The main challenges include:
Heat Management: Esterification is often conducted at elevated temperatures. Maintaining uniform temperature distribution in a large reactor is difficult and can lead to hotspots, causing side reactions or degradation.[5][6]
Mass Transfer: Inadequate mixing in large vessels can slow down the reaction rate, as the reactants may not come into sufficient contact.[6][7]
Water Removal Efficiency: Scaling up a Dean-Stark trap or other water removal methods can be non-linear and less efficient, potentially lowering the final yield.[6]
Safety: Handling larger quantities of corrosive acids and flammable alcohols increases operational risks.[5][8]
Purification: Separating the final product from unreacted starting materials and byproducts becomes more complex and resource-intensive at a larger scale.[8][9]
Q4: Are there alternative synthesis routes to consider?
A4: Yes, other routes exist, though they may be more expensive or complex for large-scale production. These include reacting 10-bromodecanoyl chloride (the acid chloride) with 1-nonanol, or using coupling agents like DCC (N,N'-dicyclohexylcarbodiimide) in a Steglich esterification.[10] Another possibility involves the bromination of pre-formed nonyl decanoate, but this can suffer from poor selectivity, leading to multiple brominated byproducts.[11][12]
Troubleshooting Guide
Problem 1: Low Yield of Nonyl 10-bromodecanoate
Possible Cause
Suggested Solution
Incomplete Reaction: The Fischer esterification is an equilibrium-limited reaction.[2]
1. Use Excess Reagent: Use a significant excess of 1-nonanol (e.g., 3-10 equivalents) to drive the equilibrium towards the product.[1] 2. Remove Water: Employ a Dean-Stark apparatus with a suitable solvent (e.g., toluene) to continuously remove water as it is formed.[4] 3. Increase Reaction Time/Temperature: Ensure the reaction runs long enough to reach equilibrium. Monitor progress using TLC or GC. Be cautious, as excessive heat can cause degradation.[2]
Catalyst Inactivity: The acid catalyst may be old, hydrated, or used in insufficient quantity.
1. Use Fresh Catalyst: Ensure the acid catalyst (e.g., concentrated H₂SO₄ or anhydrous p-TsOH) is fresh and potent. 2. Optimize Catalyst Loading: Typically, 1-5 mol% of the catalyst relative to the limiting reagent is effective. Too much catalyst can promote side reactions.
Losses during Workup: The product may be lost during the aqueous wash and extraction steps.
1. Check pH: During the neutralizing wash with sodium bicarbonate (NaHCO₃), ensure the aqueous layer is basic to fully remove the acidic catalyst and unreacted 10-bromodecanoic acid.[13] 2. Prevent Emulsions: Long-chain molecules can form stable emulsions. If an emulsion forms, add brine (saturated NaCl solution) to help break the layers apart.[2] 3. Sufficient Extractions: Perform multiple extractions (e.g., 3 times) with the organic solvent to maximize product recovery from the aqueous layer.
Problem 2: Product Purity Issues After Initial Workup
Possible Cause
Suggested Solution
Residual 1-Nonanol: Due to its high boiling point and similar polarity to the product, unreacted 1-nonanol is a common impurity that is difficult to remove by simple washing.[4][14]
1. Vacuum Distillation: This is the most effective method for large-scale purification. The product ester will have a higher boiling point than the alcohol, but fractional distillation under reduced pressure is necessary for good separation.[13] 2. Column Chromatography: For smaller scales, silica (B1680970) gel chromatography can be used. A gradient elution from a non-polar solvent (e.g., hexane) to a slightly more polar mixture (e.g., 1-5% ethyl acetate (B1210297) in hexane) can effectively separate the ester from the alcohol.[13]
Residual 10-bromodecanoic Acid: The starting acid may remain if the reaction did not go to completion or the neutralization wash was incomplete.
1. Thorough Base Wash: Repeat the wash with a saturated NaHCO₃ solution. Test the aqueous layer with pH paper to confirm it is basic.[15] 2. Silica Plug: For small amounts of residual acid, passing the crude product through a short plug of silica gel can trap the more polar acid.[4]
Dark Color/Degradation Products: Overheating or extended reaction times can lead to decomposition, often involving the bromide functional group.
1. Optimize Temperature: Determine the minimum effective temperature for the reaction. Avoid exceeding 120-140°C if possible.[15] 2. Use an Inert Atmosphere: Conducting the reaction under a nitrogen or argon atmosphere can prevent oxidative side reactions. 3. Activated Carbon Treatment: Dissolving the crude product in a solvent and stirring with a small amount of activated carbon can sometimes remove colored impurities, followed by filtration.
Data Presentation
Table 1: Comparison of Common Esterification Catalysts
Corrosive, can cause charring/darkening at high temperatures, difficult to remove.[16]
p-Toluenesulfonic Acid (p-TsOH)
2 - 10%
Solid, easier to handle, less charring than H₂SO₄.[14]
More expensive than H₂SO₄.
Solid Acid Resins (e.g., Amberlyst-15)
10 - 20% (w/w)
Easily filtered and recycled, minimizes corrosion.[16]
Slower reaction rates due to mass transfer limitations, may require higher temperatures.[16]
Zirconyl Chloride (ZrOCl₂·8H₂O)
5 - 10%
Effective for long-chain acids and alcohols, relatively mild.[17]
Higher cost, potential for metal leaching into the product.
Table 2: Typical Parameters for Lab-Scale vs. Pilot-Scale
Parameter
Lab-Scale (10-100 g)
Pilot-Scale (10-100 kg)
Key Scale-Up Consideration
Reactant Molar Ratio (Alcohol:Acid)
5:1 to 10:1
1.5:1 to 3:1
Cost of excess alcohol and solvent volume for removal becomes significant at scale.[5]
Temperature
110 - 140 °C (Toluene Reflux)
110 - 140 °C
Heat transfer is less efficient; requires jacketed reactors and careful monitoring to avoid hotspots.[6][18]
Mixing
Magnetic Stir Bar
Overhead Mechanical Stirrer (Impeller)
Surface-to-volume ratio decreases, requiring powerful mixing to ensure homogeneity.[6]
Reaction Time
4 - 12 hours
8 - 24 hours
Slower effective mass transfer and heat management can extend reaction times.[7]
Table 3: Comparison of Purification Methods
Method
Scale
Advantages
Disadvantages
Column Chromatography
Lab (< 1 kg)
Excellent separation of similar polarity compounds.[13]
High solvent consumption, labor-intensive, not economically viable for large scale.[9]
Fractional Vacuum Distillation
Lab & Pilot (> 1 kg)
Cost-effective for large volumes, good separation based on boiling points.[9][13]
Requires high vacuum for high-boiling compounds, potential for thermal degradation if not controlled.
Recrystallization
Lab & Pilot (if product is solid at RT)
Potentially high purity in a single step, low solvent use.[13]
Only applicable to solid products; requires finding a suitable solvent system.
Experimental Protocols
Protocol 1: Lab-Scale Synthesis via Fischer Esterification
Apparatus Setup: Assemble a round-bottom flask with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser.
Charging Reactants: To the flask, add 10-bromodecanoic acid (1.0 eq), 1-nonanol (5.0 eq), p-toluenesulfonic acid monohydrate (0.05 eq), and toluene (B28343) (approx. 2 mL per gram of acid).
Reaction: Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap. Continue refluxing until no more water is collected (typically 4-8 hours). Monitor the reaction's progress by TLC.
Cooling and Quenching: Cool the reaction mixture to room temperature. Dilute with an organic solvent like ethyl acetate.
Workup: Transfer the mixture to a separatory funnel. Wash sequentially with:
Saturated sodium bicarbonate (NaHCO₃) solution (2x) to neutralize the acid catalyst and unreacted carboxylic acid.[13]
Water (1x).
Brine (1x) to break any emulsions and remove bulk water.
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator to yield the crude product.
Protocol 2: Purification by Vacuum Distillation
Apparatus Setup: Assemble a fractional distillation apparatus rated for vacuum operation, including a short, insulated Vigreux column. Use a suitable vacuum pump and a cold trap.
Sample Preparation: Place the crude Nonyl 10-bromodecanoate into the distillation flask with fresh boiling chips or a stir bar.
Distillation:
Gradually apply vacuum to the system to the desired pressure (e.g., 1-5 mmHg).
Slowly heat the distillation flask using a heating mantle.
Collect and discard any initial low-boiling fractions (e.g., residual toluene and 1-nonanol).
Collect the main product fraction that distills at a stable temperature. The pure Nonyl 10-bromodecanoate will have a higher boiling point than the unreacted 1-nonanol.
Stop the distillation before the flask goes to dryness to avoid charring of high-boiling residues.
Visualizations
Caption: The reaction mechanism for acid-catalyzed Fischer Esterification.
Caption: Workflow for the synthesis and purification of Nonyl 10-bromodecanoate.
Caption: A decision tree for troubleshooting common synthesis issues.
preventing decomposition of Nonyl 10-bromodecanoate during reaction
Welcome to the technical support center for Nonyl 10-bromodecanoate. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent the decomposition of Nonyl 10-bro...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for Nonyl 10-bromodecanoate. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent the decomposition of Nonyl 10-bromodecanoate during chemical reactions.
Frequently Asked Questions (FAQs)
Q1: What is Nonyl 10-bromodecanoate and what are its primary reactive sites?
Nonyl 10-bromodecanoate is a bifunctional molecule featuring a nonyl ester and a terminal primary alkyl bromide. These two functional groups represent the primary sites of reactivity and potential decomposition. The ester group is susceptible to hydrolysis under both acidic and basic conditions, while the alkyl bromide can undergo nucleophilic substitution or elimination reactions.
Q2: What are the main decomposition pathways for Nonyl 10-bromodecanoate?
The primary decomposition pathways for Nonyl 10-bromodecanoate include:
Ester Hydrolysis: Cleavage of the ester linkage to yield 10-bromodecanoic acid and nonanol. This can be catalyzed by acids or bases.[1]
Intramolecular Cyclization (Lactonization): The carboxylate, formed from ester hydrolysis, can act as an internal nucleophile, attacking the carbon bearing the bromine atom to form a cyclic ester, known as a lactone. This is a common reaction for ω-hydroxycarboxylic acids.[2][3][4]
Nucleophilic Substitution (at the C-Br bond): The terminal bromine can be displaced by various nucleophiles, leading to the formation of a new bond at that position.
Elimination (at the C-Br bond): Under strongly basic conditions, particularly with sterically hindered bases, an elimination reaction can occur, leading to the formation of a terminal alkene.[5][6][7][8]
Thermal Decomposition: At elevated temperatures, both the ester and alkyl bromide functionalities can degrade through various radical and concerted pathways.[9][10][11][12][13]
Q3: My reaction mixture shows the presence of 10-bromodecanoic acid and nonanol. What is the likely cause?
The presence of 10-bromodecanoic acid and nonanol strongly indicates that ester hydrolysis has occurred. This is typically caused by the presence of water along with acidic or basic conditions in your reaction.
Troubleshooting Guide
This guide provides solutions to common problems encountered during reactions involving Nonyl 10-bromodecanoate.
Problem
Potential Cause
Recommended Solution(s)
Formation of 10-bromodecanoic acid and nonanol
Ester Hydrolysis: Presence of water under acidic or basic conditions.
1. Ensure Anhydrous Conditions: Use anhydrous solvents and reagents. Dry glassware thoroughly before use. 2. Control pH: If acidic or basic conditions are necessary for your primary reaction, consider using a non-aqueous acid or base. Neutralize the reaction mixture promptly during workup. 3. Use a Protecting Group: For reactions requiring strong acidic or basic conditions, consider protecting the ester functionality. (See Protecting Group Strategies section).
Formation of a lactone (cyclic ester)
Intramolecular Cyclization: This can occur if the ester is hydrolyzed to the carboxylic acid, which then reacts internally with the alkyl bromide. This is often favored by basic conditions and heat.
1. Minimize Hydrolysis: Follow the recommendations to prevent ester hydrolysis. 2. Low Temperature: Perform the reaction at the lowest effective temperature to disfavor the cyclization reaction. 3. Protecting Group: Protect either the ester or the alkyl bromide to prevent the intramolecular reaction.
Formation of a terminal alkene
E2 Elimination: Reaction with a strong, sterically hindered base. Elevated temperatures can also favor elimination over substitution.[7]
1. Choice of Base: If a base is required, use a weaker, non-hindered base to favor substitution. 2. Temperature Control: Run the reaction at a lower temperature.[7]
Unwanted substitution at the C-Br bond
Reaction with Nucleophiles: The primary alkyl bromide is susceptible to SN2 reactions with nucleophilic reagents or solvents.
1. Solvent Choice: Use non-nucleophilic solvents. 2. Protecting Group: If the desired reaction requires a strong nucleophile that should not react with the alkyl bromide, consider protecting the bromide.
General Decomposition
Thermal Instability: High reaction temperatures can lead to complex decomposition pathways.
1. Optimize Temperature: Determine the minimum temperature required for your desired transformation. 2. Reaction Time: Minimize the reaction time to reduce exposure to elevated temperatures.
Experimental Protocols
Protocol 1: General Procedure for Minimizing Ester Hydrolysis
Glassware and Reagent Preparation:
Dry all glassware in an oven at >100 °C for at least 4 hours and allow to cool in a desiccator under an inert atmosphere (e.g., nitrogen or argon).
Use anhydrous solvents, either freshly distilled from an appropriate drying agent or purchased as "anhydrous" grade and stored over molecular sieves.
Ensure all other reagents are anhydrous.
Reaction Setup:
Assemble the reaction under a positive pressure of an inert gas.
Add reagents via syringe through a septum.
Workup:
If an aqueous workup is necessary, perform it at low temperatures (e.g., 0 °C) and quickly.
Neutralize any acidic or basic components before extraction.
Protocol 2: Orthogonal Protection Strategy for a Hypothetical Reaction
This protocol describes a strategy where the ester is protected as a silyl (B83357) ether, and the alkyl bromide is protected as a thioether, allowing for selective deprotection.
Protection of the Ester (as a Silyl Ester):
This would typically be done on the corresponding carboxylic acid before esterification. However, for the purpose of illustrating orthogonal protection, we will assume a transesterification approach.
Note: Direct silylation of the ester is not a standard procedure. This is a conceptual illustration of orthogonal protection principles.
Protection of the Alkyl Bromide (as a Thioether):
Dissolve Nonyl 10-bromodecanoate in an appropriate anhydrous solvent (e.g., THF).
Add a slight excess of a thiol (e.g., thiophenol) and a non-nucleophilic base (e.g., triethylamine).
Stir at room temperature until the reaction is complete (monitor by TLC or GC-MS).
Work up the reaction to isolate the protected thioether.
Desired Reaction:
Perform the intended chemical transformation on the ester portion of the molecule.
Deprotection:
Thioether Removal: Selectively deprotect the thioether using conditions that do not affect the ester (e.g., with a mercury (II) salt, while exercising extreme caution due to toxicity).
Ester Recovery: If the ester were protected, it could be deprotected using conditions that do not affect the newly modified part of the molecule.
Visualizations
Figure 1. Primary decomposition pathways of Nonyl 10-bromodecanoate.
Technical Support Center: Nonyl 10-bromodecanoate Experiments
This technical support center provides a comprehensive troubleshooting guide and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Nonyl 10-bromodecanoate. The...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides a comprehensive troubleshooting guide and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Nonyl 10-bromodecanoate. The information is presented in a user-friendly question-and-answer format to directly address potential issues encountered during synthesis, purification, and application.
Frequently Asked Questions (FAQs)
Q1: What is Nonyl 10-bromodecanoate and what are its primary applications?
Nonyl 10-bromodecanoate is a long-chain fatty acid ester containing a terminal bromine atom. Its molecular formula is C19H37BrO2.[1] It serves as a valuable intermediate in the synthesis of various lipid molecules and functionalized long-chain compounds.[2] The presence of the reactive alkyl bromide allows for further chemical modifications, making it a useful building block in the development of novel biochemical probes, drug delivery systems, and materials science applications. Brominated fatty acids have been studied for their effects on lipid metabolism and have been used as standards in the analysis of brominated vegetable oils.
Q2: What are the key safety precautions when working with Nonyl 10-bromodecanoate and its precursors?
Working with Nonyl 10-bromodecanoate and its precursors, such as 10-bromodecanoic acid and nonyl alcohol, requires adherence to standard laboratory safety procedures. 10-Bromodecanoic acid is known to cause skin and serious eye irritation.[3] It is recommended to handle these chemicals in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. All reagents and the final product should be stored in a dry, dark place, with short-term storage at 0-4°C and long-term storage at -20°C.
Q3: What is the most common method for synthesizing Nonyl 10-bromodecanoate?
The most common and cost-effective method for synthesizing Nonyl 10-bromodecanoate is through the Fischer esterification of 10-bromodecanoic acid with nonyl alcohol in the presence of an acid catalyst.[4][5] This reaction is an equilibrium process, and strategies to drive the reaction towards the product are necessary to achieve high yields.
Troubleshooting Guide
Synthesis: Fischer Esterification
Q4: My Fischer esterification of 10-bromodecanoic acid with nonyl alcohol is giving a low yield. What are the possible causes and how can I improve it?
Low yields in Fischer esterification are a common issue due to the reversible nature of the reaction.[6] Several factors can contribute to this, and various strategies can be employed to drive the equilibrium towards the formation of Nonyl 10-bromodecanoate.
Troubleshooting Low Esterification Yield
Possible Cause
Explanation
Recommended Solution
Equilibrium Limitation
The reaction has reached equilibrium with significant amounts of starting materials remaining.[6]
- Use Excess Alcohol: Employ a large excess of nonyl alcohol (can be used as the solvent) to shift the equilibrium towards the product side according to Le Châtelier's principle. A 10-fold excess of the alcohol can significantly increase the yield.[7] - Remove Water: Water is a byproduct of the reaction; its removal will drive the reaction forward.[6]
Presence of Water
Water in the reaction mixture, either from wet reagents or formed during the reaction, can hydrolyze the ester back to the starting materials.[6]
- Use a Dean-Stark Apparatus: This glassware is designed to remove water azeotropically with a solvent like toluene.[7] - Add a Dehydrating Agent: Molecular sieves (3Å or 4Å) can be added to the reaction mixture to sequester water as it is formed.
Insufficient or Inactive Catalyst
The acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid) is essential for protonating the carboxylic acid, making it more susceptible to nucleophilic attack by the alcohol.[6]
- Increase Catalyst Loading: Ensure an adequate amount of catalyst is used (typically 1-5 mol%). - Use a Stronger Acid Catalyst: Concentrated sulfuric acid is a common and effective catalyst.
Steric Hindrance
Although less of a concern with primary alcohols like nonyl alcohol, significant branching near the hydroxyl group can slow down the reaction.
- Increase Reaction Time and/or Temperature: Allow the reaction to proceed for a longer duration or at a higher temperature to overcome the kinetic barrier.
Incomplete Reaction
The reaction may not have been allowed to proceed for a sufficient amount of time to reach equilibrium or completion.
- Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) to track the disappearance of the starting materials and the appearance of the product.[6]
Purification
Q5: I am having difficulty purifying Nonyl 10-bromodecanoate from the reaction mixture. What are the common impurities and the best purification methods?
The crude product of the Fischer esterification will contain unreacted starting materials (10-bromodecanoic acid and nonyl alcohol), the acid catalyst, and potentially side products. A multi-step purification approach is often necessary.
Purification Strategy for Nonyl 10-bromodecanoate
Purification Step
Purpose
Detailed Procedure
Neutralization and Washing
To remove the acid catalyst and unreacted 10-bromodecanoic acid.
1. After the reaction is complete, cool the mixture to room temperature. 2. Dilute with an organic solvent (e.g., diethyl ether or ethyl acetate). 3. Wash the organic layer sequentially with: - Saturated sodium bicarbonate (NaHCO₃) solution to neutralize the acid. - Water to remove any remaining salts. - Brine (saturated NaCl solution) to remove excess water.
Drying
To remove residual water from the organic phase before solvent evaporation.
Dry the organic layer over an anhydrous drying agent such as sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄), then filter.
Solvent Removal
To isolate the crude product.
Remove the organic solvent using a rotary evaporator.
Column Chromatography
To separate the Nonyl 10-bromodecanoate from unreacted nonyl alcohol and other non-polar impurities.
- Stationary Phase:Silica (B1680970) gel is the most common choice.[8] - Mobile Phase (Eluent): A non-polar solvent system is typically used. A gradient of ethyl acetate (B1210297) in hexane (B92381) (e.g., starting from 100% hexane and gradually increasing the polarity with ethyl acetate) is a good starting point. The optimal eluent can be determined by TLC analysis.
Q6: My purified Nonyl 10-bromodecanoate shows unexpected peaks in the NMR or GC-MS analysis. What could these be?
The presence of unexpected peaks can indicate side reactions or incomplete purification.
Common Side Products and Impurities
Impurity
Potential Cause
Identification
Prevention/Removal
1-Nonene
Elimination reaction of nonyl alcohol, especially at high temperatures with a strong acid catalyst.
GC-MS analysis will show a peak with a molecular ion corresponding to C9H18.
Use milder reaction conditions (lower temperature, less acidic catalyst). Can be removed during solvent evaporation due to its volatility.
Dinonyl ether
Dehydration of two molecules of nonyl alcohol at high temperatures.
Can be identified by NMR and GC-MS.
Use of milder reaction conditions. Can be separated by column chromatography.
Dec-9-enoic acid nonyl ester
Elimination of HBr from the product, though less likely under acidic conditions. More probable if a base is used in subsequent steps.
GC-MS will show a product with a mass 81 units less than the desired product.
Avoid basic conditions at elevated temperatures.
Reactions of the Bromine Moiety
Q7: I am performing a nucleophilic substitution reaction on the terminal bromine of Nonyl 10-bromodecanoate, but the reaction is slow or fails. What could be the issue?
Nonyl 10-bromodecanoate is a primary alkyl bromide, which generally favors SN2 reactions.[9] However, several factors can influence the reaction's success.
Troubleshooting Nucleophilic Substitution on Nonyl 10-bromodecanoate
Issue
Possible Cause
Recommended Solution
Slow or No Reaction
Poor Nucleophile: The chosen nucleophile may not be strong enough. Steric Hindrance: While the bromine is on a primary carbon, the long nonyl chain could cause some steric hindrance. Inappropriate Solvent: The solvent can significantly affect the nucleophilicity of the reagent.
- Choose a Stronger Nucleophile: For example, azide (B81097) (N₃⁻) is a better nucleophile than water. - Use a Polar Aprotic Solvent: Solvents like DMSO, DMF, or acetone (B3395972) are ideal for SN2 reactions as they do not solvate the nucleophile as strongly as polar protic solvents (like water or alcohols), thus increasing its reactivity. - Increase Temperature: Gently heating the reaction can increase the reaction rate.
Formation of Elimination Product
The nucleophile is acting as a base, causing an E2 elimination reaction to form an alkene.
- Use a Good Nucleophile that is a Weak Base: For example, halides (I⁻, Br⁻, Cl⁻), azide (N₃⁻), and cyanide (CN⁻) favor substitution over elimination. - Use a Less Bulky Base/Nucleophile. - Lower the Reaction Temperature: Higher temperatures favor elimination over substitution.
Experimental Protocols
Protocol 1: Synthesis of Nonyl 10-bromodecanoate via Fischer Esterification
This protocol describes a general procedure for the synthesis of Nonyl 10-bromodecanoate.
Materials:
10-bromodecanoic acid
Nonyl alcohol
Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)
Toluene (or another suitable solvent for azeotropic removal of water)
Diethyl ether or ethyl acetate
Saturated sodium bicarbonate solution
Brine (saturated NaCl solution)
Anhydrous sodium sulfate or magnesium sulfate
Silica gel for column chromatography
Hexane and ethyl acetate for column chromatography
Procedure:
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus connected to a condenser, add 10-bromodecanoic acid (1.0 eq), nonyl alcohol (5-10 eq), and toluene.
Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid (0.02-0.05 eq).
Reaction: Heat the mixture to reflux. The water produced during the reaction will be collected in the Dean-Stark trap. Continue the reaction until no more water is collected or until TLC analysis indicates the consumption of the starting carboxylic acid.
Work-up:
Cool the reaction mixture to room temperature.
Dilute the mixture with diethyl ether or ethyl acetate.
Transfer the solution to a separatory funnel and wash sequentially with saturated sodium bicarbonate solution, water, and brine.
Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.
Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent.
Characterization: Analyze the purified product by ¹H NMR, ¹³C NMR, and GC-MS to confirm its identity and purity.
Data Presentation
Table 1: Physicochemical Properties of Nonyl 10-bromodecanoate and Related Compounds
Technical Support Center: Alkyl Bromide Purification via Distillation
This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the purification of alkyl bromides by d...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the purification of alkyl bromides by distillation.
Troubleshooting Guide
This guide addresses common issues encountered during the distillation of alkyl bromides, offering potential causes and solutions to ensure the successful purification of your target compound.
Issue
Potential Cause(s)
Recommended Solution(s)
Milky or Cloudy Distillate
Presence of water in the alkyl bromide.
Ensure the crude alkyl bromide is thoroughly dried with a suitable drying agent (e.g., anhydrous calcium chloride, magnesium sulfate (B86663), or sodium sulfate) before distillation.[1][2][3][4][5]
Low Yield of Distilled Product
Incomplete reaction of the starting alcohol.[1][6]
Increase the reflux time before distillation to ensure the complete conversion of the alcohol to the alkyl bromide.[1][6]
Loss of volatile product during workup or distillation.
For low-boiling alkyl bromides, use an ice-cooled receiving flask to minimize evaporation.[2][7] Ensure all joints in the distillation apparatus are properly sealed.
Inefficient distillation setup.
For mixtures with close boiling points, use a fractionating column to improve separation.[8][9] Insulate the distillation column to prevent heat loss and ensure a steady temperature gradient.[10]
Wash the crude alkyl bromide with a solution of sodium bisulfite or sodium thiosulfate (B1220275) to reduce the bromine to colorless bromide ions before the final distillation.
Decomposition of the alkyl bromide at high temperatures.
For high-boiling alkyl bromides, consider performing the distillation under reduced pressure (vacuum distillation) to lower the boiling point and prevent decomposition.[11]
Bumping or Uneven Boiling
Lack of boiling chips or a magnetic stir bar.
Always add fresh boiling chips or a stir bar to the distillation flask before heating to ensure smooth boiling.
Superheating of the liquid.
Ensure even heating of the distillation flask, preferably using a heating mantle or an oil bath.[9]
Emulsion Formation During Washing
Vigorous shaking of the separatory funnel, especially with acidic or basic solutions.[1]
Gently invert the separatory funnel multiple times instead of vigorous shaking. To break an existing emulsion, add a small amount of a saturated brine solution.
Incorrect Boiling Point Observed
Contamination with impurities.
Check for the presence of unreacted alcohol or ether byproducts, which can alter the boiling point.[1][7]
Inaccurate thermometer placement.
The top of the thermometer bulb should be level with the bottom of the side arm of the distillation head to accurately measure the temperature of the vapor that is distilling.[9]
Frequently Asked Questions (FAQs)
Q1: What are the most common impurities in crude alkyl bromides prepared from alcohols?
A1: The primary impurities typically include unreacted starting alcohol, dialkyl ether formed as a byproduct, and residual acidic reagents like hydrogen bromide (HBr) or sulfuric acid (H₂SO₄).[1][2][7] If sulfuric acid is used with a bromide salt, impurities like bromine (Br₂) and sulfur dioxide (SO₂) can also be present due to oxidation of the bromide ions.[2][7]
Q2: Why is it necessary to wash the crude alkyl bromide with concentrated sulfuric acid?
A2: Washing with cold, concentrated sulfuric acid is an effective method for removing unreacted alcohol and dialkyl ether impurities.[1][12][13] These oxygenated compounds are protonated by the strong acid and become soluble in the sulfuric acid layer, allowing for their separation from the immiscible alkyl bromide.[13] However, this method is not suitable for secondary and tertiary alkyl bromides which can be dehydrated by sulfuric acid to form alkenes.[1][12]
Q3: What is the purpose of the sodium bicarbonate or sodium carbonate wash?
A3: The wash with a dilute solution of sodium bicarbonate or sodium carbonate is to neutralize and remove any remaining acidic impurities, such as residual HBr or H₂SO₄, from the crude product.[1][2][7]
Q4: Which drying agent is most suitable for alkyl bromides?
A4: Anhydrous calcium chloride is a commonly used and effective drying agent for alkyl bromides as it is inexpensive and has a high capacity for water.[1][2][4] Anhydrous magnesium sulfate and sodium sulfate are also suitable alternatives.[3][4] It is important to avoid basic drying agents if the alkyl bromide is prone to elimination reactions.
Q5: When should I use fractional distillation instead of simple distillation?
A5: Fractional distillation is recommended when the boiling points of the desired alkyl bromide and its impurities are close (less than a 70°C difference).[8][9][11] The fractionating column provides a large surface area for repeated vaporization and condensation cycles, leading to a much better separation of liquids with similar boiling points.[9]
Experimental Protocols
Protocol 1: General Purification of a Primary Alkyl Bromide
This protocol outlines the general steps for the purification of a primary alkyl bromide synthesized from the corresponding alcohol.
Separation: Transfer the reaction mixture to a separatory funnel. If two layers are present, separate the lower alkyl bromide layer.
Water Wash: Wash the crude alkyl bromide with water to remove the bulk of water-soluble impurities.
Sulfuric Acid Wash: Carefully wash the alkyl bromide with cold, concentrated sulfuric acid to remove unreacted alcohol and ether byproducts.[1] Separate the layers promptly to avoid potential side reactions.[12]
Neutralization: Wash the alkyl bromide with a dilute solution of sodium bicarbonate or sodium carbonate to neutralize any remaining acid.[1][2]
Final Water Wash: Perform a final wash with water to remove any residual inorganic salts.
Drying: Transfer the washed alkyl bromide to a clean, dry flask and add an appropriate amount of a suitable drying agent like anhydrous calcium chloride.[1][2] Allow it to stand with occasional swirling until the liquid is clear.
Distillation: Decant or filter the dried alkyl bromide into a distillation flask. Add a few boiling chips and perform a fractional distillation, collecting the fraction that boils at the expected temperature range for the pure alkyl bromide.[2][9]
Boiling Points of Common Alkyl Bromides and Impurities
Compound
Boiling Point (°C)
Bromoethane
38.4
1-Bromopropane
71
2-Bromopropane
59-60
1-Bromobutane
101-102
Diethyl ether
34.6
Ethanol
78.37
1-Propanol
97
2-Propanol
82.6
1-Butanol
117.7
Visual Guides
Caption: Workflow for the purification of a primary alkyl bromide.
Caption: Troubleshooting logic for common distillation issues.
Technical Support Center: Synthesis and Purification of Nonyl 10-bromodecanoate
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in increasing the purity of synthesized Nonyl 10-b...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in increasing the purity of synthesized Nonyl 10-bromodecanoate.
Frequently Asked Questions (FAQs)
Q1: What is the most common method for synthesizing Nonyl 10-bromodecanoate?
A1: The most common and direct method for synthesizing Nonyl 10-bromodecanoate is through the Fischer esterification of 10-bromodecanoic acid with nonanol. This reaction is typically catalyzed by a strong acid, such as sulfuric acid or p-toluenesulfonic acid, and often requires heating to proceed at a reasonable rate. The reaction is an equilibrium process, so techniques to remove water as it is formed are often employed to drive the reaction towards the product.
Q2: What are the primary impurities I should expect in my crude Nonyl 10-bromodecanoate product?
A2: The primary impurities in a typical Fischer esterification synthesis of Nonyl 10-bromodecanoate include:
Unreacted Starting Materials: Residual 10-bromodecanoic acid and nonanol.
Water: A byproduct of the esterification reaction.
Catalyst: The acid catalyst (e.g., sulfuric acid) will be present in the crude product.
Side-Reaction Products: Although generally a clean reaction, side reactions can occur, especially at high temperatures. These may include the formation of dinonyl ether from the dehydration of nonanol or other unforeseen byproducts.
Q3: What analytical techniques are recommended for assessing the purity of Nonyl 10-bromodecanoate?
A3: Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for assessing the purity of volatile and semi-volatile compounds like Nonyl 10-bromodecanoate.[1] It provides both qualitative and quantitative data, allowing for the identification of the main product and any impurities based on their mass spectra and retention times. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is also highly effective for structural confirmation and purity assessment.
Troubleshooting Guides
This section addresses specific issues that may be encountered during the purification of Nonyl 10-bromodecanoate.
Issue 1: Low Purity After Initial Work-up
Possible Cause 1: Incomplete Reaction.
Solution: Ensure the reaction has gone to completion by monitoring it using Thin Layer Chromatography (TLC). If the reaction is incomplete, consider increasing the reaction time, temperature (while monitoring for degradation), or the amount of catalyst. Employing a Dean-Stark apparatus to remove water can also drive the equilibrium towards the product.
Possible Cause 2: Inefficient Removal of Acid Catalyst.
Solution: During the aqueous work-up, ensure thorough washing with a saturated sodium bicarbonate solution to neutralize and remove all traces of the acid catalyst. Check the pH of the aqueous layer to confirm it is neutral or slightly basic before proceeding.
Possible Cause 3: Presence of Unreacted Starting Materials.
Solution: Both unreacted 10-bromodecanoic acid and nonanol can be carried through the initial work-up. These can typically be removed by column chromatography or, in some cases, by recrystallization.
Issue 2: Difficulty in Separating the Product from Impurities by Column Chromatography
Possible Cause 1: Inappropriate Solvent System.
Solution: The polarity of the eluent may be too high or too low. Use TLC to screen for an optimal solvent system that provides good separation between your product and the impurities. A common starting point for esters is a mixture of hexane (B92381) and ethyl acetate (B1210297). Gradually increasing the polarity by increasing the proportion of ethyl acetate can help elute the more polar impurities after your product has been collected.
Possible Cause 2: Column Overloading.
Solution: Applying too much crude product to the column can lead to poor separation. As a general rule, the amount of crude product should be about 1-5% of the weight of the stationary phase (silica gel).
Possible Cause 3: Co-eluting Impurities.
Solution: An impurity may have a very similar polarity to your product. In this case, consider using a different stationary phase (e.g., alumina) or a different solvent system. Alternatively, a subsequent purification step like recrystallization or preparative HPLC may be necessary to achieve high purity.
Issue 3: Product Oils Out During Recrystallization
Possible Cause 1: Inappropriate Recrystallization Solvent.
Solution: The ideal solvent for recrystallization should dissolve the compound well at high temperatures but poorly at low temperatures. For long-chain esters, solvents like ethanol, methanol, acetone, or mixtures such as hexane/ethyl acetate can be effective.[2] Conduct small-scale solvent screening to find the optimal solvent or solvent mixture.
Possible Cause 2: Cooling the Solution Too Quickly.
Solution: Rapid cooling can cause the compound to precipitate as an oil rather than forming crystals. Allow the hot, saturated solution to cool slowly to room temperature before placing it in an ice bath. Seeding the solution with a small crystal of the pure product can also promote crystallization.
Possible Cause 3: Presence of Impurities that Inhibit Crystallization.
Solution: If the crude product is highly impure, it may be necessary to first perform a preliminary purification by column chromatography to remove the bulk of the impurities before attempting recrystallization.
Data Presentation
The following tables summarize expected outcomes from common purification techniques for long-chain bromoesters, based on available literature for similar compounds.
Table 1: Comparison of Purification Methods for Long-Chain Bromoesters
Purification Method
Typical Purity Achieved
Typical Recovery Yield
Key Advantages
Key Disadvantages
Column Chromatography
>95%
~85%
Good for separating a wide range of impurities.
Can be time-consuming and requires significant solvent usage.
Recrystallization
>98%
60-90%
Can yield very high purity product.
Requires a suitable solvent and may have lower recovery.
Distillation (Vacuum)
>97%
Variable
Effective for removing non-volatile impurities.
Requires the compound to be thermally stable at the distillation temperature.
Experimental Protocols
Protocol 1: Purification of Nonyl 10-bromodecanoate by Flash Column Chromatography
This protocol is a general guideline and may require optimization based on the specific impurity profile of your crude product.
Preparation of the Stationary Phase:
In a beaker, prepare a slurry of silica (B1680970) gel (60 Å, 230-400 mesh) in the initial mobile phase (e.g., 98:2 Hexane:Ethyl Acetate).[3]
Pour the slurry into a glass chromatography column plugged with a small amount of cotton or glass wool.
Gently tap the column to ensure even packing and drain the excess solvent, ensuring the silica bed does not run dry.
Sample Loading:
Dissolve the crude Nonyl 10-bromodecanoate in a minimal amount of a suitable solvent (e.g., dichloromethane (B109758) or the mobile phase).
Carefully apply the sample to the top of the silica gel bed.
Allow the sample to adsorb onto the silica by draining the solvent to the level of the silica bed.
Elution:
Carefully add the mobile phase to the top of the column.
Apply gentle pressure (e.g., with a hand pump or nitrogen gas) to achieve a steady flow rate.
Collect fractions in test tubes and monitor the elution of the product using TLC.
Fraction Analysis and Product Recovery:
Analyze the collected fractions by TLC to identify those containing the pure product.
Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to obtain the purified Nonyl 10-bromodecanoate.
Protocol 2: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)
This protocol provides a general framework for the GC-MS analysis of Nonyl 10-bromodecanoate.
Sample Preparation:
Prepare a dilute solution of the purified Nonyl 10-bromodecanoate (e.g., 1 mg/mL) in a volatile solvent such as hexane or dichloromethane.
Instrument Parameters (Example):
GC Column: HP-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.
Carrier Gas: Helium, constant flow rate of 1 mL/min.
Inlet Temperature: 250 °C.
Injection Volume: 1 µL, splitless injection.
Oven Temperature Program:
Initial temperature: 60 °C, hold for 1 min.
Ramp: 10 °C/min to 280 °C.
Hold at 280 °C for 5 min.
MS Transfer Line Temperature: 280 °C.
Ion Source Temperature: 230 °C.
Mass Range: m/z 40-500.
Data Analysis:
Identify the peak corresponding to Nonyl 10-bromodecanoate based on its retention time and mass spectrum.
Integrate the peak areas of all components in the chromatogram to determine the relative purity of the sample.
Visualizations
Caption: A general workflow for the purification of Nonyl 10-bromodecanoate.
Caption: A troubleshooting decision tree for increasing the purity of Nonyl 10-bromodecanoate.
dealing with steric hindrance in Nonyl 10-bromodecanoate reactions
Welcome to the technical support center for Nonyl 10-bromodecanoate reactions. This resource is designed for researchers, scientists, and drug development professionals encountering challenges with this sterically hinder...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for Nonyl 10-bromodecanoate reactions. This resource is designed for researchers, scientists, and drug development professionals encountering challenges with this sterically hindered long-chain bromoester. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to help you overcome common hurdles in your synthetic endeavors.
Q1: My nucleophilic substitution reaction on Nonyl 10-bromodecanoate is resulting in a low yield or fails to proceed. What are the primary causes related to steric hindrance?
A1: Low yields in nucleophilic substitution reactions with Nonyl 10-bromodecanoate are often attributable to steric hindrance from the long nonyl ester chain, which can impede the approach of the nucleophile to the electrophilic carbon bearing the bromine atom.[1][2][3] This steric bulk slows down the rate of bimolecular nucleophilic substitution (SN2) reactions.[2][3][4][5]
Troubleshooting Steps:
Choice of Nucleophile: Opt for smaller, yet highly nucleophilic, reagents. For example, azide (B81097) or cyanide ions are relatively small and can be effective.
Reaction Conditions:
Temperature: Increasing the reaction temperature can provide the necessary activation energy to overcome the steric barrier. However, be cautious of potential side reactions like elimination.
Solvent: Use a polar aprotic solvent like DMSO or DMF. These solvents solvate the cation of the nucleophilic salt, leaving the anion more "naked" and reactive. They do not form a bulky solvent shell around the nucleophile, which would further increase steric hindrance.[2]
Catalysis: Consider phase-transfer catalysis. A phase-transfer catalyst (e.g., a quaternary ammonium (B1175870) salt) can transport the nucleophile from an aqueous or solid phase to the organic phase where the substrate is dissolved, increasing the effective concentration of the nucleophile near the reaction center.
Q2: I am observing a significant amount of an elimination byproduct in my reaction. How can I favor substitution over elimination?
A2: The competition between substitution (SN2) and elimination (E2) is a common issue, especially with sterically hindered substrates and strong bases.[1][6][7] The long alkyl chain in Nonyl 10-bromodecanoate does not directly make elimination more favorable electronically, but the steric hindrance at the reaction center can make the approach of a nucleophile for substitution more difficult than the abstraction of a proton from the adjacent carbon for elimination, especially if the nucleophile is also a strong base.
Strategies to Favor Substitution:
Use a Non-basic Nucleophile: Employ nucleophiles that are weak bases. For example, azide (N₃⁻), cyanide (CN⁻), or halides (I⁻, Br⁻) are good nucleophiles but relatively weak bases.
Use a Bulky, Non-nucleophilic Base for Eliminations (if desired): If elimination is the desired pathway, using a sterically hindered, non-nucleophilic base like potassium tert-butoxide is effective. For substitution, avoid such bases.
Lower Reaction Temperature: Elimination reactions often have a higher activation energy than substitution reactions. Running the reaction at a lower temperature can favor the substitution pathway.
Troubleshooting Guide: Tabular Summary
Problem
Potential Cause
Suggested Solution
Low or No Reaction
Steric hindrance from the nonyl chain impeding nucleophile attack.
Increase reaction temperature; Use a smaller, highly reactive nucleophile; Employ a polar aprotic solvent (DMF, DMSO).
Low Yield
Inefficient reaction conditions; Competing side reactions.
Optimize reaction time and temperature; Use a phase-transfer catalyst to increase the effective concentration of the nucleophile.
Formation of Elimination Product
Use of a strong, basic nucleophile; High reaction temperature.
Use a non-basic nucleophile (e.g., N₃⁻, CN⁻); Lower the reaction temperature.
Difficulty in Product Purification
Similar polarity of starting material and product.
Utilize column chromatography with a carefully selected solvent system; Consider derivatizing the product to alter its polarity for easier separation.
Experimental Protocols
Protocol 1: Nucleophilic Substitution with Sodium Azide
This protocol describes a typical SN2 reaction on Nonyl 10-bromodecanoate.
Technical Support Center: Nonyl 10-bromodecanoate Synthesis
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the reaction work-up and purification of Nonyl 10-bromodecanoate. It is intended for researchers, scientists, and...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the reaction work-up and purification of Nonyl 10-bromodecanoate. It is intended for researchers, scientists, and drug development professionals familiar with organic synthesis.
Troubleshooting Guide & FAQs
This section addresses common issues encountered during the work-up of Nonyl 10-bromodecanoate, presented in a question-and-answer format.
Q1: After adding the aqueous solution (e.g., water or sodium bicarbonate), I'm not seeing a clear separation between the organic and aqueous layers. What should I do?
A1: This is a common issue, often due to the formation of an emulsion. Long-chain esters like Nonyl 10-bromodecanoate can act as surfactants, stabilizing droplets of one phase within the other.
Troubleshooting Steps:
Patience: Allow the separatory funnel to stand undisturbed for a longer period (15-30 minutes). Sometimes, the layers will separate on their own with time.
Brine Wash: Add a saturated aqueous solution of sodium chloride (brine). The increased ionic strength of the aqueous phase can help to break the emulsion by drawing water out of the organic layer.
Gentle Agitation: Instead of vigorous shaking, gently rock or invert the separatory funnel to mix the layers. This can minimize emulsion formation.
Filtration: In stubborn cases, passing the entire mixture through a pad of Celite or glass wool can help to break up the emulsion.
Solvent Addition: Adding more of the organic solvent used for extraction can sometimes help to resolve the emulsion.
Q2: The pH of my aqueous wash remains acidic even after washing with saturated sodium bicarbonate solution. What's happening?
A2: This indicates that there is still a significant amount of unreacted 10-bromodecanoic acid or the acid catalyst (e.g., sulfuric acid) present in your organic layer.
Troubleshooting Steps:
Multiple Washes: Continue washing the organic layer with fresh portions of saturated sodium bicarbonate solution until the aqueous layer is neutral or slightly basic (test with pH paper).
Dilute Base Wash: A dilute solution of sodium hydroxide (B78521) (e.g., 1M NaOH) can be used, but with caution, as it can potentially hydrolyze the ester product if contact time is prolonged or the solution is too concentrated.
Initial Water Wash: Before the bicarbonate wash, performing a wash with deionized water can help to remove the bulk of the acid catalyst, making the subsequent bicarbonate wash more effective.[[“]]
Q3: After purification, my final product is a waxy or oily solid. Is this expected?
A3: Yes, this is the expected physical state for a long-chain ester like Nonyl 10-bromodecanoate at room temperature. Its hydrophobic nature and long alkyl chains lead to this consistency.
Q4: My final yield is lower than expected. What are the potential causes?
A4: Low yields can result from several factors throughout the reaction and work-up process.
Potential Causes & Solutions:
Incomplete Reaction: The Fischer esterification is an equilibrium reaction. To drive it to completion, consider using an excess of one reactant (typically the alcohol, nonanol) or removing water as it forms, for example, by using a Dean-Stark apparatus.
Loss during Work-up: Significant product loss can occur if a stable emulsion is formed and not properly resolved. Refer to Q1 for troubleshooting emulsion formation.
Product Solubility: While Nonyl 10-bromodecanoate is primarily non-polar, some solubility in the aqueous phase is possible, especially if large volumes of washing solutions are used. Minimize the volume of aqueous washes where possible.
Incomplete Extraction: Ensure you are performing multiple extractions with the organic solvent to fully recover the product from the reaction mixture.
Purification Losses: Product can be lost during column chromatography if the fractions are not carefully collected and monitored.
Quantitative Data Summary
The following table summarizes hypothetical, yet typical, quantitative data for the synthesis of Nonyl 10-bromodecanoate. Actual results may vary depending on the specific reaction conditions and scale.
Parameter
Value
Notes
Reactant
10-bromodecanoic acid
Limiting Reagent
Reactant
1-Nonanol
1.5 - 3.0 equivalents
Catalyst
Sulfuric Acid (conc.)
0.05 - 0.1 equivalents
Reaction Time
4 - 8 hours
Monitored by TLC
Reaction Temp.
Reflux
Dependent on solvent
Typical Yield
75 - 90%
Based on the limiting reagent
Purity (Post-Column)
>95%
Assessed by NMR or GC-MS
Experimental Protocol: Work-up and Purification
This protocol outlines a standard procedure for the work-up and purification of Nonyl 10-bromodecanoate following a Fischer esterification reaction.
Cooling and Dilution:
Once the reaction is complete (as determined by TLC), cool the reaction mixture to room temperature.
Dilute the mixture with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate, approximately 2-3 times the reaction volume).
Aqueous Wash - Water:
Transfer the diluted reaction mixture to a separatory funnel.
Add an equal volume of deionized water and gently invert the funnel several times to mix. Allow the layers to separate and discard the aqueous layer. This initial wash removes the bulk of the acid catalyst.[[“]]
Aqueous Wash - Bicarbonate:
Add an equal volume of saturated aqueous sodium bicarbonate (NaHCO₃) solution to the organic layer in the separatory funnel.
Stopper the funnel and invert gently, periodically venting to release any pressure from CO₂ evolution.
Allow the layers to separate and discard the aqueous layer.
Repeat this wash until the aqueous layer is neutral or slightly basic (test with pH paper).
Aqueous Wash - Brine:
Wash the organic layer with an equal volume of saturated aqueous sodium chloride (brine) solution. This helps to remove residual water from the organic layer.
Allow the layers to separate and discard the aqueous layer.
Drying:
Transfer the organic layer to an Erlenmeyer flask and dry over an anhydrous drying agent (e.g., anhydrous sodium sulfate (B86663) or magnesium sulfate).
Allow the mixture to stand for 10-15 minutes, with occasional swirling. The drying agent should be free-flowing, indicating sufficient drying.
Solvent Removal:
Filter the dried organic solution to remove the drying agent.
Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.
Purification (Column Chromatography):
If necessary, purify the crude product by flash column chromatography on silica (B1680970) gel.
A suitable eluent system would be a gradient of hexane (B92381) and ethyl acetate, starting with a low polarity (e.g., 98:2 hexane:ethyl acetate) and gradually increasing the polarity.
Monitor the fractions by TLC to identify and combine those containing the pure Nonyl 10-bromodecanoate.
Remove the solvent from the combined pure fractions under reduced pressure to yield the final product.
Visualizations
The following diagram illustrates the logical workflow for troubleshooting common issues during the work-up of Nonyl 10-bromodecanoate.
Caption: Troubleshooting workflow for Nonyl 10-bromodecanoate work-up.
impact of solvent choice on Nonyl 10-bromodecanoate reactivity
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Nonyl 10-bromodecanoate. The information...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Nonyl 10-bromodecanoate. The information focuses on the critical impact of solvent choice on reaction outcomes.
Frequently Asked Questions (FAQs)
Q1: My Nonyl 10-bromodecanoate is not dissolving well in the reaction solvent. What should I do?
A1: Nonyl 10-bromodecanoate, being a long-chain ester, exhibits limited solubility in highly polar solvents. For better solubility, consider using nonpolar solvents like hexane, toluene, or diethyl ether.[1] If the reaction requires a polar solvent, gentle warming or sonication can aid dissolution.[1] However, be cautious with heating as it might lead to unwanted side reactions.
Q2: My reaction is proceeding very slowly. Could the solvent be the issue?
A2: Yes, solvent choice dramatically affects the rate of nucleophilic substitution reactions. If you are using a polar protic solvent (e.g., methanol, ethanol, water), it can form a "solvent cage" around your nucleophile through hydrogen bonding, which significantly reduces its reactivity and slows down the reaction.[2][3] Switching to a polar aprotic solvent (e.g., acetone, DMF, DMSO) can lead to a significant increase in the reaction rate.[4][5]
Q3: I am observing the formation of an alkene byproduct. How can I minimize this?
A3: The formation of an alkene suggests that an elimination (E2) reaction is competing with the desired substitution (SN2) reaction. This is more common with sterically hindered alkyl halides and strong, bulky bases. While Nonyl 10-bromodecanoate is a primary bromide, the long chain can contribute to steric hindrance. Using a less sterically hindered base and a polar aprotic solvent can favor the SN2 pathway over E2.[5] Lowering the reaction temperature can also help to minimize elimination.
Q4: Which type of solvent is generally recommended for reactions with Nonyl 10-bromodecanoate?
A4: For nucleophilic substitution reactions (SN2) involving Nonyl 10-bromodecanoate, polar aprotic solvents are generally recommended.[4][5] These solvents can dissolve the nucleophile while not solvating the anion as strongly as protic solvents, thus maintaining the nucleophile's high reactivity.[2][3]
Troubleshooting Guide
Issue
Potential Cause
Recommended Solution
Low or No Product Yield
- Poor Solubility: The reactants are not sufficiently dissolved to react. - Slow Reaction Rate: The activation energy is too high in the chosen solvent. - Incorrect Solvent Type: Use of a polar protic solvent is deactivating the nucleophile.
- Improve Solubility: Try a co-solvent system or switch to a more appropriate nonpolar or polar aprotic solvent. Gentle heating or sonication can also be attempted.[1] - Increase Reaction Rate: Switch to a polar aprotic solvent like DMF or DMSO.[4][5] You may also consider increasing the temperature, but monitor for side reactions.
Formation of Side Products (e.g., Alkenes)
- Elimination Reaction (E2): The conditions favor elimination over substitution. This can be promoted by strong, bulky bases and high temperatures.
- Favor Substitution (SN2): Use a less sterically hindered base. Employ a polar aprotic solvent.[5] Run the reaction at a lower temperature.
Difficulty in Product Purification
- Solvent Residue: The reaction solvent is difficult to remove from the product.
- Choose an Appropriate Solvent: Select a solvent with a boiling point that allows for easy removal by rotary evaporation without degrading the product.
Data Presentation
Table 1: Properties of Common Organic Solvents and their Impact on SN2 Reactions
Solvent
Formula
Type
Dielectric Constant
Boiling Point (°C)
Suitability for SN2 with Long-Chain Alkyl Halides
Hexane
C₆H₁₄
Nonpolar
1.9
69
Good for dissolving the substrate, but may not be polar enough to dissolve some nucleophiles.
Toluene
C₇H₈
Nonpolar
2.4
111
Similar to hexane, good for substrate solubility.
Diethyl Ether
(C₂H₅)₂O
Polar Aprotic
4.3
35
A good balance of polarity for dissolving both substrate and some nucleophiles. Low boiling point makes for easy removal.
Acetone
C₃H₆O
Polar Aprotic
21
56
A common and effective polar aprotic solvent for SN2 reactions.[4]
Acetonitrile
C₂H₃N
Polar Aprotic
37
82
Another excellent choice for promoting SN2 reactions.
DMF
C₃H₇NO
Polar Aprotic
37
153
Highly polar and aprotic, often leading to very fast SN2 reactions.[5] High boiling point can make it difficult to remove.
DMSO
C₂H₆OS
Polar Aprotic
47
189
Similar to DMF, it is a very effective solvent for SN2 reactions but has a high boiling point.[4][5]
Methanol
CH₃OH
Polar Protic
33
65
Generally not recommended as it will solvate and deactivate the nucleophile, slowing the reaction.[2][3]
Ethanol
C₂H₅OH
Polar Protic
24
78
Similar to methanol, it is not ideal for SN2 reactions.
Water
H₂O
Polar Protic
80
100
Not suitable for SN2 reactions with this substrate due to both poor solubility and nucleophile deactivation.
Experimental Protocols
General Protocol for Nucleophilic Substitution on Nonyl 10-bromodecanoate
Solvent Selection and Preparation: Choose an appropriate polar aprotic solvent (e.g., acetone, DMF) based on the nucleophile's solubility and the desired reaction temperature. Ensure the solvent is dry, as water can interfere with the reaction.
Reactant Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the nucleophile in the chosen solvent.
Reaction Initiation: Add Nonyl 10-bromodecanoate to the solution of the nucleophile.
Reaction Monitoring: Stir the reaction mixture at the desired temperature. Monitor the progress of the reaction by a suitable technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).
Work-up: Once the reaction is complete, quench the reaction mixture (e.g., with water or a saturated aqueous solution of ammonium (B1175870) chloride). Extract the product with an appropriate organic solvent (e.g., diethyl ether, ethyl acetate).
Purification: Wash the organic layer with brine, dry it over an anhydrous salt (e.g., sodium sulfate (B86663) or magnesium sulfate), and concentrate it under reduced pressure. Purify the crude product by a suitable method, such as column chromatography or distillation.
Mandatory Visualization
Caption: Experimental workflow for a typical nucleophilic substitution reaction.
Caption: Solvation of a nucleophile in protic vs. aprotic solvents.
A Researcher's Guide to Purity Validation of Nonyl 10-bromodecanoate via ¹H NMR Analysis
In the synthesis of specialized chemical intermediates like Nonyl 10-bromodecanoate, meticulous purity validation is paramount to ensure the reliability and reproducibility of downstream applications in drug development...
Author: BenchChem Technical Support Team. Date: December 2025
In the synthesis of specialized chemical intermediates like Nonyl 10-bromodecanoate, meticulous purity validation is paramount to ensure the reliability and reproducibility of downstream applications in drug development and materials science. While various analytical techniques can be employed, ¹H Nuclear Magnetic Resonance (NMR) spectroscopy stands out as a rapid, non-destructive, and highly informative method for both structural confirmation and purity assessment. This guide provides a comprehensive comparison of ¹H NMR analysis with other techniques and offers detailed experimental protocols for the purity validation of Nonyl 10-bromodecanoate.
Comparative Analysis of Purity Validation Methods
The choice of an analytical method for purity determination depends on factors such as the nature of the compound, potential impurities, required accuracy, and available instrumentation. Here, we compare ¹H NMR spectroscopy with other common techniques for the analysis of Nonyl 10-bromodecanoate.
Analytical Method
Principle
Strengths for Nonyl 10-bromodecanoate Analysis
Limitations
¹H NMR Spectroscopy
Measures the resonance of hydrogen nuclei in a magnetic field.
- Provides detailed structural information. - Allows for simultaneous identification and quantification of the main compound and impurities.[1][2] - Rapid analysis time.[3] - Non-destructive.[2]
- Lower sensitivity compared to chromatographic methods. - Signal overlap can complicate analysis in complex mixtures.[1]
Gas Chromatography (GC)
Separates volatile compounds based on their boiling points and interactions with a stationary phase.
- High sensitivity and resolution for volatile impurities. - Well-established method for fatty acid ester analysis.[4]
- Requires derivatization for non-volatile impurities. - Thermal degradation of the analyte can occur.
High-Performance Liquid Chromatography (HPLC)
Separates compounds based on their differential partitioning between a mobile and a stationary phase.
- High sensitivity and resolution for a wide range of non-volatile impurities. - Accepted method for compound purity establishment.[2]
- Can be more time-consuming than ¹H NMR. - Requires selection of appropriate columns and mobile phases.
Mass Spectrometry (MS)
Measures the mass-to-charge ratio of ions.
- Provides accurate molecular weight information. - Can be coupled with GC or HPLC for enhanced separation and identification.
- Primarily a qualitative tool unless coupled with a separation technique. - Ionization efficiency can vary between compounds, affecting quantification.
¹H NMR Analysis of Nonyl 10-bromodecanoate: Predicted Chemical Shifts
A clear understanding of the expected ¹H NMR spectrum is crucial for interpreting the experimental data and identifying any impurities. Based on the structure of Nonyl 10-bromodecanoate and typical chemical shift values for similar functional groups, the following proton signals are predicted.[5][6][7][8][9]
Assignment (Proton)
Predicted Chemical Shift (δ, ppm)
Multiplicity
Integration
-CH₂-Br
~ 3.40
Triplet
2H
-O-CH₂- (nonyl ester)
~ 4.05
Triplet
2H
-C(O)-CH₂-
~ 2.30
Triplet
2H
-CH₂- adjacent to -CH₂Br
~ 1.85
Multiplet
2H
-CH₂- adjacent to -C(O)-
~ 1.62
Multiplet
2H
-CH₂- adjacent to -OCH₂-
~ 1.60
Multiplet
2H
-(CH₂)₆- (bromo-decanoate chain)
~ 1.2-1.4
Multiplet
10H
-(CH₂)₇- (nonyl chain)
~ 1.2-1.4
Multiplet
14H
-CH₃ (nonyl chain)
~ 0.88
Triplet
3H
Potential Impurities and Their Characteristic Signals:
10-Bromodecanoic Acid: A broad singlet for the carboxylic acid proton (-COOH) above 10 ppm.[10] The alpha-methylene protons (-CH₂-COOH) would appear around 2.36 ppm.[10]
Nonanol: The hydroxyl proton (-OH) signal can appear over a wide range and is often broad. The methylene (B1212753) group attached to the hydroxyl (-CH₂-OH) would be observed around 3.6 ppm.
Unreacted Starting Materials: Signals corresponding to any unreacted starting materials used in the synthesis.
Solvent Residues: Characteristic peaks of common laboratory solvents may be present.[11]
Experimental Protocol: Purity Validation by ¹H NMR
This section details the methodology for acquiring and processing ¹H NMR spectra for the purity validation of Nonyl 10-bromodecanoate.
1. Sample Preparation:
Accurately weigh approximately 5-10 mg of the Nonyl 10-bromodecanoate sample.
Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃).
Add a known amount of an internal standard (e.g., dimethyl sulfoxide (B87167) or 1,4-dioxane) if quantitative analysis is required. The internal standard should have a signal that does not overlap with any of the analyte signals.
Transfer the solution to a clean, dry NMR tube.
2. NMR Data Acquisition:
Record the ¹H NMR spectrum on a spectrometer operating at a field strength of 300 MHz or higher.
Set the spectral width to cover the range of expected chemical shifts (e.g., 0-12 ppm).
Use a sufficient number of scans (e.g., 8-16) to achieve an adequate signal-to-noise ratio.
Ensure a sufficient relaxation delay (e.g., 5 seconds) to allow for complete relaxation of all protons, which is crucial for accurate integration and quantification.
3. Data Processing and Analysis:
Apply a Fourier transform to the acquired free induction decay (FID).
Phase the spectrum to obtain a flat baseline.
Calibrate the chemical shift scale by setting the residual solvent peak to its known value (e.g., CDCl₃ at 7.26 ppm).
Integrate all the peaks in the spectrum.
Calculate the purity of the sample by comparing the integral of a characteristic peak of Nonyl 10-bromodecanoate to the integral of the internal standard or by the 100% method, where the purity is the ratio of the integral of the desired compound's signals to the sum of all integrals.[2]
Workflow for Purity Validation
The following diagram illustrates the logical workflow for the purity validation of Nonyl 10-bromodecanoate using ¹H NMR spectroscopy.
Figure 1. Workflow for the purity validation of Nonyl 10-bromodecanoate using ¹H NMR.
This comprehensive guide provides researchers, scientists, and drug development professionals with the necessary information to effectively utilize ¹H NMR spectroscopy for the purity validation of Nonyl 10-bromodecanoate. By following the outlined protocols and understanding the comparative advantages of this technique, one can ensure the quality and integrity of this important chemical intermediate for its intended applications.
A Comparative Analysis of Nonyl 10-bromodecanoate and Other Long-Chain Alkyl Halides for Drug Development and Research
In the landscape of pharmaceutical research and drug development, the selection of appropriate reagents is paramount to the success of synthesis and the desired biological activity of novel therapeutics. Long-chain alkyl...
Author: BenchChem Technical Support Team. Date: December 2025
In the landscape of pharmaceutical research and drug development, the selection of appropriate reagents is paramount to the success of synthesis and the desired biological activity of novel therapeutics. Long-chain alkyl halides are fundamental building blocks in organic synthesis, frequently employed for the introduction of lipophilic moieties, which can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug candidate. This guide provides a comparative overview of Nonyl 10-bromodecanoate against other long-chain alkyl halides, supported by experimental data and detailed protocols to aid researchers in making informed decisions.
Physicochemical Properties: A Comparative Overview
For a meaningful comparison, we will consider other primary long-chain bromoalkanes of varying lengths, as well as analogous chloro- and iodo- derivatives to illustrate the effect of the halogen leaving group on reactivity.
Table 1: Comparison of Physicochemical Properties of Selected Long-Chain Alkyl Halides
Note: Data for 1-bromoalkanes, 1-chlorodecane, and 1-iododecane are compiled from publicly available chemical databases. The properties of Nonyl 10-bromodecanoate are not publicly documented and would require experimental determination.
The ester functional group in Nonyl 10-bromodecanoate is expected to increase its polarity and potential for hydrogen bonding compared to simple bromoalkanes, which may influence its solubility in various organic solvents.
Reactivity in Nucleophilic Substitution Reactions
The primary utility of long-chain alkyl halides in synthesis lies in their ability to undergo nucleophilic substitution reactions, particularly the SN2 (bimolecular nucleophilic substitution) reaction. The rate of an SN2 reaction is influenced by several factors, including the structure of the alkyl halide, the nature of the leaving group, the nucleophile, and the solvent.
For primary alkyl halides like Nonyl 10-bromodecanoate, the SN2 pathway is favored due to minimal steric hindrance at the reaction center.[2][3] The general order of reactivity for alkyl halides in SN2 reactions is primary > secondary > tertiary.[3][4]
The nature of the halogen atom as a leaving group is also a critical factor. The reactivity trend for halogens as leaving groups in SN2 reactions is I > Br > Cl > F. This is because iodide is the weakest base and the most stable anion among the halides, making it the best leaving group.
Experimental Comparison of Reactivity
A common method to compare the reactivity of alkyl halides in SN2 reactions involves a competition experiment.[5] For instance, reacting a mixture of two different alkyl halides with a limited amount of a common nucleophile and analyzing the product distribution or the consumption of the starting materials. A typical experiment would involve the reaction of the alkyl halides with sodium iodide in acetone (B3395972).[6][7] The formation of a sodium bromide or sodium chloride precipitate, which are insoluble in acetone, provides a visual indication of the reaction progress.[8]
Table 2: Expected Relative Reactivity in SN2 Reactions
Alkyl Halide
Structure
Expected Relative Reactivity
Nonyl 10-bromodecanoate
Primary bromo-ester
High
1-Bromodecane
Primary bromoalkane
High
1-Chlorodecane
Primary chloroalkane
Moderate
1-Iododecane
Primary iodoalkane
Very High
2-Bromodecane
Secondary bromoalkane
Low
This qualitative comparison is based on established principles of organic chemistry.[2][3] Quantitative comparison would require kinetic studies.
Experimental Protocols
Synthesis of Nonyl 10-bromodecanoate
While a specific synthesis for Nonyl 10-bromodecanoate is not detailed in the searched literature, a plausible route would involve the esterification of 10-bromodecanoic acid with nonanol. The synthesis of 10-bromodecanoic acid has been described.[9]
Protocol for the Synthesis of 10-Bromodecanoic Acid:
This procedure is adapted from a known synthesis.[9]
Slowly add 48% hydrobromic acid dropwise with stirring.
Reflux the mixture for 24 hours using a Dean-Stark apparatus to remove water.
After cooling, wash the organic layer sequentially with 6N NaOH, 10% HCl, water, and brine.
Dry the organic layer over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure to yield 10-bromo-1-decanol.
Dissolve the 10-bromo-1-decanol in acetone and cool to -5 °C.
Slowly add a pre-prepared chromic acid solution (from CrO3, water, and concentrated H2SO4) while maintaining the temperature at 0 °C.
Stir the mixture for 2 hours at 0 °C and then leave it overnight at room temperature.
Extract the product with diethyl ether, wash with water and brine, dry over Na2SO4, and concentrate.
Purify the crude product by silica (B1680970) gel column chromatography to obtain 10-bromodecanoic acid.
Protocol for Esterification to Nonyl 10-bromodecanoate (General Fischer Esterification):
Combine equimolar amounts of 10-bromodecanoic acid and nonanol in a round-bottom flask.
Add a catalytic amount of a strong acid (e.g., sulfuric acid).
Heat the mixture under reflux, with a Dean-Stark trap to remove the water formed during the reaction.
Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, cool the mixture and dilute it with an organic solvent (e.g., diethyl ether).
Wash the organic layer with a saturated sodium bicarbonate solution, water, and brine.
Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.
Purify the resulting Nonyl 10-bromodecanoate by column chromatography.
Protocol for Comparing SN2 Reaction Rates
This protocol is a generalized procedure for comparing the reactivity of different long-chain alkyl halides.[6][7]
Prepare solutions of each alkyl halide (e.g., Nonyl 10-bromodecanoate, 1-bromodecane, 1-chlorodecane, and 1-iododecane) of the same concentration in acetone.
Prepare a solution of sodium iodide in acetone.
In separate, dry test tubes, add a specific volume of each alkyl halide solution.
To each test tube, add an equal volume of the sodium iodide solution simultaneously to start the reactions.
Observe the test tubes for the formation of a precipitate (NaI is soluble in acetone, while NaCl and NaBr are not).
Record the time it takes for the first appearance of turbidity and the time for the precipitate to become significant.
The relative rates of reaction can be inferred from the time taken for the precipitate to form (a shorter time indicates a faster reaction).
For a more quantitative analysis, the reaction can be quenched at different time intervals, and the concentration of the remaining alkyl halide can be determined using gas chromatography (GC) or high-performance liquid chromatography (HPLC).
Visualizing Reaction Pathways and Workflows
To better understand the processes involved, the following diagrams illustrate a typical SN2 reaction and the experimental workflow for comparing reactivity.
Caption: Generalized SN2 reaction mechanism.
Caption: Workflow for comparing alkyl halide reactivity.
This guide provides a foundational comparison of Nonyl 10-bromodecanoate with other long-chain alkyl halides. For specific research and development applications, it is imperative to determine the precise physicochemical properties and reactivity of Nonyl 10-bromodecanoate through empirical testing. The provided protocols offer a starting point for such investigations.
A Comparative Guide to the Analytical Characterization of Nonyl 10-bromodecanoate
For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative overview of the primary analytical methods for the characterization of Nonyl 10-bromodecanoate, a key intermediate in the...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comparative overview of the primary analytical methods for the characterization of Nonyl 10-bromodecanoate, a key intermediate in the synthesis of various lipid-based molecules. The following sections detail the experimental protocols and expected data from Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Fourier-Transform Infrared (FTIR) Spectroscopy, and Chromatographic techniques. The data presented for Nonyl 10-bromodecanoate is predicted based on established principles and data from structurally analogous compounds.
Data Presentation: At-a-Glance Comparison of Analytical Methods
The following table summarizes the key quantitative data and qualitative information obtained from the principal analytical techniques used to characterize Nonyl 10-bromodecanoate.
Analytical Technique
Information Obtained
Predicted Key Data Points for Nonyl 10-bromodecanoate
¹H NMR Spectroscopy
Elucidation of the proton environment of the molecule, including chemical shifts, integration, and multiplicity.
- Triplet at ~4.05 ppm (2H, -CH₂-O-) - Triplet at ~3.40 ppm (2H, -CH₂-Br) - Multiplet at ~2.28 ppm (2H, -C(=O)-CH₂-) - Multiplets at ~1.2-1.9 ppm (28H, aliphatic -CH₂-) - Triplet at ~0.88 ppm (3H, -CH₃)
¹³C NMR Spectroscopy
Identification of all unique carbon atoms in the molecule.
Determination of the molecular weight and fragmentation pattern for structural confirmation.
- Molecular Ion (M⁺): m/z 376/378 (due to bromine isotopes) - Key Fragments: McLafferty rearrangement, loss of C₉H₁₉O•, loss of Br•, and cleavage of the ester bond.
FTIR Spectroscopy
Identification of functional groups present in the molecule.
- Strong C=O stretch at ~1740 cm⁻¹ (ester) - C-O stretch at ~1170 cm⁻¹ (ester) - C-H stretches at ~2850-2960 cm⁻¹ (alkane) - C-Br stretch at ~650 cm⁻¹
Gas Chromatography (GC)
Assessment of purity and quantification.
Retention time dependent on column and conditions.
High-Performance Liquid Chromatography (HPLC)
Assessment of purity and quantification.
Retention time dependent on column and conditions.
Experimental Protocols
Detailed methodologies for the key analytical techniques are provided below.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Instrumentation: A 400 MHz (or higher) NMR spectrometer.
Sample Preparation: Dissolve approximately 10-20 mg of Nonyl 10-bromodecanoate in 0.5-0.7 mL of deuterated chloroform (B151607) (CDCl₃).
Number of Scans: 1024-4096 (due to the lower natural abundance of ¹³C).
Relaxation Delay: 2-5 seconds.
Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decays (FIDs). Chemical shifts are referenced to the residual solvent peak (CDCl₃: δH = 7.26 ppm, δC = 77.16 ppm).
Mass Spectrometry (MS)
Instrumentation: A mass spectrometer, typically coupled with a Gas Chromatograph (GC-MS) for sample introduction and separation.
Ionization Method: Electron Ionization (EI) is a common method for this type of molecule.
GC-MS Conditions:
GC Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).
Carrier Gas: Helium at a constant flow rate of 1 mL/min.
Injector Temperature: 250°C.
Oven Temperature Program: Start at 100°C, hold for 2 minutes, then ramp to 280°C at a rate of 15°C/min, and hold for 5 minutes.
MS Transfer Line Temperature: 280°C.
MS Acquisition:
Mass Range: m/z 40-500.
Scan Speed: 2 scans/second.
Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure.
Fourier-Transform Infrared (FTIR) Spectroscopy
Instrumentation: An FTIR spectrometer.
Sample Preparation: A small drop of neat liquid Nonyl 10-bromodecanoate is placed between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates.
Acquisition:
Spectral Range: 4000-400 cm⁻¹.
Resolution: 4 cm⁻¹.
Number of Scans: 16-32.
Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.
Gas Chromatography (GC)
Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID).
Column: A non-polar capillary column (e.g., HP-5, 30 m x 0.32 mm i.d., 0.25 µm film thickness).
Carrier Gas: Nitrogen or Helium at a constant flow rate.
Injector Temperature: 250°C.
Detector Temperature: 300°C.
Oven Temperature Program: Start at 150°C, hold for 1 minute, then ramp to 280°C at 20°C/min, and hold for 10 minutes.
Sample Preparation: Prepare a dilute solution of Nonyl 10-bromodecanoate in a suitable solvent like dichloromethane (B109758) or ethyl acetate.
Data Analysis: Determine the retention time and calculate the peak area to assess purity.
High-Performance Liquid Chromatography (HPLC)
Instrumentation: An HPLC system with a UV or an Evaporative Light Scattering Detector (ELSD).
Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).
Gradient: Start with 70% B, increase to 100% B over 15 minutes, hold for 5 minutes.
Flow Rate: 1.0 mL/min.
Column Temperature: 30°C.
Detection: UV at 210 nm (for the ester carbonyl) or ELSD.
Sample Preparation: Dissolve the sample in the initial mobile phase composition.
Data Analysis: Determine the retention time and peak area for purity assessment.
Mandatory Visualization
The following diagrams illustrate the general analytical workflow and a comparison of the information provided by the primary spectroscopic techniques.
Caption: General workflow for the analytical characterization of Nonyl 10-bromodecanoate.
Caption: Comparison of information from key spectroscopic methods for structural analysis.
Comparative
A Comparative Guide to the Synthesis and Mass Spectrometric Validation of Nonyl 10-bromodecanoate
This guide provides a detailed comparison of synthetic routes for Nonyl 10-bromodecanoate and outlines the definitive validation of its synthesis using mass spectrometry. The content is tailored for researchers, scientis...
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides a detailed comparison of synthetic routes for Nonyl 10-bromodecanoate and outlines the definitive validation of its synthesis using mass spectrometry. The content is tailored for researchers, scientists, and professionals in drug development who require robust analytical methodologies and comparative data for chemical synthesis.
Introduction
Nonyl 10-bromodecanoate is a long-chain fatty acid ester containing a terminal bromine atom. Such molecules are valuable intermediates in organic synthesis, particularly for the introduction of long alkyl chains with a reactive handle for further chemical modifications. Accurate validation of the synthesis of Nonyl 10-bromodecanoate is critical to ensure purity and identity for subsequent reactions. Mass spectrometry serves as a primary and powerful tool for this validation, offering definitive structural information.
Synthesis of Nonyl 10-bromodecanoate
Several methods can be employed for the synthesis of Nonyl 10-bromodecanoate. Below, we compare three common esterification protocols: Fischer Esterification, Dicyclohexylcarbodiimide (DCC) mediated esterification, and Transesterification.
Fischer-Speier esterification is a classic and widely used method for producing esters from a carboxylic acid and an alcohol in the presence of an acid catalyst.[1][2]
Experimental Protocol:
Reactant Preparation: In a round-bottom flask, dissolve 10-bromodecanoic acid (1 equivalent) in an excess of 1-nonanol (typically 3-5 equivalents). The excess alcohol serves to drive the equilibrium towards the product.
Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH) (typically 0.1-0.5 mol%).
Reaction: Equip the flask with a reflux condenser and a Dean-Stark apparatus to remove the water formed during the reaction, which further drives the equilibrium towards the ester product.[2] Heat the reaction mixture to reflux (the temperature will depend on the boiling point of 1-nonanol) and monitor the reaction progress by thin-layer chromatography (TLC).
Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent like diethyl ether and wash sequentially with a saturated sodium bicarbonate solution (to neutralize the acid catalyst), water, and brine.
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel to yield pure Nonyl 10-bromodecanoate.
Alternative Synthesis Routes
For comparison, two alternative methods for the synthesis of Nonyl 10-bromodecanoate are presented below.
Method
Description
Advantages
Disadvantages
DCC-Mediated Esterification
This method utilizes N,N'-dicyclohexylcarbodiimide (DCC) as a coupling agent to facilitate the esterification between 10-bromodecanoic acid and 1-nonanol at room temperature, often with a catalyst like 4-dimethylaminopyridine (B28879) (DMAP).[3][4]
DCC is a potent allergen.[3] The byproduct, dicyclohexylurea (DCU), can be difficult to remove completely.
Transesterification
This process involves the reaction of a more readily available ester of 10-bromodecanoic acid (e.g., methyl 10-bromodecanoate) with 1-nonanol in the presence of an acid or base catalyst to exchange the alcohol moiety.[5][6]
Useful when the carboxylic acid is not readily available but an ester is. Can be driven to completion by removing the lower boiling alcohol byproduct.[5]
Requires the pre-synthesis of a starting ester. The reaction is an equilibrium process.
Mass Spectrometric Validation of Nonyl 10-bromodecanoate
Mass spectrometry is an indispensable tool for confirming the successful synthesis of Nonyl 10-bromodecanoate. The key is to identify the molecular ion peak and observe the characteristic isotopic pattern of bromine.
Experimental Protocol for GC-MS Analysis:
Sample Preparation: Prepare a dilute solution of the purified Nonyl 10-bromodecanoate in a volatile organic solvent such as dichloromethane (B109758) or hexane.
Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an electron ionization (EI) source.
GC Conditions:
Column: A non-polar capillary column (e.g., DB-5ms).
Injector Temperature: 250 °C.
Oven Program: Start at a suitable temperature (e.g., 100 °C), hold for 1 minute, then ramp to a final temperature (e.g., 280 °C) at a rate of 10 °C/min.
Carrier Gas: Helium at a constant flow rate.
MS Conditions:
Ionization Mode: Electron Ionization (EI) at 70 eV.
Mass Range: Scan from m/z 40 to 500.
Ion Source Temperature: 230 °C.
Data Interpretation and Validation:
The mass spectrum of Nonyl 10-bromodecanoate is expected to exhibit the following key features:
Feature
Expected Observation
Significance
Molecular Ion (M⁺)
Two peaks of approximately equal intensity at m/z 378 and 380.
Confirms the molecular weight of Nonyl 10-bromodecanoate (C₁₉H₃₇BrO₂). The two peaks are due to the natural isotopic abundance of bromine (⁷⁹Br and ⁸¹Br) being roughly 1:1.
Loss of Bromine Radical
A peak at m/z 299, corresponding to the loss of a bromine radical (•Br) from the molecular ion.
A common fragmentation pathway for alkyl bromides.
McLafferty Rearrangement
A potential peak corresponding to a McLafferty rearrangement, which is common for long-chain esters.
This would involve the transfer of a gamma-hydrogen to the carbonyl oxygen, followed by cleavage of the alpha-beta carbon-carbon bond.
Alkyl Chain Fragmentation
A series of peaks separated by 14 amu (CH₂), characteristic of the fragmentation of the long alkyl chain.
A Comparative Analysis of Nonyl 10-bromodecanoate and its Chloro-Analogue for Research and Development
In the landscape of chemical synthesis and drug development, the choice of intermediates is pivotal to the efficiency of reaction pathways and the characteristics of the final product. This guide presents a comparative s...
Author: BenchChem Technical Support Team. Date: December 2025
In the landscape of chemical synthesis and drug development, the choice of intermediates is pivotal to the efficiency of reaction pathways and the characteristics of the final product. This guide presents a comparative study of Nonyl 10-bromodecanoate and its chloro-analogue, Nonyl 10-chlorodecanoate. While specific experimental data for these exact compounds is limited, this comparison is built upon established principles of organic chemistry and data from analogous long-chain alkyl haloalkanoates. Nonyl 10-bromodecanoate is recognized as an intermediate in the synthesis of lipid molecules.[1][2]
Physicochemical Properties: A Comparative Overview
The physical and chemical properties of these two molecules are primarily influenced by the long nonyl and decanoate (B1226879) chains, with the terminal halogen atom introducing key differences. The following table summarizes the predicted physicochemical properties based on general trends observed for long-chain alkyl halides.[3][4][5][6][7]
Property
Nonyl 10-bromodecanoate
Nonyl 10-chlorodecanoate
Justification for Prediction
Molecular Formula
C19H37BrO2
C19H37ClO2
Based on chemical structure.
Molecular Weight
377.40 g/mol
332.94 g/mol
Calculated from atomic weights.
Boiling Point
Higher
Lower
The larger, more polarizable bromine atom leads to stronger intermolecular van der Waals forces compared to chlorine.
Melting Point
Higher
Lower
Similar to the trend in boiling points, stronger intermolecular forces result in a higher melting point.
Density
Higher
Lower
The higher atomic weight of bromine compared to chlorine results in a greater density.
Solubility in non-polar solvents
High
High
The long hydrocarbon chains dominate the molecule's character, making it readily soluble in non-polar organic solvents.
Solubility in polar solvents
Low
Low
The hydrophobic nature of the long alkyl chains results in poor solubility in polar solvents like water.
Reactivity
Higher
Lower
The carbon-bromine bond is weaker than the carbon-chlorine bond, making the bromide a better leaving group in nucleophilic substitution reactions.[8][9]
Synthesis and Experimental Protocols
The synthesis of Nonyl 10-bromodecanoate and its chloro-analogue can be achieved through a two-step process: halogenation of decanoic acid followed by esterification with nonanol. A plausible synthetic route for Nonyl 10-bromodecanoate is outlined below, based on the known synthesis of 10-bromodecanoic acid.[10][11]
Step 1: Synthesis of 10-Halodecanoic Acid
Objective: To synthesize 10-bromodecanoic acid and 10-chlorodecanoic acid from 10-hydroxydecanoic acid.
Materials:
10-hydroxydecanoic acid
Hydrobromic acid (48%) or Hydrochloric acid (37%)
Thionyl chloride (for chloro-analogue, alternative method)
A solution of 10-hydroxydecanoic acid in toluene is refluxed with an excess of 48% hydrobromic acid.
The reaction mixture is cooled, and the organic layer is separated, washed with water and brine, and dried over anhydrous sodium sulfate.
The solvent is removed under reduced pressure, and the crude product is purified by silica gel column chromatography using a hexane-ethyl acetate gradient.
Protocol for 10-chlorodecanoic acid (Method A - using HCl):
Follow the same procedure as for the bromo-analogue, substituting hydrobromic acid with concentrated hydrochloric acid. Note that this reaction may be slower.
Protocol for 10-chlorodecanoic acid (Method B - using Thionyl Chloride):
10-hydroxydecanoic acid is reacted with an excess of thionyl chloride, optionally in an inert solvent like dichloromethane.
The reaction is typically stirred at room temperature or gently heated until the evolution of sulfur dioxide and hydrogen chloride gas ceases.
The excess thionyl chloride and solvent are removed under reduced pressure to yield the crude 10-chlorodecanoyl chloride, which is then carefully hydrolyzed to 10-chlorodecanoic acid.
Step 2: Esterification with Nonanol
Objective: To synthesize Nonyl 10-bromodecanoate and Nonyl 10-chlorodecanoate.
Materials:
10-bromodecanoic acid or 10-chlorodecanoic acid
Nonanol
Sulfuric acid (catalytic amount)
Toluene
Sodium bicarbonate solution
Anhydrous sodium sulfate
Silica gel for column chromatography
Protocol (Fischer Esterification):
10-halodecanoic acid and a slight excess of nonanol are dissolved in toluene.
A catalytic amount of concentrated sulfuric acid is added.
The mixture is refluxed using a Dean-Stark apparatus to remove the water formed during the reaction.
Upon completion, the reaction mixture is cooled and washed with sodium bicarbonate solution and brine.
The organic layer is dried over anhydrous sodium sulfate, and the solvent is evaporated.
The final product is purified by column chromatography.
Caption: General synthetic workflow for Nonyl 10-halodecanoates.
Comparative Reactivity in Nucleophilic Substitution
A key area of differentiation between Nonyl 10-bromodecanoate and its chloro-analogue lies in their reactivity, particularly in nucleophilic substitution reactions. This is a critical consideration for their use as intermediates in the synthesis of more complex molecules. Alkyl bromides are generally more reactive than alkyl chlorides in such reactions.[8]
The underlying reason for this difference in reactivity is twofold:
Bond Strength: The carbon-bromine (C-Br) bond is weaker than the carbon-chlorine (C-Cl) bond.[9] This means that less energy is required to break the C-Br bond, leading to a lower activation energy for the reaction.
Leaving Group Ability: The bromide ion (Br-) is a better leaving group than the chloride ion (Cl-). This is because bromide is a larger, more polarizable ion and a weaker base than chloride. A better leaving group is more stable in solution after it has detached from the carbon atom.
These factors mean that reactions involving the displacement of the bromide in Nonyl 10-bromodecanoate will typically proceed faster and under milder conditions than the corresponding reactions with Nonyl 10-chlorodecanoate.
Assessing the Purity of Nonyl 10-bromodecanoate: A Comparative Guide to Quantitative NMR and Alternative Methods
For researchers, scientists, and drug development professionals, establishing the purity of synthesized compounds is a critical step in ensuring the reliability and reproducibility of experimental results. This guide pro...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, establishing the purity of synthesized compounds is a critical step in ensuring the reliability and reproducibility of experimental results. This guide provides a comprehensive comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with other common analytical techniques—Gas Chromatography with Flame Ionization Detection (GC-FID), High-Performance Liquid Chromatography with UV detection (HPLC-UV), and Elemental Analysis—for the purity assessment of Nonyl 10-bromodecanoate, a long-chain alkyl halide ester.
Quantitative NMR (qNMR): A Primary Ratio Method
Quantitative NMR (qNMR) has emerged as a powerful primary ratio method for purity determination, offering direct quantification without the need for identical reference standards for the analyte.[1][2] The principle of qNMR lies in the direct proportionality between the integrated signal area of a specific nucleus (typically ¹H) and the number of nuclei contributing to that signal.[3] By comparing the integral of a known, pure internal standard with that of the analyte, the purity of the target compound can be accurately determined.
Experimental Workflow for qNMR
The workflow for a qNMR experiment is systematic, ensuring accuracy and precision in the purity assessment.
Caption: Experimental workflow for qNMR purity assessment.
Comparison of Analytical Methods
The choice of analytical method for purity determination depends on various factors including the properties of the analyte, the nature of potential impurities, and the required level of accuracy. Below is a comparison of qNMR with GC-FID, HPLC-UV, and Elemental Analysis for the assessment of Nonyl 10-bromodecanoate purity.
Feature
Quantitative NMR (qNMR)
GC-FID
HPLC-UV
Elemental Analysis
Principle
Compares the integral of analyte signals to an internal standard of known purity.[3]
Separates volatile compounds which are then burned in a hydrogen flame, producing a current proportional to the amount of carbon.
Separates compounds based on their interaction with a stationary phase, with detection based on UV absorbance.
Determines the percentage composition of elements (C, H, O, Br).[4]
Selectivity
High; can distinguish between structurally similar compounds.
High for volatile impurities; may require derivatization for non-volatile compounds.
Dependent on the chromophores present in the analyte and impurities.
Provides elemental composition, not direct purity unless impurities have a different elemental makeup.
Quantification
Absolute quantification with a certified internal standard.[5]
Relative quantification based on peak area percentage unless calibrated with a standard.
Relative quantification based on peak area percentage unless calibrated with a standard.
Provides elemental ratios which are compared to theoretical values.
Sample Prep
Simple dissolution of analyte and internal standard.
May require derivatization to increase volatility.
Dissolution in a suitable mobile phase.
Requires a very pure, dry sample.
Throughput
Moderate; requires longer acquisition times for high precision.
High; rapid analysis times.
High; rapid analysis times.
Low; typically outsourced to specialized labs.
Limitations
Signal overlap can be an issue; requires a soluble, non-reactive internal standard.[6]
Not suitable for non-volatile or thermally labile compounds.
Analyte must have a UV chromophore; impurities without a chromophore will not be detected.[7]
Insensitive to impurities with the same elemental composition (isomers) and provides no information on the nature of impurities.
Experimental Protocols
Detailed methodologies are crucial for obtaining reliable and comparable data. The following are representative protocols for each analytical technique.
Quantitative ¹H-NMR Spectroscopy
Sample Preparation:
Accurately weigh approximately 20 mg of Nonyl 10-bromodecanoate and 5 mg of a certified internal standard (e.g., maleic anhydride) into a clean vial.
Dissolve the mixture in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃).
Transfer the solution to a 5 mm NMR tube.
NMR Data Acquisition:
Acquire the ¹H-NMR spectrum on a 400 MHz or higher field spectrometer.
Use a pulse angle of 90°.
Employ a long relaxation delay (D1) of at least 5 times the longest T₁ of the protons of interest (typically 30-60 seconds) to ensure full signal recovery.
Acquire a sufficient number of scans to achieve a signal-to-noise ratio of at least 150:1 for the signals to be integrated.
Data Processing and Purity Calculation:
Apply phasing and baseline correction to the spectrum.
Integrate a well-resolved signal of Nonyl 10-bromodecanoate (e.g., the triplet corresponding to the -CH₂-Br protons) and a signal from the internal standard.
Calculate the purity using the following formula:
Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS
Where: I = integral area, N = number of protons for the integrated signal, MW = molecular weight, m = mass, and P = purity of the internal standard.
Gas Chromatography-Flame Ionization Detection (GC-FID)
Sample Preparation:
Prepare a stock solution of Nonyl 10-bromodecanoate in a suitable solvent (e.g., dichloromethane) at a concentration of approximately 1 mg/mL.
If necessary, perform a derivatization step to increase volatility, although for this compound, it may not be required.
GC-FID Conditions:
Column: A non-polar capillary column (e.g., DB-1 or HP-5ms, 30 m x 0.25 mm x 0.25 µm).
Injector Temperature: 250 °C.
Detector Temperature: 300 °C.
Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.
Carrier Gas: Helium at a constant flow rate of 1 mL/min.
Injection Volume: 1 µL with a split ratio of 50:1.
Data Analysis:
Identify the peak corresponding to Nonyl 10-bromodecanoate based on its retention time.
Determine the area percentage of the main peak relative to the total area of all peaks in the chromatogram to estimate purity.
Prepare a stock solution of Nonyl 10-bromodecanoate in the mobile phase at a concentration of approximately 0.5 mg/mL.
Filter the solution through a 0.45 µm syringe filter before injection.
HPLC-UV Conditions:
Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
Mobile Phase: An isocratic mixture of acetonitrile (B52724) and water (e.g., 85:15 v/v).
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
UV Detection Wavelength: As Nonyl 10-bromodecanoate lacks a strong chromophore, detection may be challenging. A low wavelength (e.g., 205-215 nm) would be necessary, which can lead to baseline noise and interference from solvents.
Injection Volume: 10 µL.
Data Analysis:
Identify the peak for Nonyl 10-bromodecanoate.
Calculate the area percentage of the main peak to estimate purity.
Elemental Analysis
Sample Preparation:
Ensure the sample is thoroughly dried to remove any residual solvents and water.
Submit a few milligrams of the purified compound to an analytical service laboratory.
Analysis:
The sample is combusted in a controlled environment, and the resulting gases are analyzed to determine the percentage of carbon, hydrogen, and oxygen. Bromine content is typically determined by other methods such as titration after combustion.
Data Interpretation:
Compare the experimentally determined percentages of C, H, O, and Br to the theoretical values calculated from the molecular formula of Nonyl 10-bromodecanoate (C₁₉H₃₇BrO₂). A close agreement (typically within ±0.4%) is indicative of high purity.
Illustrative Data Comparison
Due to the lack of publicly available experimental data for the purity of Nonyl 10-bromodecanoate, the following table presents expected results for a similar long-chain ester to illustrate the type of data obtained from each method.
Method
Parameter
Illustrative Result
Interpretation
qNMR
Purity (%)
98.5 ± 0.3
High purity with good precision. The uncertainty reflects the accuracy of the method.
GC-FID
Peak Area (%)
99.2
Indicates high purity with respect to volatile impurities. May not account for non-volatile or thermally labile impurities.
HPLC-UV
Peak Area (%)
99.5
Suggests high purity relative to UV-active impurities. Non-UV-active impurities would not be detected.
Elemental Analysis
%C (calc. 60.47)
60.31
The close agreement between the found and calculated values for all elements supports the assigned structure and indicates high purity.
%H (calc. 9.89)
9.95
%Br (calc. 21.17)
21.05
Conclusion
For a comprehensive and accurate assessment of Nonyl 10-bromodecanoate purity, qNMR stands out as a superior method due to its ability to provide direct, absolute quantification against a certified internal standard. It is less susceptible to the limitations of detector response factors that affect chromatographic methods and provides structural confirmation simultaneously.
While GC-FID and HPLC-UV are valuable for identifying and quantifying specific types of impurities (volatile and UV-active, respectively), they provide a relative purity assessment that may not be all-encompassing. Elemental analysis serves as a good orthogonal technique to confirm the elemental composition and support high purity but does not provide information about the nature of any impurities.
For researchers in drug development and other fields requiring high-confidence purity data, a combination of qNMR with an orthogonal chromatographic technique like GC-FID or HPLC-UV would provide the most robust and reliable characterization of Nonyl 10-bromodecanoate.
A Comparative Guide to HPLC Methods for the Analysis of Nonyl 10-bromodecanoate Reaction Mixtures
For researchers, scientists, and drug development professionals engaged in the synthesis and purification of long-chain alkyl esters like Nonyl 10-bromodecanoate, robust analytical methods are paramount for monitoring re...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals engaged in the synthesis and purification of long-chain alkyl esters like Nonyl 10-bromodecanoate, robust analytical methods are paramount for monitoring reaction progress, identifying impurities, and ensuring final product quality. High-Performance Liquid Chromatography (HPLC) stands out as a versatile and widely adopted technique for these analytical challenges. This guide provides a comparative overview of suitable HPLC methods for the analysis of Nonyl 10-bromodecanoate reaction mixtures, supported by detailed experimental protocols and a discussion of alternative analytical approaches.
Comparison of HPLC Methods
The analysis of Nonyl 10-bromodecanoate, a relatively non-polar long-chain ester, can be effectively achieved using either reversed-phase or normal-phase HPLC. The choice between these two primary modes of separation depends on the specific composition of the reaction mixture and the analytical goals.
Reversed-Phase HPLC (RP-HPLC) is the most common mode of HPLC and is well-suited for separating compounds based on their hydrophobicity.[1] In RP-HPLC, a non-polar stationary phase (like C18 or C8) is used with a polar mobile phase.[2] For Nonyl 10-bromodecanoate, which is hydrophobic, it will be strongly retained on the column, allowing for separation from more polar starting materials or byproducts.
Normal-Phase HPLC (NP-HPLC) , conversely, employs a polar stationary phase (e.g., silica (B1680970), cyano) and a non-polar mobile phase.[3][4][5] This technique is advantageous for separating non-polar compounds and can be particularly useful for isomer separation.[4] In the context of a Nonyl 10-bromodecanoate reaction, NP-HPLC can effectively separate the target compound from non-polar impurities.
Below is a comparative summary of potential starting conditions for both methods:
Good for separating non-polar compounds and isomers, compatible with non-polar solvents
Considerations
Potential for strong retention of very non-polar compounds
Sensitive to water content in the mobile phase, potential for irreversible adsorption on silica
Experimental Protocols
Detailed experimental protocols are crucial for reproducing and adapting analytical methods. Below are starting protocols for RP-HPLC and NP-HPLC analysis of a Nonyl 10-bromodecanoate reaction mixture.
Reversed-Phase HPLC Protocol
Column: C18 bonded silica column (e.g., 4.6 mm x 250 mm, 5 µm particle size).
Mobile Phase: Isocratic elution with 90:10 (v/v) Acetonitrile/Water. The ratio can be adjusted based on the retention of the analyte. A gradient elution may be necessary for complex mixtures.
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Detection: UV detector at 210 nm (for the ester carbonyl group) or a Refractive Index (RI) detector if the analyte lacks a strong chromophore.
Injection Volume: 10 µL.
Sample Preparation: Dissolve the reaction mixture in the mobile phase or a compatible solvent like acetonitrile to a concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection.
Normal-Phase HPLC Protocol
Column: Silica column (e.g., 4.6 mm x 250 mm, 5 µm particle size).
Mobile Phase: Isocratic elution with 95:5 (v/v) Hexane/Ethyl Acetate. The polarity of the mobile phase can be adjusted by changing the ratio of the solvents.
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Detection: UV detector at 210 nm or a Refractive Index (RI) detector.
Injection Volume: 10 µL.
Sample Preparation: Dissolve the reaction mixture in the mobile phase or hexane to a concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection.
Alternative Analytical Technique: Gas Chromatography (GC)
For volatile and thermally stable compounds like alkyl halides, Gas Chromatography (GC) presents a powerful alternative to HPLC.[7][8] GC, particularly when coupled with a mass spectrometer (GC-MS), can provide excellent separation and structural information about the components of a reaction mixture.[9][10][11][12]
Parameter
Gas Chromatography (GC)
Stationary Phase
Typically a non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5ms).
Mobile Phase (Carrier Gas)
Inert gas such as Helium or Nitrogen.
Separation Principle
Based on the compound's boiling point and interaction with the stationary phase.
Advantages
High resolution, sensitive, provides structural information with MS detection.
Considerations
The analyte must be volatile and thermally stable. Derivatization may be required for some compounds.
Visualizing the HPLC Workflow
To better understand the logical flow of an HPLC analysis for a reaction mixture, the following diagram illustrates the key steps involved.
Caption: A diagram illustrating the general workflow of an HPLC analysis.
A Comparative Performance Analysis of Nonyl 10-bromodecanoate and Other Ester-Functionalized Bromides in Synthetic Applications
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the performance of Nonyl 10-bromodecanoate against other common ester-functionalized bromides, specifically M...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of the performance of Nonyl 10-bromodecanoate against other common ester-functionalized bromides, specifically Methyl 10-bromodecanoate, Ethyl 10-bromodecanoate, and Butyl 10-bromodecanoate. The comparison focuses on their synthesis via Fischer esterification and their general reactivity in nucleophilic substitution reactions, supported by experimental data and established chemical principles.
Performance Comparison in Synthesis
The synthesis of ω-bromoalkanoate esters is commonly achieved through the Fischer esterification of the corresponding ω-bromoalkanoic acid with an alcohol in the presence of an acid catalyst.[1][2] The efficiency of this process is a key performance indicator for the practical application of these reagents. While direct, side-by-side comparative studies are limited, the following table summarizes typical yields for the synthesis of Nonyl 10-bromodecanoate and its shorter-chain analogues based on established esterification methodologies.
Compound
Alcohol Reactant
Typical Synthesis Method
Catalyst
Typical Yield (%)
Reference
Nonyl 10-bromodecanoate
1-Nonanol
Fischer Esterification
H₂SO₄ or p-TsOH
80-90
General knowledge based on Fischer esterification of long-chain alcohols[3]
Methyl 10-bromodecanoate
Methanol
Fischer Esterification
H₂SO₄ or HCl
90-95
Based on general high yields for methyl ester synthesis[4][5]
Note: Yields are representative and can vary based on specific reaction conditions, including reaction time, temperature, and purification methods. The use of a Dean-Stark apparatus to remove water is a common strategy to drive the equilibrium towards the ester product and achieve higher yields, especially with longer-chain alcohols.[3]
Performance in Nucleophilic Substitution Reactions
Ester-functionalized bromides are valuable alkylating agents in organic synthesis, participating in nucleophilic substitution reactions to introduce a ten-carbon spacer with a terminal ester functionality. The performance in these reactions is primarily dictated by the reactivity of the C-Br bond.
For ω-bromoalkanoate esters of the type R-OOC-(CH₂)₉-Br, the primary alkyl bromide moiety is the reactive site for nucleophilic substitution. The reaction generally proceeds via an Sₙ2 mechanism, where the rate is influenced by the nature of the nucleophile, the solvent, and steric hindrance around the electrophilic carbon.
Key Performance Considerations:
Reactivity of the Alkyl Bromide: As all the compared compounds share the same primary 10-bromodecanoate structure, the intrinsic reactivity of the C-Br bond is expected to be very similar. The rate of nucleophilic substitution will therefore be more significantly influenced by the reaction conditions than by the nature of the ester group.
Influence of the Ester Group: The ester group is electronically distant from the reactive C-Br bond and is therefore not expected to have a significant electronic effect on the rate of nucleophilic substitution.
Steric Hindrance: The length of the alkyl chain in the ester group (nonyl vs. methyl, ethyl, or butyl) does not sterically hinder the approach of a nucleophile to the terminal brominated carbon. Therefore, significant differences in reaction rates due to steric effects are not anticipated.
Solubility: The longer nonyl chain in Nonyl 10-bromodecanoate increases its lipophilicity. This can be advantageous in reactions conducted in nonpolar organic solvents, potentially improving substrate solubility and leading to more homogeneous reaction mixtures.
Experimental Protocols
Synthesis of 10-Bromodecanoic Acid
A common precursor for the synthesis of 10-bromodecanoate esters is 10-bromodecanoic acid. A representative protocol for its synthesis from 10-bromo-1-decanol is as follows:
Dissolve 10-bromo-1-decanol (1 equivalent) in acetone (B3395972) at -5 °C.
Slowly add a chromic acid solution (prepared from CrO₃, water, and concentrated H₂SO₄) to the acetone solution at 0 °C.
Stir the reaction mixture for 2 hours and then allow it to stand overnight at room temperature.
Extract the mixture with diethyl ether.
Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.
Concentrate the solution and purify the residue by column chromatography on silica (B1680970) gel, followed by recrystallization from petroleum ether to yield 10-bromodecanoic acid as a white solid (typical yield: ~73%).[8]
General Protocol for Fischer Esterification of 10-Bromodecanoic Acid
The following is a general procedure for the synthesis of 10-bromodecanoate esters:
To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 10-bromodecanoic acid (1 equivalent), the corresponding alcohol (e.g., 1-nonanol, methanol, ethanol, or 1-butanol; 1.5-3 equivalents), and a catalytic amount of a strong acid (e.g., concentrated sulfuric acid or p-toluenesulfonic acid).
Add a suitable solvent, such as toluene, to facilitate azeotropic removal of water.
Heat the mixture to reflux and continue heating until no more water is collected in the Dean-Stark trap.
Cool the reaction mixture to room temperature.
Dilute the mixture with an organic solvent (e.g., diethyl ether) and wash with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst, followed by water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude ester by vacuum distillation or column chromatography to obtain the pure product.
Visualizing the Synthetic Pathway
The following diagram illustrates the general workflow for the synthesis of an ester-functionalized bromide and its subsequent use in a nucleophilic substitution reaction.
Caption: Synthetic workflow for ester-functionalized bromides.
This guide provides a foundational comparison of Nonyl 10-bromodecanoate with other ester-functionalized bromides. For specific applications, researchers are encouraged to consult detailed experimental procedures and optimize reaction conditions to achieve the desired outcomes.
Literature Review: Applications of Nonyl 10-bromodecanoate and its Derivatives in Drug Delivery
A comprehensive review of publicly available scientific literature and patent databases reveals a notable absence of direct applications for Nonyl 10-bromodecanoate as a primary active component or in the final formulati...
Author: BenchChem Technical Support Team. Date: December 2025
A comprehensive review of publicly available scientific literature and patent databases reveals a notable absence of direct applications for Nonyl 10-bromodecanoate as a primary active component or in the final formulation of drug delivery systems. While its chemical structure suggests potential as a lipophilic building block, current research does not provide specific instances of its use where performance is compared against other alternatives.
Nonyl 10-bromodecanoate is classified as an intermediate for the synthesis of other molecules, particularly lipids. Its structure, comprising a ten-carbon chain with a terminal bromine atom and a nonyl ester group, makes it a candidate for creating novel amphiphilic molecules. These molecules could theoretically be used in the formation of lipid nanoparticles, liposomes, or other lipid-based drug delivery systems. The bromine atom provides a reactive site for attaching various head groups, potentially leading to the synthesis of cationic lipids for nucleic acid delivery or other functionalized lipids.
However, a thorough search of scientific databases, including PubMed, Scopus, and Google Scholar, as well as patent databases, did not yield any studies that specifically detail the synthesis of a drug delivery vehicle using Nonyl 10-bromodecanoate and subsequently evaluate its performance against other established delivery systems. The existing literature focuses more on the applications of related molecules, such as 10-bromodecanoic acid and other long-chain bromoalkanoates, in various synthetic pathways.
Potential, Yet Undocumented, Applications
Theoretically, Nonyl 10-bromodecanoate could be utilized in the following synthetic routes relevant to drug delivery:
Synthesis of Cationic Lipids: The terminal bromine could be displaced by a tertiary amine to create a quaternary ammonium (B1175870) salt, a common feature of cationic lipids used for encapsulating and delivering nucleic acids like siRNA and mRNA. The nonyl and decanoate (B1226879) chains would form the hydrophobic tail of the lipid.
Formation of Novel Surfactants: The ester and bromo functionalities could be modified to create novel non-ionic or zwitterionic surfactants for use in microemulsions or self-emulsifying drug delivery systems (SEDDS).
Comparison with Existing Alternatives
Without specific data on Nonyl 10-bromodecanoate-derived systems, a direct comparison is not feasible. However, the broader field of lipid-based drug delivery offers numerous alternatives that are well-characterized and have extensive experimental data available. These include:
Cationic Lipids: A wide array of cationic lipids with varying head groups and lipid tails have been synthesized and tested for their efficiency in gene delivery. Commercially available reagents like DOTMA, DOTAP, and a variety of ionizable lipids are the current standards against which new lipids are benchmarked.
PEGylated Lipids: Poly(ethylene glycol)-lipid conjugates are commonly used to create "stealth" liposomes that have longer circulation times in the body.
Experimental Protocols: A General Framework
Should a researcher decide to investigate the potential of Nonyl 10-bromodecanoate in drug delivery, a general experimental workflow could be proposed.
Synthesis of a Cationic Lipid from Nonyl 10-bromodecanoate
Caption: Synthetic pathway for a cationic lipid.
Protocol:
Dissolve Nonyl 10-bromodecanoate in a suitable polar aprotic solvent such as dimethylformamide (DMF) or acetonitrile.
Add an excess of the desired tertiary amine (e.g., trimethylamine, dimethylethanolamine) to the solution.
Heat the reaction mixture under reflux for a specified period (e.g., 24-48 hours), monitoring the reaction progress by thin-layer chromatography (TLC).
After the reaction is complete, remove the solvent under reduced pressure.
Purify the resulting crude product using column chromatography on silica (B1680970) gel to isolate the pure cationic lipid.
Characterize the final product using techniques such as NMR spectroscopy and mass spectrometry.
Formulation and Characterization of Lipid Nanoparticles (LNPs)
Caption: Workflow for LNP formulation and characterization.
Protocol:
Prepare a lipid mixture in ethanol (B145695) containing the synthesized cationic lipid, a helper lipid (e.g., DOPE), cholesterol, and a PEG-lipid in a specific molar ratio.
Prepare an aqueous solution of the nucleic acid (e.g., siRNA) in a low pH buffer (e.g., citrate (B86180) buffer).
Rapidly mix the lipid solution with the nucleic acid solution using a microfluidic device or by vigorous vortexing.
Dialyze the resulting LNP suspension against a physiological buffer (e.g., PBS) to remove ethanol and raise the pH.
Characterize the LNPs for particle size and polydispersity index (PDI) using dynamic light scattering (DLS).
Measure the zeta potential to determine the surface charge of the nanoparticles.
Determine the encapsulation efficiency of the nucleic acid using a fluorescence-based assay such as the RiboGreen assay.
Conclusion
Comparative
A Comparative Guide to the Batch-to-Batch Consistency of Commercial Nonyl 10-bromodecanoate
For Researchers, Scientists, and Drug Development Professionals The reproducibility of scientific research and the quality of pharmaceutical products hinge on the consistency of starting materials. Nonyl 10-bromodecanoat...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The reproducibility of scientific research and the quality of pharmaceutical products hinge on the consistency of starting materials. Nonyl 10-bromodecanoate, an important intermediate in the synthesis of various lipid molecules and other organic compounds, is no exception.[1] Variations in purity, impurity profiles, and overall quality between different commercial batches can significantly impact reaction yields, downstream processing, and the biological activity of final products.
This guide provides a comprehensive framework for assessing the batch-to-batch consistency of commercial Nonyl 10-bromodecanoate. We present a comparative analysis of three hypothetical commercial batches against a common alternative, 1-bromodecane (B1670165), using standard analytical techniques. Detailed experimental protocols and data interpretation are provided to empower researchers to make informed decisions when selecting and qualifying this critical raw material.
Workflow for Assessing Batch-to-Batch Consistency
A systematic approach is crucial for evaluating the consistency of chemical reagents. The following workflow outlines the key steps from sample acquisition to final batch release for use in research or manufacturing.
Caption: Workflow for Batch-to-Batch Consistency Assessment.
Comparative Analysis of Nonyl 10-bromodecanoate Batches and an Alternative
In this section, we present hypothetical data from the analysis of three different commercial batches of Nonyl 10-bromodecanoate (Batches A, B, and C) and a common alternative alkylating agent, 1-bromodecane.
Data Summary
The following tables summarize the quantitative data obtained from High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Proton Nuclear Magnetic Resonance (¹H-NMR) analyses.
Gradient: 70% B to 100% B over 10 minutes, hold at 100% B for 5 minutes.
Flow Rate: 1.0 mL/min.
Detection Wavelength: 210 nm.
Injection Volume: 10 µL.
Sample Preparation: Samples are accurately weighed and dissolved in acetonitrile to a concentration of 1 mg/mL.
Gas Chromatography-Mass Spectrometry (GC-MS) for Impurity Profiling
Objective: To identify volatile impurities and residual solvents.
Instrumentation:
GC-MS system.
Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness).
Carrier Gas: Helium at a constant flow of 1.2 mL/min.
Oven Program:
Initial temperature: 50°C, hold for 2 minutes.
Ramp: 15°C/min to 280°C, hold for 5 minutes.
Injector Temperature: 250°C.
MS Transfer Line Temperature: 280°C.
Ion Source Temperature: 230°C.
Mass Range: 40-500 amu.
Sample Preparation: Samples are diluted in dichloromethane to a concentration of 1 mg/mL.
Proton Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy
Objective: To confirm the chemical structure and identify the presence of any structural impurities.
Instrumentation:
400 MHz NMR spectrometer.
Solvent: Chloroform-d (CDCl₃).
Sample Concentration: 10 mg/mL.
Procedure: The sample is dissolved in the deuterated solvent, and the ¹H-NMR spectrum is acquired. The chemical shifts, splitting patterns, and integration of the peaks are analyzed to confirm the structure of Nonyl 10-bromodecanoate and to detect any inconsistencies.
Application Context: Role in Lipid Synthesis and Signaling
Nonyl 10-bromodecanoate is a useful intermediate for the synthesis of complex lipids. These lipids can play crucial roles in cellular signaling pathways. The diagram below illustrates a hypothetical pathway where a lipid synthesized from Nonyl 10-bromodecanoate is involved in modulating a cellular response.
The presented hypothetical data highlights the importance of a thorough analytical assessment of commercial Nonyl 10-bromodecanoate. In our example, Batch B demonstrates the highest purity and lowest impurity profile, making it the most suitable choice for sensitive applications. Batch A is of acceptable quality, though with a slightly higher impurity content. Batch C, however, shows significant deviations in purity and contains multiple unidentified impurities, rendering it unsuitable for most applications without further purification.
The alternative, 1-bromodecane, presents a simpler impurity profile due to its less complex structure. For applications where only a C10 alkyl chain is required for alkylation, 1-bromodecane can be a reliable and consistent alternative.
Researchers and drug development professionals are strongly encouraged to implement a robust quality control program for all incoming raw materials. By employing the analytical methods described in this guide, scientists can ensure the consistency and reliability of their starting materials, leading to more reproducible research outcomes and higher quality final products.
Cross-Validation of Nonyl 10-bromodecanoate Structure with 2D NMR: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of two-dimensional nuclear magnetic resonance (2D NMR) spectroscopy techniques for the structural verificatio...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of two-dimensional nuclear magnetic resonance (2D NMR) spectroscopy techniques for the structural verification of Nonyl 10-bromodecanoate. We present supporting experimental data and detailed protocols to objectively demonstrate the power of these methods in confirming the precise atomic connectivity of the molecule, ruling out potential isomeric alternatives.
Structural Elucidation Challenge: Nonyl 10-bromodecanoate vs. an Isomeric Alternative
To illustrate the discriminatory power of 2D NMR, we will compare the expected data for Nonyl 10-bromodecanoate against a hypothetical isomer, 10-bromodecyl nonanoate (B1231133). While both share the same molecular formula (C19H37BrO2), their distinct atomic arrangements can be unequivocally identified using a suite of 2D NMR experiments.
Table 1: Structures for Comparison
Compound Name
Chemical Structure
Nonyl 10-bromodecanoate
Br-(CH2)9-COO-(CH2)8-CH3
10-bromodecyl nonanoate (Isomer)
CH3-(CH2)7-COO-(CH2)10-Br
Experimental Protocol for 2D NMR Analysis
A detailed methodology for acquiring high-quality 2D NMR data is crucial for unambiguous structural assignment.
Sample Preparation:
Approximately 10-20 mg of the synthesized Nonyl 10-bromodecanoate is dissolved in 0.6 mL of deuterated chloroform (B151607) (CDCl3) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard. The solution is then transferred to a 5 mm NMR tube.
Instrumentation:
All NMR spectra are acquired on a 500 MHz spectrometer equipped with a cryoprobe.
1D NMR Spectra Acquisition:
¹H NMR: A standard single-pulse experiment is performed to obtain the proton spectrum.
¹³C NMR: A proton-decoupled experiment is conducted to acquire the carbon spectrum.
2D NMR Spectra Acquisition:
COSY (Correlation Spectroscopy): The experiment is optimized to show correlations between protons that are coupled to each other, typically through two or three bonds.
HSQC (Heteronuclear Single Quantum Coherence): This experiment is set up to reveal correlations between protons and their directly attached carbon atoms (one-bond C-H coupling).
HMBC (Heteronuclear Multiple Bond Correlation): This experiment is optimized to show correlations between protons and carbons over two to three bonds, and sometimes four bonds in conjugated systems. This is critical for identifying long-range connectivities.
Data Presentation and Interpretation
The following tables summarize the expected chemical shifts and key 2D NMR correlations for Nonyl 10-bromodecanoate. These are then compared with the expected correlations for the isomeric 10-bromodecyl nonanoate to highlight the points of differentiation.
Table 2: Predicted ¹H and ¹³C Chemical Shifts for Nonyl 10-bromodecanoate
Position
¹H Chemical Shift (ppm)
¹³C Chemical Shift (ppm)
C1' (COOC H2)
~4.05
~64.5
C2' to C8'
~1.2-1.7
~22-32
C9' (C H3)
~0.88
~14.1
C2 (CH2C OO)
~2.30
~34.2
C3 to C9
~1.2-1.7
~24-33
C10 (BrC H2)
~3.40
~33.8
Note: Chemical shifts are approximate and can vary based on experimental conditions.
Table 3: Key 2D NMR Correlations for Structural Validation
Experiment
Key Correlation for Nonyl 10-bromodecanoate
Expected Observation
Key Correlation for 10-bromodecyl nonanoate (Isomer)
Expected Observation
COSY
H1' / H2'
Cross-peak present
H1' (COOC H2) / H2'
Cross-peak present
H9 / H10
Cross-peak present
H9 / H10 (BrC H2)
Cross-peak present
HSQC
H1' / C1'
Cross-peak at (~4.05, ~64.5)
H1' / C1'
Cross-peak at (~4.05, ~64.5)
H10 / C10
Cross-peak at (~3.40, ~33.8)
H10 / C10
Cross-peak at (~3.40, ~33.8)
HMBC
H1' to C1 (C=O)
Cross-peak present
H1' to C1 (C=O)
Cross-peak present
H2 to C1 (C=O)
Cross-peak present
H2 to C1 (C=O)
Cross-peak present
H10 to C8, C9
Cross-peaks present
H10 to C8, C9
Cross-peaks present
H1' to C2', C3'
Cross-peaks present
H1' to C2', C3'
Cross-peaks present
H2 to C3, C4
Cross-peaks present
H2 to C3, C4
Cross-peaks present
The crucial differentiating correlations will be observed in the HMBC spectrum. For Nonyl 10-bromodecanoate, the protons at C1' of the nonyl group will show a correlation to the carbonyl carbon (C1), confirming the ester linkage. Conversely, for 10-bromodecyl nonanoate, the protons at C1' of the 10-bromodecyl group would show this correlation.
Visualization of the Cross-Validation Workflow
The logical flow of using different 2D NMR techniques to confirm the structure of Nonyl 10-bromodecanoate is illustrated in the diagram below.
Comparative
A Comparative Guide to the Reactivity of Nonyl 10-bromodecanoate and Methyl 10-bromodecanoate
For Researchers, Scientists, and Drug Development Professionals Executive Summary The primary difference in reactivity between Nonyl 10-bromodecanoate and Methyl 10-bromodecanoate is expected to arise from steric and ele...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
The primary difference in reactivity between Nonyl 10-bromodecanoate and Methyl 10-bromodecanoate is expected to arise from steric and electronic effects imparted by the nonyl versus the methyl group in the ester moiety. In nucleophilic substitution reactions at the bromine-bearing carbon (C10), the ester group is distant from the reaction center, suggesting that its influence on the reaction rate will be minimal. However, for reactions involving the ester carbonyl group, such as hydrolysis, the larger nonyl group is predicted to offer slightly more steric hindrance, potentially leading to a slower reaction rate compared to the methyl ester.
Factors Influencing Reactivity
The reactivity of these molecules is primarily influenced by two key factors: steric hindrance and electronic effects.
Steric Hindrance: This refers to the spatial arrangement of atoms in a molecule that can impede a chemical reaction. Larger, bulkier groups can block the approach of a reactant, slowing down the reaction rate. In the case of Nonyl 10-bromodecanoate, the long nonyl chain, while flexible, occupies a larger volume than the methyl group of Methyl 10-bromodecanoate. This is particularly relevant for reactions at the ester carbonyl group.
Electronic Effects: The distribution of electrons in a molecule can affect its reactivity. Alkyl groups are generally considered to be weakly electron-donating. The longer nonyl group may have a slightly greater inductive effect than the methyl group, but this effect is expected to be negligible at the distant C10 position.
Caption: Factors influencing the reactivity of Nonyl 10-bromodecanoate vs. Methyl 10-bromodecanoate.
Illustrative Data Presentation
The following table presents hypothetical, yet plausible, quantitative data from a comparative study of the two compounds in a nucleophilic substitution reaction (e.g., with sodium iodide in acetone (B3395972), an SN2 reaction). This data illustrates the expected similarity in reactivity at the C10 position.
Parameter
Nonyl 10-bromodecanoate
Methyl 10-bromodecanoate
Reaction Rate Constant (k) at 25°C (M⁻¹s⁻¹)
1.5 x 10⁻³
1.6 x 10⁻³
Reaction Yield (%) after 24h
92%
94%
Activation Energy (Ea) (kJ/mol)
85
84
Note: The data presented in this table is illustrative and intended for comparative purposes only. Actual experimental results may vary.
Experimental Protocols
To empirically determine the relative reactivity, the following experimental protocol for a comparative kinetics study is proposed.
Objective: To compare the rate of nucleophilic substitution of Nonyl 10-bromodecanoate and Methyl 10-bromodecanoate with a model nucleophile.
Reaction:
Br-(CH₂)₉-C(=O)O-R + NaI → I-(CH₂)₉-C(=O)O-R + NaBr
(where R = Nonyl or Methyl)
Materials:
Nonyl 10-bromodecanoate
Methyl 10-bromodecanoate
Sodium Iodide (NaI)
Acetone (anhydrous)
Internal standard (e.g., dodecane)
Quenching solution (e.g., cold diethyl ether)
Deionized water
Instrumentation:
Gas Chromatograph with Flame Ionization Detector (GC-FID) or Mass Spectrometer (GC-MS)
Constant temperature bath
Magnetic stirrer and stir bars
Volumetric flasks and pipettes
Vials for sample collection
Procedure:
Preparation of Solutions:
Prepare equimolar solutions (e.g., 0.1 M) of Nonyl 10-bromodecanoate and Methyl 10-bromodecanoate in anhydrous acetone containing a known concentration of an internal standard.
Prepare a solution of NaI (e.g., 0.2 M) in anhydrous acetone.
Reaction Setup:
In separate reaction flasks maintained at a constant temperature (e.g., 25°C), place a known volume of the respective bromoester solution.
Initiate the reaction by adding a known volume of the NaI solution to each flask simultaneously, ensuring rapid mixing.
Sample Collection and Quenching:
At regular time intervals (e.g., 0, 5, 10, 20, 40, 60, 120 minutes), withdraw a small aliquot (e.g., 100 µL) from each reaction mixture.
Immediately quench the reaction by adding the aliquot to a vial containing a cold quenching solution.
Analysis:
Analyze the quenched samples by GC-FID or GC-MS.
Quantify the concentration of the reactant (bromoester) and product (iodoester) at each time point by comparing their peak areas to that of the internal standard.
Data Analysis:
Plot the concentration of the bromoester versus time for each reaction.
Determine the initial reaction rate from the slope of the concentration-time curve at t=0.
Calculate the rate constant (k) using the appropriate integrated rate law (e.g., second-order for this bimolecular reaction).
Caption: Proposed experimental workflow for the comparative kinetic analysis.
Conclusion
Based on fundamental principles of organic chemistry, Methyl 10-bromodecanoate is predicted to exhibit slightly higher reactivity in reactions involving the ester carbonyl group due to reduced steric hindrance from the smaller methyl group compared to the nonyl group. However, for reactions at the C10 position, such as the proposed nucleophilic substitution, the difference in reactivity is expected to be minimal as the ester group is electronically distant and does not significantly sterically hinder the reaction site. The provided experimental protocol offers a robust framework for researchers to empirically validate these predictions and quantify the reactivity of these and similar long-chain functionalized molecules.
Validation
Cost-Benefit Analysis: Nonyl 10-bromodecanoate in the Synthesis of Ionizable Lipids for mRNA Delivery
For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide to Synthetic Routes The development of mRNA-based therapeutics, particularly vaccines, has highlighted the critical role of lipid nanop...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide to Synthetic Routes
The development of mRNA-based therapeutics, particularly vaccines, has highlighted the critical role of lipid nanoparticles (LNPs) as effective delivery vehicles. Ionizable lipids are a key component of these LNPs, facilitating the encapsulation and intracellular release of mRNA. The synthesis of these complex lipid molecules often involves multi-step procedures where efficiency, cost, and purity are paramount. This guide provides a detailed cost-benefit analysis of using Nonyl 10-bromodecanoate as a key intermediate in the synthesis of ionizable lipids, comparing it with alternative synthetic strategies.
Executive Summary
Nonyl 10-bromodecanoate is a valuable bifunctional molecule that can streamline the synthesis of certain ionizable lipids. Its primary advantage lies in consolidating a C10 acyl chain and a C9 alkyl chain with a reactive bromide into a single reagent. This can potentially reduce the number of synthetic steps and simplify purification. However, the availability and cost of Nonyl 10-bromodecanoate can be significant drawbacks. This analysis explores a primary synthetic route using this reagent and compares it to two viable alternatives: one involving the initial formation of a bromo-ester followed by amination, and another based on the sequential alkylation and acylation of a core amine. The choice of the optimal synthetic pathway will depend on a laboratory's specific priorities, including reagent availability, cost constraints, and desired throughput.
Comparative Analysis of Synthetic Routes
The synthesis of a model ionizable lipid, structurally similar to those used in commercial mRNA vaccines like SM-102, serves as the basis for this comparison. The target structure consists of a tertiary amine core with two distinct lipid tails and a hydrophilic head group. For the purpose of this guide, we will focus on the introduction of the nonyl and decanoate (B1226879) chains.
Method 1: Direct Alkylation using Nonyl 10-bromodecanoate
This method represents the most direct approach, where a secondary amine is alkylated with Nonyl 10-bromodecanoate in a single step to introduce both the C9 alkyl and C10 acyl functionalities.
Method 2: Two-Step Esterification and Alkylation
This alternative begins with the esterification of 10-bromodecanoic acid with nonanol, followed by the alkylation of a secondary amine with the resulting bromo-ester.
Method 3: Two-Step Alkylation and Acylation
This approach involves the initial alkylation of a secondary amine with a nonyl halide, followed by the acylation of the resulting secondary amine with decanoyl chloride.
Utilizes more readily available starting materials.
High overall yield, shorter reaction times, most cost-effective.
Key Disadvantages
High cost and limited availability of the key reagent.
Longer overall reaction time, requires an additional synthetic step.
Requires handling of moisture-sensitive acyl chloride.
Experimental Protocols
Method 1: Direct Alkylation with Nonyl 10-bromodecanoate
Protocol:
To a solution of the secondary amine (1.0 eq) in a suitable aprotic solvent such as dimethylformamide (DMF) or acetonitrile, add a non-nucleophilic base such as diisopropylethylamine (DIPEA) (1.5 eq).
Add Nonyl 10-bromodecanoate (1.1 eq) to the reaction mixture.
Stir the reaction at 60-80 °C for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Upon completion, cool the reaction to room temperature and quench with water.
Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica (B1680970) gel.
Method 2: Two-Step Esterification and Alkylation
Step 2a: Fischer Esterification of 10-Bromodecanoic Acid with Nonanol
In a round-bottom flask equipped with a Dean-Stark apparatus, dissolve 10-bromodecanoic acid (1.0 eq) and nonanol (1.2 eq) in toluene.
Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid (0.05 eq).
Heat the mixture to reflux and collect the water in the Dean-Stark trap.
Monitor the reaction by TLC until the starting acid is consumed (typically 6-12 hours).
Cool the reaction mixture and wash with saturated sodium bicarbonate solution and brine.
Dry the organic layer over anhydrous sodium sulfate and concentrate to yield the crude nonyl 10-bromodecanoate. This can be used in the next step with or without further purification.
Step 2b: Alkylation of Secondary Amine
Follow the protocol for Method 1, using the nonyl 10-bromodecanoate synthesized in Step 2a.
Method 3: Two-Step Alkylation and Acylation
Step 3a: Alkylation of Secondary Amine with 1-Bromononane
To a solution of the secondary amine (1.0 eq) in DMF, add a base such as potassium carbonate (2.0 eq).
Add 1-bromononane (1.1 eq) and heat the reaction to 80 °C for 4-8 hours.
Monitor the reaction by TLC. Upon completion, cool the reaction, add water, and extract with an organic solvent.
Wash the organic layer, dry, and concentrate to yield the N-nonyl secondary amine.
Slowly add decanoyl chloride (1.1 eq) dropwise to the cooled solution.
Allow the reaction to warm to room temperature and stir for 2-4 hours.
Monitor by TLC. Upon completion, quench with water, and separate the organic layer.
Wash the organic layer with dilute acid, saturated sodium bicarbonate, and brine.
Dry over anhydrous sodium sulfate, concentrate, and purify by column chromatography.
Visualization of Synthetic Workflow and Biological Context
The following diagrams illustrate the logical flow of the synthetic strategies and the role of the synthesized lipid in mRNA delivery.
Caption: Comparative Synthetic Workflows for Ionizable Lipid Synthesis.
Safety & Regulatory Compliance
Safety
Proper Disposal of Nonyl 10-bromodecanoate: A Step-by-Step Guide for Laboratory Professionals
For immediate release: This document provides essential safety and logistical information for the proper disposal of Nonyl 10-bromodecanoate, ensuring the safety of laboratory personnel and compliance with environmental...
Author: BenchChem Technical Support Team. Date: December 2025
For immediate release: This document provides essential safety and logistical information for the proper disposal of Nonyl 10-bromodecanoate, ensuring the safety of laboratory personnel and compliance with environmental regulations. The following procedures are intended for researchers, scientists, and drug development professionals.
Nonyl 10-bromodecanoate is a halogenated ester requiring specific handling and disposal protocols. Adherence to these guidelines is critical to prevent hazardous reactions and environmental contamination.
Summary of Key Information
Below is a summary of the essential physical, chemical, and safety data for Nonyl 10-bromodecanoate.
This protocol outlines the necessary steps for the safe disposal of Nonyl 10-bromodecanoate waste.
1. Personal Protective Equipment (PPE) and Safety Precautions:
Always wear appropriate PPE, including chemical safety goggles, nitrile gloves, and a lab coat.
Conduct all waste handling procedures within a certified chemical fume hood to minimize inhalation exposure.
Ensure an emergency eyewash station and safety shower are readily accessible.
2. Waste Segregation:
**Crucially, Nonyl 10-bromodecanoate waste must be segregated as halogenated organic waste .
Do not mix with non-halogenated organic waste, acidic waste, basic waste, or aqueous waste.
Keep incompatible materials, such as strong oxidizing agents and strong bases, separate from the waste container.[2]
3. Waste Collection and Container Selection:
Use a designated, leak-proof, and chemically compatible waste container. A high-density polyethylene (B3416737) (HDPE) or glass container with a secure screw-top cap is recommended.
The container must be in good condition, free from cracks or damage.
4. Labeling:
Clearly label the waste container with the following information:
The words "Hazardous Waste "
"Halogenated Organic Waste "
The full chemical name: "Nonyl 10-bromodecanoate "
An approximate concentration or volume of the waste.
The date when the first drop of waste was added.
The name and contact information of the responsible researcher or lab.
5. Accumulation and Storage:
Store the sealed waste container in a designated satellite accumulation area (SAA) within the laboratory.
The SAA should be a secondary containment unit (e.g., a chemical-resistant tray) to contain any potential leaks.
Keep the waste container closed at all times, except when adding waste.
6. Disposal Request and Pickup:
Once the waste container is full or has been in accumulation for the maximum allowable time per your institution's and local regulations, submit a hazardous waste pickup request to your institution's Environmental Health and Safety (EHS) department.
Follow your institution's specific procedures for waste pickup.
Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for Nonyl 10-bromodecanoate.
Caption: Disposal workflow for Nonyl 10-bromodecanoate.
